3,4-dimethyl-N-(3-phenylpropyl)benzamide

Core Science & Biosynthesis

N-(3-phenylpropyl)benzamide derivatives literature review

An In-Depth Technical Guide to N-(3-phenylpropyl)benzamide Derivatives: Synthesis, Biological Activities, and Therapeutic Potential

Executive Summary

The N-(3-phenylpropyl)benzamide scaffold represents a "privileged" structure in medicinal chemistry, serving as a versatile backbone for the development of a wide array of biologically active compounds. Its derivatives have demonstrated significant therapeutic potential across multiple domains, including neurology, infectious diseases, and oncology. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals, detailing the core synthetic methodologies, exploring the extensive pharmacological profile, and elucidating the structure-activity relationships (SAR) that govern the efficacy of these compounds. By synthesizing field-proven insights with rigorous scientific data, this document aims to serve as an authoritative resource for advancing the discovery and development of novel therapeutics based on this promising chemical framework.

Introduction

The amide bond is a cornerstone of pharmaceutical chemistry, present in approximately 25% of all top-selling drugs.[1] Within this vast chemical space, the N-(3-phenylpropyl)benzamide core has emerged as a particularly fruitful scaffold. Its structure, comprising a flexible three-carbon linker connecting two aromatic rings via an amide linkage, provides an ideal template for molecular recognition by a diverse range of biological targets. This inherent versatility has led to the discovery of derivatives with potent anticonvulsant, analgesic, antimicrobial, antiviral, and enzyme-inhibiting properties.[1][2][3][4]

This guide delves into the chemistry and biology of these derivatives, explaining the causality behind experimental choices in both their synthesis and evaluation. We will examine the key synthetic pathways, provide detailed protocols for biological screening, and present a critical analysis of structure-activity relationships to guide future drug design efforts.

Synthetic Strategies for N-(3-phenylpropyl)benzamide Derivatives

The fundamental reaction for creating N-(3-phenylpropyl)benzamide derivatives is the formation of an amide bond between a substituted benzoic acid and 3-phenylpropan-1-amine or its analogs. The choice of synthetic route is primarily dictated by the stability of the substrates and the desired reaction conditions. The two most prevalent and reliable methods are the acid chloride route and the use of modern peptide coupling reagents.

Caption: General workflow for synthesizing N-(3-phenylpropyl)benzamide derivatives.

Method A: The Acid Chloride Route

This classic method involves converting the carboxylic acid to a more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is highly electrophilic and reacts readily with the amine.

Causality: This is a robust and often high-yielding method. It is particularly useful for less reactive benzoic acids or when scaling up production, as the reagents are cost-effective. However, the harsh conditions (generation of HCl gas) make it unsuitable for substrates with acid-sensitive functional groups.[1][5][6]

Experimental Protocol: Synthesis via Acid Chloride

• Acid Chloride Formation: To a solution of the substituted benzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, DCM), add thionyl chloride (1.5 eq) dropwise at 0 °C.

• Reaction Monitoring: Allow the mixture to warm to room temperature and then reflux for 1-2 hours until the evolution of HCl gas ceases. Monitor the reaction's completion by thin-layer chromatography (TLC).

• Solvent Removal: Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• Amidation: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C in an ice bath.

• Amine Addition: Add a solution of 3-phenylpropan-1-amine (1.1 eq) and a base such as triethylamine (TEA) or pyridine (1.5 eq) dropwise to the cooled acid chloride solution. The base is crucial to neutralize the HCl formed during the reaction.[4]

• Reaction Completion: Stir the reaction mixture at room temperature for 8-12 hours.[1]

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel or by recrystallization to yield the final N-(3-phenylpropyl)benzamide derivative.[1]

Method B: Peptide Coupling Reagent Route

This approach utilizes coupling agents to activate the carboxylic acid in situ under milder conditions, forming an active ester or a similar intermediate that readily reacts with the amine.

Causality: This method is the preferred choice for complex molecules with sensitive functional groups that would not tolerate the harsh conditions of the acid chloride route. Reagents like N,N'-dicyclohexylcarbodiimide (DCC), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in combination with an activating agent like N-hydroxybenzotriazole (HOBt) prevent side reactions and racemization (for chiral centers), ensuring a cleaner reaction profile.[3][4]

Experimental Protocol: Synthesis via EDCI/HOBt Coupling

• Initial Mixture: Dissolve the substituted benzoic acid (1.0 eq), EDCI (1.2 eq), and HOBt (1.2 eq) in an anhydrous aprotic solvent such as DCM or tetrahydrofuran (THF).

• Activation: Stir the resulting mixture for 30-60 minutes at room temperature to allow for the formation of the active HOBt ester.[4]

• Amine Addition: Add 3-phenylpropan-1-amine (1.1 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours, monitoring its progress by TLC.[4]

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 0.5 N NaOH, 10% dilute HCl, and brine.[4] The acidic and basic washes remove unreacted starting materials and coupling byproducts.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Pharmacological Profile and Structure-Activity Relationships (SAR)

The N-(3-phenylpropyl)benzamide scaffold has been extensively explored, revealing a broad spectrum of pharmacological activities. The following sections detail the key therapeutic areas and the structural modifications that influence biological outcomes.

Anticonvulsant Activity

Derivatives of this class have shown remarkable potential as novel antiepileptic drugs (AEDs), demonstrating efficacy in preclinical models of seizures.[3][7]

Structure-Activity Relationship Insights:

• Linker Modification: The presence of a p-aminobenzoic acid linker between the isatin moiety and the benzamide in some related series was found to attenuate anticonvulsant potency, suggesting that direct linkage or a simple, non-aromatic linker is preferable for this activity.[3]

• Aromatic Substitution: Substitutions on the N-phenyl ring of the benzamide moiety significantly modulate activity. Methoxylated derivatives (e.g., 2-OCH₃, 3-OCH₃, 4-OCH₃) consistently show significant anti-seizure activity in the maximal electroshock (MES) model.[3] Halogen substitutions (e.g., 2-F) have also been shown to be effective.[3]

Data Summary: Anticonvulsant Activity in Mice

Compound ID	Substitution	MES Screen (ED₅₀ mg/kg)	scPTZ Screen (ED₅₀ mg/kg)	Reference
4j	2-OCH₃	Potent Activity	Potent Activity	[3]
4k	3-OCH₃	Most active methoxy derivative	No protection	[3]
4l	4-OCH₃	Potent Activity	Potent Activity	[3]
6d	Triazolopyrimidine	15.8	14.1	[7]
14	3-CF₃ Phenylpiperazine	49.6	67.4	[8]

(Note: Compounds 6d and 14 are structurally related derivatives included for comparative potency)

Protocol: Maximal Electroshock (MES) Seizure Test

This test is a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.

• Animal Preparation: Use male albino mice (20-30 g). Administer the test compound intraperitoneally (i.p.) or orally (p.o.) at various doses.

• Induction: At the time of peak effect (e.g., 30-60 minutes post-administration), apply an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes.

• Observation: Observe the mice for the presence or absence of a tonic hind limb extension seizure.

• Endpoint: The absence of the tonic hind limb extension is defined as protection.

• Data Analysis: Calculate the median effective dose (ED₅₀), the dose required to protect 50% of the animals from the seizure, using probit analysis.[3][7][9]

Antimicrobial and Antifungal Activity

The scaffold has proven to be a valuable template for developing new antimicrobial agents to combat drug-resistant pathogens.[1][10]

Structure-Activity Relationship Insights:

• Substituent Effects: The nature and position of substituents on the benzoyl ring are critical. A hydroxyl group at the para-position of the benzoyl ring (as in 4-hydroxy-N-phenylbenzamide) can confer excellent activity against both Gram-positive (B. subtilis) and Gram-negative (E. coli) bacteria.[1] The presence of fluoro- and trifluoromethyl groups has also been correlated with optimal antimicrobial activity in related series.[11]

• Broad Spectrum Potential: Some N-phenylbenzamide derivatives show a similar zone of inhibition against both Gram-positive and Gram-negative bacteria, indicating potential for development as broad-spectrum antibiotics.[12]

Data Summary: In Vitro Antimicrobial Activity

Compound ID	Target Organism	Zone of Inhibition (mm)	MIC (μg/mL)	Reference
5a	B. subtilis	25	6.25	[1]
5a	E. coli	31	3.12	[1]
6b	E. coli / B. subtilis	24	3.12 / 6.25	[1]
6c	E. coli / B. subtilis	24	3.12 / 6.25	[1]

(Note: Compounds 5a, 6b, and 6c are N-substituted benzamides, not specifically N-(3-phenylpropyl) derivatives, but illustrate key SAR principles for the benzamide core.)

Analgesic and Anti-inflammatory Activity

Certain derivatives have demonstrated significant analgesic and anti-inflammatory properties, suggesting their potential use in pain management.[13][14]

Structure-Activity Relationship Insights:

• Piperidine Substitution: In related fentanyl analogs, the introduction of a 3-methyl group on the piperidine ring dramatically enhances analgesic activity. The cis-(+)-isomer of N-[3-Methyl-l-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide was found to be an extremely potent analgesic, up to 6684 times more potent than morphine in the rat tail withdrawal test.[15] This highlights the critical role of stereochemistry and substitution on associated ring systems.

• Opioid Receptor Modulation: Some N-(3-phenylpropyl)benzamide analogs act as selective kappa opioid receptor antagonists, indicating a specific mechanism of action for their CNS effects.[16]

Protocol: Acetic Acid-Induced Writhing Test

This is a common visceral pain model used to screen for peripheral analgesic activity.

• Animal Dosing: Administer the test compounds orally or i.p. to mice at predetermined doses. A control group receives the vehicle, and a positive control group receives a standard drug like aspirin.[17]

• Induction of Writhing: After a set absorption time (e.g., 30 minutes), inject a 0.6% solution of acetic acid i.p. to induce a characteristic writhing response (stretching of the abdomen and hind limbs).

• Observation: Immediately after injection, place the mouse in an observation chamber and count the number of writhes over a 20-minute period.

• Data Analysis: Calculate the percentage inhibition of writhing for each group compared to the vehicle control group. A significant reduction in the number of writhes indicates analgesic activity.[17]

Other Therapeutic Applications

The versatility of the scaffold extends to several other areas:

• Antiviral: Novel N-phenylbenzamide derivatives have been identified as inhibitors of Enterovirus 71 (EV 71), with some compounds showing activity in the low micromolar range and low cytotoxicity.[4]

• Enzyme Inhibition: Derivatives have been designed as potent inhibitors of histone deacetylases (HDACs) for anticancer applications[2] and as butyrylcholinesterase (BChE) inhibitors for potential Alzheimer's disease treatment.[18]

• Sigma Receptor Ligands: N-(3-phenylpropyl)-N'-benzylpiperazines, a related class, are potent ligands for sigma-1 and sigma-2 receptors, which are implicated in various CNS disorders.[19]

Mechanisms of Action

The diverse biological effects of N-(3-phenylpropyl)benzamide derivatives are a result of their interaction with multiple molecular targets. For anticonvulsant activity, a key mechanism appears to involve the modulation of GABAergic neurotransmission.

Some triazolopyrimidine derivatives, which share structural similarities, have been shown to interact with GABA-A receptors, specifically at the benzodiazepine (BZD) binding site.[7] This interaction enhances the inhibitory effects of GABA, leading to neuronal hyperpolarization and a reduction in neuronal excitability, which is the underlying mechanism for seizure suppression.

Caption: Proposed mechanism involving GABA-A receptor modulation.

Future Directions and Conclusion

The N-(3-phenylpropyl)benzamide scaffold is a proven platform for the generation of diverse and potent bioactive molecules. While significant progress has been made, several avenues for future research remain promising:

• Multi-Target Ligands: Given the broad activity profile, designing derivatives that can simultaneously modulate multiple targets (e.g., anticonvulsant and analgesic) could lead to novel therapies for complex comorbidities.

• Optimization of ADME-Tox Properties: Early-stage assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) properties will be critical to advancing lead compounds into clinical development.[8]

• Exploring New Therapeutic Areas: The scaffold's ability to interact with a wide range of receptors and enzymes suggests its potential utility in other areas, such as metabolic disorders or neurodegenerative diseases, which remain underexplored.

• Covalent Inhibition: The development of derivatives that can form covalent bonds with their targets could offer advantages in terms of prolonged duration of action and overcoming drug resistance.[20]

References

• Yin, Z., et al. (2013). Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules. Available from: [Link]

• Berardi, F., et al. (2008). Synthesis and Structure-Activity Relationships of N-(3-phenylpropyl)-N'-benzylpiperazines: Potent Ligands for sigma1 and sigma2 Receptors. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Chen, L., et al. (2009). Design, Synthesis and Preliminary Biological Evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) Derivatives as Novel Histone Deacetylase Inhibitors. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Shaik, B., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

• Li, Y., et al. (2025). Development of Novel 3-Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer's Disease. Molecules. Available from: [Link]

• Sadeghi, B., et al. (2018). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. Research in Pharmaceutical Sciences. Available from: [Link]

• Khan, I., et al. (2012). Synthesis, characterization and biological evaluation of tryptamine based benzamide derivatives. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Abbasi, M. A., et al. (2014). Synthesis and Pharmacological Activities of N-(3-Hydroxyphenyl)Benzamide and its 3-O-Derivatives. Pakistan Journal of Chemistry. Available from: [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry. Available from: [Link]

• Abbasi, M. A., et al. (2014). Synthesis and Pharmacological Activities of N-(3-Hydroxyphenyl)Benzamide and its 3-O-Derivatives. Chempublishers. Available from: [Link]

• Gardner, C. J., et al. (2008). Structure-activity relationships and CoMFA of N-3 substituted phenoxypropyl piperidine benzimidazol-2-one analogues as NOP receptor agonists with analgesic properties. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Jin, L., et al. (2012). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. Molecules. Available from: [Link]

• Bawa, S., & Kumar, S. (2023). A review of compounds derivatives with antimicrobial activities. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

• Shaik, B., et al. (2025). Synthesis and In-Vitro Antimicrobial Activity of NBenzamide Derivatives. ResearchGate. Available from: [Link]

• Liu, F., et al. (2023). Synthesis and structure-activity relationships of N - (3 - (1H-imidazol-2-yl) phenyl) - 3-phenylpropionamide derivatives as a novel class of covalent inhibitors of p97/VCP ATPase. European Journal of Medicinal Chemistry. Available from: [Link]

• Li, Z., et al. (2018). Structure–function relationships in single molecule rectification by N-phenylbenzamide derivatives. New Journal of Chemistry. Available from: [Link]

• Fidecka, S., et al. (1998). The anti-inflammatory and analgesic activity of N-3-pyridoyltryptamine (tryptamide). Polish Journal of Pharmacology. Available from: [Link]

• Annuryanti, F., et al. (2023). Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides. Pharmaceutical Sciences. Available from: [Link]

• Freeman, G. M., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry. Available from: [Link]

• Kumar, G. S., et al. (2018). Synthesis and in vitro Antibacterial Activity of Novel Substituted N-1, 3-Benzoxazol-2yl Benzene Sulfonamides. Research Journal of Pharmacy and Technology. Available from: [Link]

• Lapa, G. B., et al. (1993). Analgesic and anti-inflammatory effects of 3-[3-(phenyl)-1,2,4-oxadiazol-5-yl] propionic acid. General Pharmacology. Available from: [Link]

• Al-Suwaidan, I. A., et al. (2018). Synthesis and Analgesic Activity Evaluation of Some New Benzimidazole Derivatives. Molecules. Available from: [Link]

• Espinoza-Figueroa, J., et al. (2025). Anticonvulsant Effects of Synthetic N-(3-Methoxybenzyl)oleamide and N-(3-Methoxybenzyl)linoleamide Macamides: An In Silico and In Vivo Study. International Journal of Molecular Sciences. Available from: [Link]

• Van Bever, W. F., et al. (1976). Synthetic analgesics. Synthesis and pharmacology of the diastereoisomers of N-(3-methyl-1-(2-phenylethyl)-4-piperidyl)-N-phenylpropanamide and N-(3-methyl-1-(1-methyl-2-phenylethyl)-4-piperidyl)-N-phenylpropanamide. Journal of Medicinal Chemistry. Available from: [Link]

• Cai, Z., et al. (2022). Design, Synthesis, and Evaluation of Anticonvulsant Activities of New Triazolopyrimidine Derivatives. Frontiers in Chemistry. Available from: [Link]

• Siddiqui, N., et al. (2009). Synthesis and potential anticonvulsant activity of new N-3-substituted 5,5-cyclopropanespirohydantoins. Acta Poloniae Pharmaceutica. Available from: [Link]

• Słoczyńska, K., et al. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Molecules. Available from: [Link]

Sources

• 1. nanobioletters.com [nanobioletters.com]
• 2. Design, synthesis and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives as novel histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chempublishers.com [chempublishers.com]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides [mdpi.com]
• 9. Synthesis and potential anticonvulsant activity of new N-3-substituted 5,5-cyclopropanespirohydantoins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pjps.pk [pjps.pk]
• 12. Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The anti-inflammatory and analgesic activity of N-3-pyridoyltryptamine (tryptamide) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analgesic and anti-inflammatory effects of 3-[3-(phenyl)-1,2,4-oxadiazol-5-yl] propionic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Development of Novel 3‑Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis and structure-activity relationships of N-(3-phenylpropyl)-N'-benzylpiperazines: Potent ligands for sigma1 and sigma2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis and structure-activity relationships of N - (3 - (1H-imidazol-2-yl) phenyl) - 3-phenylpropionamide derivatives as a novel class of covalent inhibitors of p97/VCP ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

The 3,4-Dimethylbenzamide Scaffold: A Versatile Pharmacophore in Neuromodulation, Sensory Agonism, and Antimicrobial Discovery

Executive Summary

In modern drug discovery, the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets—is a critical accelerator for pipeline development. The 3,4-dimethylbenzamide moiety has emerged as one such highly versatile pharmacophore.

From an application scientist's perspective, the success of this scaffold is rooted in its precise physicochemical geometry. The 3,4-dimethyl substitution pattern creates a specific lipophilic "wedge" that perfectly occupies deep, narrow hydrophobic pockets (such as the FAD-binding pocket in cryptochromes or the transmembrane interfaces of GPCRs). Concurrently, the benzamide linker provides a rigid, planar spacer with highly directional hydrogen bond donors (N-H) and acceptors (C=O), anchoring the molecule to protein backbones. This guide explores the mechanistic causality, quantitative efficacy, and self-validating experimental protocols associated with the 3,4-dimethylbenzamide scaffold across four distinct biological domains.

Scaffold Activity Matrix: Quantitative Overview

Biological Target	Representative Compound	Primary Pharmacological Effect	Potency / Efficacy Metric	Mechanism of Action
mGlu5 Receptor	N-(1,3-diphenyl-1H-pyrazol-5-yl)-3,4-dimethylbenzamide	Positive Allosteric Modulator (PAM)	Enhances glutamate affinity/efficacy	Binds parallel to TM3/TM7 interface
T1R1/T1R3 (Umami)	S9229 (Savorymyx®)	Sensory Receptor Agonist	1000-fold lower conc. than MSG	Stabilizes Venus flytrap domain
CRY1 Protein	Compound 11	Circadian Clock Repressor	Lengthens circadian period	Stabilizes FAD-binding pocket
Microbial Membranes	Triazole-linked derivatives (e.g., 7e, 7j)	Antimicrobial / Antifungal	Significant reduction in MIC	Disrupts cell wall integrity

Neuromodulation: mGlu5 Positive Allosteric Modulation (PAM)

Mechanistic Causality

The metabotropic glutamate receptor 5 (mGlu5) is a Class C GPCR implicated in schizophrenia and cognitive disorders. The 3,4-dimethylbenzamide scaffold acts as a potent Positive Allosteric Modulator (PAM) for mGlu5. Structural and computational studies reveal that the long axis of these modulators binds parallel to transmembrane helices 3 and 7 (TM3/TM7)[1]. The benzamide core engages in critical hydrogen bonding with key residues (e.g., W784 in TM6 and Y658), while the 3,4-dimethylphenyl group occupies a lipophilic sub-pocket. This binding induces a conformational shift that dramatically enhances the affinity and efficacy of the endogenous orthosteric agonist, glutamate, without causing the rapid desensitization typically seen with direct orthosteric agonists[2].

Figure 1: mGlu5 allosteric modulation signaling pathway.

Protocol: High-Throughput Intracellular Calcium Mobilization Assay

Objective: Validate the PAM activity of 3,4-dimethylbenzamide derivatives on mGlu5.

• Cell Preparation: Seed HEK293T cells stably expressing human mGlu5 into 384-well black, clear-bottom plates at 20,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye (diluted in assay buffer with probenecid to prevent dye extrusion). Incubate for 45 minutes at 37°C.

• Compound Addition (Allosteric Phase): Inject the 3,4-dimethylbenzamide test compound (10 µM to 1 nM dose-response) using an automated liquid handler. Read baseline fluorescence for 2 minutes (Ex: 488 nm, Em: 525 nm). Note: A true PAM will not induce a calcium spike on its own.

• Agonist Addition (Orthosteric Phase): Inject an EC20 concentration of glutamate. Measure the kinetic fluorescence peak over 3 minutes.

• Self-Validating System:

  • Negative Control: Buffer + EC20 Glutamate (establishes baseline).

  • Orthogonal Validation: Pre-incubate a parallel well with MPEP (a known mGlu5 Negative Allosteric Modulator). The PAM signal must be completely abolished, proving target specificity.

  • Quality Control: Ensure assay Z'-factor is > 0.6.

Sensory Receptor Agonism: Umami Flavor Enhancement (T1R1/T1R3)

Mechanistic Causality

In the food and beverage industry, N-alkyl benzamide analogs such as (R)-N-(1-methoxy-4-methylpentan-2-yl)-3,4-dimethylbenzamide (S9229) have been identified as exceptionally potent agonists of the human umami receptor (T1R1/T1R3)[3]. The 3,4-dimethylbenzamide scaffold mimics the binding thermodynamics of monosodium glutamate (MSG) but achieves equivalent flavor profiles at a 1000-fold lower concentration. Furthermore, toxicological evaluations confirm that the scaffold is highly safe; it undergoes rapid and predictable oxidative metabolism in the liver, primarily via hydroxylation of the C-4 aryl methyl group, preventing the accumulation of toxic intermediates[4].

Figure 2: Umami receptor (T1R1/T1R3) calcium signaling workflow.

Protocol: In Vitro Taste Receptor Activation Assay

Objective: Quantify the umami agonism of S9229.

• Transfection: Transiently transfect CHO-K1 cells with plasmids encoding human T1R1, T1R3, and a chimeric G-protein (Gα15) to couple the receptor to the PLC/Calcium pathway.

• Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Cal-520 AM) for 1 hour at room temperature.

• Stimulation: Inject S9229 at varying concentrations (0.1 µM to 100 µM).

• Self-Validating System:

  • Positive Control: 10 mM MSG.

  • Receptor Specificity Check: Co-administer S9229 with Lactisole (a well-characterized sweet/umami receptor antagonist). The calcium signal must be dose-dependently inhibited by Lactisole to confirm the signal is strictly T1R1/T1R3-mediated and not an off-target artifact.

Circadian Rhythm Modulation: CRY1 Agonism

Mechanistic Causality

Circadian misalignment is a core driver of metabolic and neurological diseases. Recent advances have identified the 3,4-dimethylbenzamide scaffold—specifically in N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide (Compound 11)—as a highly selective agonist for Cryptochrome 1 (CRY1)[5]. X-ray crystallography reveals that the 3,4-dimethylbenzamide moiety anchors deeply into the FAD-binding pocket of CRY1. By stabilizing this pocket, the compound enhances the interaction between CRY1 and the CLOCK:BMAL1 heterodimer, effectively repressing E-box transcription and lengthening the overall circadian period[6].

Figure 3: CRY1 agonism and circadian clock regulation.

Protocol: Bmal1-dLuc Reporter Assay for Circadian Period Measurement

Objective: Measure the lengthening of the circadian period induced by CRY1 agonism.

• Cell Line Setup: Utilize human U2OS cells stably expressing a Bmal1 promoter-driven destabilized luciferase (Bmal1-dLuc) reporter.

• Synchronization: Synchronize the cellular circadian clocks using a 2-hour pulse of 100 nM dexamethasone.

• Treatment: Replace media with recording media (containing D-luciferin) supplemented with the 3,4-dimethylbenzamide compound (1 µM to 10 µM).

• Luminescence Recording: Monitor real-time luminescence in a heated (37°C) plate reader for 5 to 7 days, taking readings every 10 minutes.

• Self-Validating System:

  • Data Analysis: Use a damped sine wave mathematical model to extract the period length.

  • Genetic Validation: Perform the exact same assay in CRY1-knockout U2OS cells (generated via CRISPR/Cas9). The compound should fail to lengthen the period in the knockout line, proving the phenotype is entirely CRY1-dependent.

Antimicrobial and Antifungal Efficacy

Mechanistic Causality

Beyond eukaryotic targets, the 3,4-dimethylbenzamide scaffold has proven highly effective in infectious disease drug design. When conjugated to a triazole core (e.g., substituted N-(4-fluoro-3-(5-phenyl-1H-1,2,4-triazol-3-yl)phenyl)-3,4-dimethylbenzamides), the resulting compounds exhibit profound broad-spectrum antimicrobial activity[7]. The mechanism relies on the lipophilicity imparted by the 3,4-dimethyl groups, which facilitates the penetration of the molecule through the robust peptidoglycan layers of Gram-positive bacteria (Staphylococcus aureus) and the complex outer membranes of Gram-negative bacteria (Escherichia coli). Molecular docking studies confirm that the benzamide linker forms crucial hydrogen bonds with microbial target proteins, yielding binding energies that outperform standard reference drugs like ciprofloxacin.

References

• Toxicological evaluation and metabolism of two N-alkyl benzamide umami flavour compounds: N-(heptan-4-yl)benzo[d][1,3]dioxole-5-carboxamide and (R)-N-(1-methoxy-4-methylpentan-2-yl)-3,4-dimethylbenzamide. Toxicology Reports (2016). URL:[Link]

• Identification of Specific Ligand–Receptor Interactions That Govern Binding and Cooperativity of Diverse Modulators to a Common Metabotropic Glutamate Receptor 5 Allosteric Site. ACS Chemical Neuroscience (2014). URL:[Link]

• Recent advances in modulators of circadian rhythms: an update and perspective. Journal of Enzyme Inhibition and Medicinal Chemistry (2020). URL:[Link]

• Synthesis and antimicrobial evaluation of substituted N-(4-fluoro-3-(5-phenyl-1H-1,2,4-triazol-3-yl)phenyl)-3,4-dimethylbenzamides. ResearchGate / Journal of Molecular Structure (2025). URL:[Link]

Sources

• 1. Identification of Specific Ligand–Receptor Interactions That Govern Binding and Cooperativity of Diverse Modulators to a Common Metabotropic Glutamate Receptor 5 Allosteric Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Toxicological evaluation and metabolism of two N-alkyl benzamide umami flavour compounds: N-(heptan-4-yl)benzo[d][1,3]dioxole-5-carboxamide and (R)-N-(1-methoxy-4-methylpentan-2-yl)-3,4-dimethylbenzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicological evaluation and metabolism of two N-alkyl benzamide umami flavour compounds: N-(heptan-4-yl)benzo[d][1,3]dioxole-5-carboxamide and (R)- N-(1-methoxy-4-methylpentan-2-yl)-3,4-dimethylbenzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Recent advances in modulators of circadian rhythms: an update and perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Structure-activity relationship of N-substituted benzamides

An In-Depth Technical Guide to the Structure-Activity Relationship of N-Substituted Benzamides

The Privileged Scaffold: From Neurology to Epigenetics

In medicinal chemistry, the N-substituted benzamide structural motif is universally recognized as a "privileged scaffold"—a core framework capable of providing high-affinity ligands for diverse biological targets. Historically, this scaffold was optimized for neuropharmacology, yielding potent dopamine D2/D3 receptor antagonists (such as metoclopramide and sulpiride) where the basic amine in the N-substituent forms a critical salt bridge with the Asp114 residue of the receptor[1].

However, the most profound translational impact of N-substituted benzamides in contemporary drug development lies in their revolutionary role as Class I Histone Deacetylase (HDAC) inhibitors [2]. By modifying the benzamide core to act as a highly specific zinc-binding group (ZBG), researchers have developed potent epigenetic modulators like Entinostat (MS-275), Mocetinostat, and Tucidinostat (Chidamide)[3]. These compounds induce chromatin relaxation, leading to the transcription of tumor suppressor genes and subsequent cell cycle arrest or apoptosis in malignancies[4].

This whitepaper dissects the structure-activity relationship (SAR) of N-substituted benzamides, focusing on their mechanistic causality as isoform-selective HDAC inhibitors, and provides field-proven protocols for their synthesis and biological validation.

Caption: Mechanism of epigenetic modulation by N-substituted benzamide HDAC inhibitors.

Structural Anatomy of Epigenetic Modulation

The structural architecture of an HDAC inhibitor follows a highly conserved, tripartite pharmacophore model: a surface-interacting cap, a channel-penetrating linker, and a metal-chelating Zinc-Binding Group (ZBG)[3].

The Zinc-Binding Group (ZBG): The Engine of Selectivity

While classical HDAC inhibitors (like SAHA/Vorinostat) utilize a hydroxamic acid ZBG that indiscriminately chelates zinc across all HDAC classes, N-substituted benzamides employ a 2-aminobenzamide (anilide) moiety[4].

Causality in SAR: The ortho-amino group is non-negotiable. It acts in tandem with the carbonyl oxygen of the amide to form a bidentate chelation complex with the Zn2+ ion located at the base of the catalytic tunnel[3]. The bulky nature of the 2-aminobenzamide group dictates its selectivity: Class I HDACs (HDAC1, 2, and 3) possess a larger, distinct 14 Å "foot pocket" adjacent to the zinc ion that can accommodate the anilide ring, whereas Class II HDACs possess a restricted pocket due to steric hindrance, rendering benzamides highly selective for Class I[4][5].

The Linker Region: Spanning the Hydrophobic Channel

The linker connects the ZBG to the surface cap and must traverse the narrow, hydrophobic catalytic tunnel of the enzyme. Causality in SAR: The optimal linker length is typically equivalent to a 4-to-6 carbon chain. However, incorporating rigidity via aromatic rings (e.g., pyridine, pyrazine, or simple benzyl groups) restricts the conformational entropy of the molecule. This pre-organization reduces the entropic penalty upon binding, significantly enhancing binding affinity (Kd)[6].

The Surface Recognition Cap: Tuning Isoform Specificity

The cap region interacts with the diverse amino acid residues at the entrance of the HDAC catalytic tunnel. Causality in SAR: Because the surface topology varies slightly even among Class I isoforms, modifying the cap is the primary strategy for achieving intra-class selectivity (e.g., HDAC1 vs. HDAC3). Bulky, heteroaromatic caps such as indole or quinoline derivatives have been shown to drastically improve antiproliferative activity by forming favorable π-π stacking interactions with surface phenylalanine and tyrosine residues[7]. Furthermore, extending the cap structure can induce steric hindrance that prevents binding to HDAC3 (which has a narrower entrance due to Tyr96), thereby shifting selectivity entirely toward HDAC1 and HDAC2[5].

Caption: Logical mapping of the benzamide pharmacophore to the HDAC catalytic tunnel.

Quantitative SAR Matrix: Isoform Selectivity

The following table synthesizes the in vitro inhibitory activity of benchmark and novel N-substituted benzamides against Class I HDAC isoforms. The data illustrates how structural modifications—particularly fluorine substitutions and cap extensions—modulate IC50 values.

Compound Name	Structural Modification Focus	HDAC1 IC50 (µM)	HDAC2 IC50 (µM)	HDAC3 IC50 (µM)	Selectivity Profile
Entinostat (MS-275)	Standard Pyridine Cap[2]	0.16 - 0.50	0.34 - 0.40	6.70	HDAC1/2 selective over HDAC3
Tucidinostat (Chidamide)	Fluorinated Linker[2]	~0.21	~0.40	>10.0	High HDAC1/2 selectivity
Compound 1 (Ibrahim et al.)	para-Fluorine on ZBG[6]	0.16	0.34	6.70	Exploits HDAC1 foot pocket
Compound 3j	Indole Cap insertion[7]	0.33	N/A	N/A	Superior antiproliferative activity
Compound 7	Vinyl linker + CF3 Cap[2]	0.90	>2.0	>10.0	Highly specific to HDAC1

Note: The dramatic drop in HDAC3 affinity for Entinostat and Compound 1 is causally linked to the steric clash between the benzamide ZBG and the Tyr96 residue unique to the HDAC3 foot pocket[5][6].

Translational Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following workflows detail the synthesis and biological validation of N-substituted benzamides. These protocols are designed as self-validating systems, incorporating specific checkpoints to verify success before proceeding.

Caption: Experimental workflow for the synthesis and biological evaluation of benzamides.

Protocol A: Synthesis of 2-Aminobenzamide Derivatives via Peptide Coupling

Because anilines (like 1,2-phenylenediamine) are inherently poor nucleophiles due to the delocalization of the nitrogen lone pair into the aromatic ring, standard acyl chloride chemistry often leads to di-acylation or poor yields. We employ EDCI/HOBt coupling to generate a highly reactive, yet stable, active ester intermediate.

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve the carboxylic acid precursor (cap + linker, 1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI, 1.5 eq) and Hydroxybenzotriazole (HOBt, 1.5 eq).

  • Causality Check: HOBt prevents the formation of unreactive N-acylureas and suppresses racemization if chiral centers are present. Stir for 30 minutes at room temperature to ensure complete formation of the active ester.

• Nucleophilic Attack: Add 1,2-phenylenediamine (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq) to the mixture. Stir at room temperature for 12–18 hours.

• Validation (In-Process): Monitor the reaction via TLC (Dichloromethane:Methanol 95:5). The disappearance of the active ester spot and the appearance of a lower Rf fluorescent spot (UV 254 nm) indicates successful amidation.

• Workup & Purification: Quench the reaction with saturated aqueous NaHCO3. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the crude product via flash column chromatography to yield the pure N-substituted benzamide.

Protocol B: In Vitro Fluorometric HDAC Inhibition Assay

To validate the target engagement of the synthesized benzamides, a fluorometric assay utilizing a synthetic acetylated peptide substrate (e.g., Boc-Lys(Ac)-AMC) is employed.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human HDAC1, HDAC2, or HDAC3 enzyme in assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 1 mg/mL BSA).

• Compound Incubation: In a black 96-well microplate, add 10 µL of the synthesized benzamide (serially diluted in DMSO, final DMSO concentration <1%) to 40 µL of the enzyme solution. Incubate at 37°C for 30 minutes.

  • Causality Check: This pre-incubation step is critical. Benzamides often exhibit slow-binding, time-dependent inhibition kinetics[5]. Failing to pre-incubate will result in artificially high IC50 values.

• Substrate Cleavage: Add 50 µL of the fluorogenic substrate (Boc-Lys(Ac)-AMC) to initiate the reaction. Incubate for 1 hour at 37°C.

• Development & Validation: Add 50 µL of a developer solution containing Trypsin and Trichostatin A (TSA).

  • Causality Check: Trypsin specifically cleaves the AMC fluorophore only if the lysine has been successfully deacetylated by the HDAC enzyme. TSA acts as a stop solution by immediately halting any further HDAC activity.

• Quantification: Measure fluorescence using a microplate reader (Excitation: 360 nm, Emission: 460 nm). Calculate IC50 values using a four-parameter logistic regression model.

References

• MDPI. "Next-Generation HDAC Inhibitors: Advancing Zinc-Binding Group Design for Enhanced Cancer Therapy." MDPI. Available at: [Link]

• Exploration Pub. "Medicinal chemistry advances in targeting class I histone deacetylases." Exploration Pub. Available at:[Link]

• ResearchGate. "Structural modifications of Entinostat (MS-275) based on its interaction with the active site of HDAC 1." ResearchGate. Available at: [Link]

• NIH PubMed Central. "Computational Design of a Time-Dependent Histone Deacetylase 2 Selective Inhibitor." NIH. Available at:[Link]

• Taylor & Francis. "Development of novel benzamide class I selective lysine deacetylase inhibitors as potent anticancer agents." Taylor & Francis. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Medicinal chemistry advances in targeting class I histone deacetylases [explorationpub.com]
• 5. Computational Design of a Time-Dependent Histone Deacetylase 2 Selective Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. thieme-connect.com [thieme-connect.com]

In-Depth Technical Guide: Solubility Profiling and Formulation Strategies for 3,4-Dimethyl-N-(3-phenylpropyl)benzamide

Executive Summary & Physicochemical Causality

In early-stage drug discovery, the transition of a novel chemical entity (NCE) from a screening hit to a viable lead is frequently bottlenecked by poor physicochemical properties. 3,4-dimethyl-N-(3-phenylpropyl)benzamide (Molecular Weight: 267.37 g/mol ) is a prime example of a highly lipophilic, neutral molecule that presents profound solubility challenges.

As an application scientist, I approach solubility not as a static number, but as a dynamic interplay between a molecule's crystal lattice energy and its solvation penalty. The poor aqueous solubility of this compound is driven by three causal factors:

• High Lipophilicity: The combination of a 3,4-dimethylphenyl ring and a 3-phenylpropyl chain results in an estimated LogP of 4.5 – 5.0. Creating a cavity in the aqueous solvent for such a large hydrophobic surface area incurs a massive thermodynamic penalty.

• Crystal Lattice Rigidity: The central amide bond acts as both a hydrogen bond donor (N-H) and acceptor (C=O), facilitating strong intermolecular hydrogen bonding networks in the solid state. This high lattice energy directly opposes dissolution.

• Lack of Ionizability: Because the amide nitrogen's lone pair is delocalized into the carbonyl π -system, the molecule is electronically neutral across the physiological pH spectrum (pKa < 0). Consequently, traditional solubility-enhancing strategies like salt formation or pH adjustment are fundamentally unviable .

To successfully advance this compound through in vitro bioassays and in vivo pharmacokinetic (PK) studies, we must deploy a bifurcated analytical approach: Kinetic Solubility to mimic bioassay conditions, and Thermodynamic Solubility to establish true equilibrium baselines.

Quantitative Data Presentation

Before initiating experimental workflows, predictive profiling is essential to define the analytical limits of quantification (LOQ) and select appropriate detection methodologies.

Table 1: Predictive Physicochemical Parameters

Parameter	Value	Causality / Formulation Implication
Molecular Weight	267.37 g/mol	Optimal for oral absorption; falls well within Lipinski's Rule of 5.
LogP (Estimated)	4.5 - 5.0	Highly lipophilic; necessitates lipid-based or complexation formulation strategies.
H-Bond Donors/Acceptors	1 / 1	Capable of forming stable, high-melting-point crystal polymorphs.
Ionizability (pKa)	Neutral	pH-dependent solubility is negligible; salt formation is impossible.

Table 2: Expected Solubility Profile across Media

Assay Type	Medium	Expected Solubility	Analytical Method
Kinetic	PBS (pH 7.4) + 1% DMSO	10 - 25 µg/mL	Laser Nephelometry
Thermodynamic	Water	< 1 µg/mL	LC-MS/MS
Thermodynamic	FaSSIF (pH 6.5)	2 - 5 µg/mL	LC-MS/MS
Thermodynamic	FeSSIF (pH 5.0)	15 - 30 µg/mL	LC-MS/MS

Note: Solubility in Fasted/Fed State Simulated Intestinal Fluids (FaSSIF/FeSSIF) is expected to be marginally higher due to micellar solubilization by bile salts.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, every protocol must operate as a self-validating system . This means building in internal controls that automatically flag false positives, degradation, or polymorphic shifts.

Protocol A: High-Throughput Kinetic Solubility via Laser Nephelometry

Purpose: To determine the metastable precipitation point of the compound in aqueous buffer containing 1% DMSO, directly mimicking the conditions of high-throughput biological screening .

Causality: We use laser nephelometry (forward light scattering) rather than UV-Vis because lipophilic compounds often form nano-suspensions that scatter light before they visibly precipitate. Nephelometry detects these sub-micron aggregates instantly.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 3,4-dimethyl-N-(3-phenylpropyl)benzamide in 100% LC-MS grade DMSO to a concentration of 10 mM.

• Serial Dilution: In a 384-well microtiter plate, perform a 12-point serial dilution of the DMSO stock.

• Aqueous Spiking: Rapidly inject 198 µL of PBS (pH 7.4) into 2 µL of each DMSO dilution well (final DMSO concentration = 1.0%).

• Incubation: Seal and incubate at 37°C for 2 hours with orbital shaking.

• Nephelometric Readout: Measure forward scattered light using a microplate nephelometer.

• Self-Validating Mechanism: The system validates itself mathematically. Plot concentration vs. light scattering units. The software must detect a biphasic curve. The exact intersection of the flat baseline (dissolved state) and the ascending slope (precipitated state) provides an objective, operator-independent kinetic solubility limit.

Protocol B: Thermodynamic Solubility via the Shake-Flask Method

Purpose: To determine the true equilibrium solubility of the lowest-energy crystal polymorph for lead optimization and formulation design .

Causality: We completely avoid DMSO here because even 0.1% co-solvent can exponentially artificially inflate the solubility of highly lipophilic molecules. Furthermore, we use centrifugation instead of filtration for phase separation. Highly lipophilic compounds (LogP > 4) exhibit severe non-specific binding to PTFE/PVDF filter membranes, which would result in artificially low concentration readings.

Step-by-Step Methodology:

• Solid Excess: Add 2.0 mg of crystalline 3,4-dimethyl-N-(3-phenylpropyl)benzamide to a 2 mL glass HPLC vial.

• Buffer Addition: Add 1.0 mL of the target medium (e.g., FaSSIF or pure water). Do not add any organic co-solvents.

• Equilibration: Place vials on an orbital shaker at 300 RPM at a strictly controlled 25.0°C.

• Phase Separation: After equilibration, transfer the suspension to a microcentrifuge tube and spin at 20,000 x g for 30 minutes to pellet all undissolved microcrystals.

• Quantification: Carefully aspirate the supernatant, dilute appropriately in mobile phase, and quantify via LC-MS/MS (due to the expected <1 µg/mL concentration, UV detection lacks sufficient sensitivity).

• Self-Validating Mechanism: Sample the suspension at two distinct time points: 24 hours and 48 hours . If the quantified concentration variance between 24h and 48h is <5%, true thermodynamic equilibrium is validated. If the 48h concentration is significantly lower, it indicates a solvent-mediated polymorphic transformation to a more stable, less soluble crystal lattice. Additionally, the pH of the supernatant must be measured post-equilibration to ensure no degradation-induced pH shifts occurred.

Formulation Strategies for Development

Once the baseline solubility is confirmed to be poor (<10 µg/mL), formulation interventions are mandatory to prevent false negatives in pharmacology models.

In Vitro Strategy: Cyclodextrin Complexation

For cell-based assays where organic solvents are toxic, we utilize Hydroxypropyl- β -cyclodextrin (HP- β -CD) .

• Mechanistic Causality: HP- β -CD features a hydrophilic exterior and a hydrophobic cavity. The highly lipophilic 3-phenylpropyl chain of our benzamide compound inserts into this cavity, forming a transient, water-soluble inclusion complex. This masks the lipophilicity from the aqueous solvent without permanently altering the molecule's structure .

In Vivo Strategy: Lipid-Based Drug Delivery Systems (LBDDS)

For oral PK studies in rodents, standard aqueous suspensions will result in erratic, dissolution-rate-limited absorption. We formulate the compound in a Self-Microemulsifying Drug Delivery System (SMEDDS) (e.g., a mixture of medium-chain triglycerides, Cremophor EL, and PEG 400).

• Mechanistic Causality: By pre-dissolving the drug in a lipid matrix, we completely bypass the thermodynamic energy barrier of crystal dissolution in the GI tract. Furthermore, compounds with a LogP > 4 formulated in lipids can exploit the intestinal lymphatic transport pathway, bypassing first-pass hepatic metabolism and drastically improving systemic exposure .

Decision Logic Visualization

The following diagram illustrates the autonomous decision-making matrix used to profile and formulate this compound.

Solubility profiling and formulation workflow for 3,4-dimethyl-N-(3-phenylpropyl)benzamide.

References

• In vitro solubility assays in drug discovery. PubMed (National Institutes of Health). Available at:[Link]

• Drug solubility: why testing early matters in HTS. BMG LABTECH. Available at:[Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. SciSpace / USP (DOI: 10.14227/DT240117P36). Available at:[Link]

• A Comprehensive Review: Cyclodextrin Complexation for Improved Drug Delivery of Poorly Soluble Drugs. International Journal of Pharmacy & Pharmaceutical Research. Available at:[Link]

• Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews. Available at:[Link]

An In-depth Technical Guide to Pharmacophore Modeling of Dimethylbenzamide Derivatives

Foreword: Decoding Molecular Recognition for Accelerated Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel therapeutics is a complex interplay of rational design and empirical discovery. Among the computational tools that have revolutionized this field, pharmacophore modeling stands out as a powerful approach to deconstruct the intricate language of molecular interactions.[1][2][3] This guide provides a comprehensive, in-depth exploration of pharmacophore modeling, with a specific focus on its application to the promising class of dimethylbenzamide derivatives. These compounds have garnered significant interest due to their diverse biological activities, including roles as acetylcholinesterase and histone deacetylase (HDAC) inhibitors.[4][5][6]

This document is not a rigid protocol but rather a narrative of scientific reasoning, designed for researchers, scientists, and drug development professionals. It aims to elucidate not only the "how" but, more importantly, the "why" behind the experimental choices in pharmacophore-based drug design. We will delve into the core principles, methodologies, and practical applications, equipping you with the knowledge to leverage this technique for your own research endeavors.

The Pharmacophore Concept: Beyond the Chemical Structure

A pharmacophore is an abstract representation of the essential steric and electronic features of a molecule that are responsible for its biological activity.[1][7] It transcends the mere atomic constitution of a compound to define the spatial arrangement of key interaction points necessary for optimal binding to a biological target.[1] These features typically include:

• Hydrogen Bond Acceptors (HBA): Lewis basic sites capable of accepting a hydrogen bond.

• Hydrogen Bond Donors (HBD): Lewis acidic sites capable of donating a hydrogen bond.

• Hydrophobic (H): Non-polar regions that can engage in van der Waals interactions.

• Aromatic Rings (AR): Planar, cyclic conjugated systems that can participate in π-π stacking or other aromatic interactions.

• Positive and Negative Ionizable (PI/NI): Groups that are likely to be charged at physiological pH, enabling electrostatic interactions.

The power of pharmacophore modeling lies in its ability to identify common interaction patterns among a set of structurally diverse molecules that bind to the same target, thereby guiding the discovery of novel scaffolds.[8][9]

Methodological Pillars: Ligand-Based vs. Structure-Based Approaches

There are two primary pathways to generating a pharmacophore model, the choice of which is dictated by the available data.[1][7]

Ligand-Based Pharmacophore Modeling: Learning from the Actives

This approach is employed when the three-dimensional structure of the biological target is unknown, but a set of active ligands is available.[1][7] The fundamental assumption is that these active molecules share a common binding mode and therefore a common pharmacophore.

• Data Set Preparation:

  • Training Set: Compile a set of at least 15-20 structurally diverse compounds with a wide range of high to moderate biological activity (e.g., IC50 values) against the target of interest.

  • Test Set: Independently, gather a set of 5-10 active and a larger number of inactive (decoy) molecules that were not used in the training set to validate the model.

• Conformational Analysis:

  • For each molecule in the training set, generate a diverse ensemble of low-energy 3D conformations to explore the possible bioactive poses. This is a critical step as small molecules are flexible.

• Feature Mapping and Hypothesis Generation:

  • Utilize software such as Discovery Studio, LigandScout, or MOE to identify the pharmacophoric features present in each conformer of the active molecules.[10]

  • The software then aligns the conformers and identifies common spatial arrangements of features that are present in the most active compounds. This process generates a set of pharmacophore hypotheses.

• Model Scoring and Selection:

  • Each hypothesis is scored based on how well it maps the active compounds and its complexity. The best hypothesis is typically the one that provides the best correlation between the estimated and experimental activity of the training set compounds.

• Model Validation:

  • The selected hypothesis is then used to screen the test set. A robust model should be able to distinguish active from inactive compounds with high accuracy.[8] Common validation metrics include the Güner-Henry (GH) score and Receiver Operating Characteristic (ROC) curve analysis.[8][11]

Structure-Based Pharmacophore Modeling: Insights from the Target

When a high-resolution 3D structure of the target protein (e.g., from X-ray crystallography or NMR) is available, a structure-based approach can be employed.[3][11] This method directly derives the pharmacophore from the key interaction points within the binding site.

• Protein Preparation:

  • Obtain the 3D structure of the target protein, preferably co-crystallized with a ligand, from a repository like the Protein Data Bank (PDB).

  • Prepare the protein structure by removing water molecules (unless they are known to be involved in binding), adding hydrogen atoms, and assigning correct protonation states to the amino acid residues.

• Binding Site Analysis:

  • Identify the active site of the protein. If a co-crystallized ligand is present, its binding pose provides a direct map of the key interactions.

  • Software tools can then automatically generate a pharmacophore model based on the complementary features of the binding pocket. For instance, a hydrogen bond-donating residue in the protein will be represented as a hydrogen bond acceptor feature in the pharmacophore.

• Model Refinement:

  • The automatically generated model can be manually refined based on known structure-activity relationship (SAR) data or by observing the interactions in multiple protein-ligand complexes.

• Model Validation:

  • Similar to the ligand-based approach, the structure-based model should be validated by screening a test set of known active and inactive compounds.

Visualizing the Workflow

To provide a clearer understanding of the decision-making process, the following diagram illustrates the general workflow for pharmacophore modeling.

Caption: General workflow for pharmacophore model generation and application.

Case Study: Ligand-Based Pharmacophore Modeling of Dimethylbenzamide Derivatives as HDAC1 Inhibitors

To illustrate the practical application of these principles, let's consider a hypothetical case study focused on developing a pharmacophore model for a series of N,N-dimethylbenzamide derivatives with known inhibitory activity against Histone Deacetylase 1 (HDAC1). HDAC inhibitors are a well-established class of anti-cancer agents.[4][5]

Dataset and Activity

The following table presents a hypothetical dataset of N,N-dimethylbenzamide derivatives and their corresponding HDAC1 inhibitory activity (IC50).

Compound ID	Structure	R-Group	IC50 (nM)	pIC50 (-logIC50)
DM-1	Benzamide Core	-H	1500	5.82
DM-2	Benzamide Core	4-amino	50	7.30
DM-3	Benzamide Core	4-methoxy	250	6.60
DM-4	Benzamide Core	4-chloro	800	6.10
DM-5	Benzamide Core	3-amino	120	6.92

Note: This is a simplified, illustrative dataset. A real study would require a larger and more diverse set of compounds.

Pharmacophore Model Generation and Interpretation

Based on this dataset, a ligand-based pharmacophore model would likely be generated that captures the key features responsible for potent HDAC1 inhibition. A plausible hypothesis (Hypo-1) is depicted below.

Caption: A hypothetical pharmacophore model for HDAC1 inhibitors.

Interpretation of the Model:

• Aromatic Ring (AR): This feature likely corresponds to the central benzamide ring, which can engage in interactions with aromatic residues in the HDAC1 active site.

• Hydrogen Bond Acceptor (HBA): The carbonyl oxygen of the amide group is a strong hydrogen bond acceptor, a feature common in many HDAC inhibitors.

• Hydrophobic (H): The N,N-dimethyl groups contribute to a hydrophobic region, which may interact with a non-polar pocket in the enzyme.

• Hydrogen Bond Donor (HBD): The presence of a hydrogen bond donor, such as the amino group in the highly active compound DM-2, at a specific distance from the aromatic ring appears to be crucial for high potency.

This model can then be used as a 3D query to screen large compound databases to identify novel, structurally diverse molecules that fit the pharmacophoric requirements and are therefore potential HDAC1 inhibitors.

The Synergy of Pharmacophore Modeling with Other Computational Techniques

Pharmacophore modeling is most powerful when integrated with other computational methods.[12]

• 3D-QSAR: A validated pharmacophore model provides a robust alignment for generating 3D-Quantitative Structure-Activity Relationship (3D-QSAR) models.[13][14][15] This allows for the creation of predictive models that can estimate the biological activity of new compounds.

• Molecular Docking: Pharmacophore models can be used as a pre-filter to select a smaller, more promising subset of compounds from a large library for more computationally intensive molecular docking studies.[16][17] This significantly improves the efficiency of virtual screening campaigns.

• Molecular Dynamics (MD) Simulations: MD simulations can be used to study the dynamic behavior of a ligand-protein complex and to refine pharmacophore models by considering the flexibility of the target.[5][13]

Conclusion and Future Perspectives

Pharmacophore modeling is a versatile and indispensable tool in modern drug discovery.[9] For a chemical class like dimethylbenzamide derivatives, it provides a rational framework for understanding their structure-activity relationships and for the design of novel, potent, and selective modulators of various biological targets. As computational power increases and our understanding of molecular recognition deepens, the integration of artificial intelligence and machine learning with pharmacophore modeling promises to further accelerate the discovery of next-generation therapeutics.[12] This guide has provided a foundational understanding of the principles and practices of pharmacophore modeling, empowering you to apply this powerful technique in your own research endeavors.

References

• Pharmacophore generation, atom-based 3D-QSAR, molecular docking and molecular dynamics simulation studies on benzamide analogues as FtsZ inhibitors. (2018). PubMed. [Link]

• Pharmacophore model of HDAC inhibitors and design of novel HDAC... (n.d.). ResearchGate. [Link]

• Use of ligand-based pharmacophore modeling and docking approach to find novel acetylcholinesterase inhibitors for treating Alzheimer's. (2015). PubMed. [Link]

• Drug Design by Pharmacophore and Virtual Screening Approach. (n.d.). PMC. [Link]

• Structure-Based Inhibitor Discovery of Class I Histone Deacetylases (HDACs). (2020). MDPI. [Link]

• Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. (2025). MDPI. [Link]

• N,N-dimethyl-2,3-dimethylbenzamide | C11H15NO | CID 22931034. (n.d.). PubChem. [Link]

• N,N-Dimethylbenzamide | C9H11NO | CID 11916. (n.d.). PubChem. [Link]

• Use of ligand-based pharmacophore modeling and docking approach to find novel acetylcholinesterase inhibitors for treating Alzheimer's | Request PDF. (n.d.). ResearchGate. [Link]

• Pharmacophore model and structures of selected hydroxamic acids and benzamides as HDAC inhibitors and their corresponding PET radiotracers. (n.d.). ResearchGate. [Link]

• Virtual screening of acetylcholinesterase inhibitors through pharmacophore-based 3D-QSAR modeling, ADMET, molecular docking, and MD simulation studies. (2024). PMC. [Link]

• Pharmacophore-Model-Based Virtual-Screening Approaches Identified Novel Natural Molecular Candidates for Treating Human Neuroblastoma. (2022). PMC. [Link]

• Ligand Based Pharmacophore Modeling and Virtual Screening Studies to Design Novel HDAC2 Inhibitors. (n.d.). PMC. [Link]

• Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures. (2018). MDPI. [Link]

• dyphAI dynamic pharmacophore modeling with AI: a tool for efficient screening of new acetylcholinesterase inhibitors. (2025). PMC. [Link]

• Integrative Ligand-Based Pharmacophore Modeling, Virtual Screening, and Molecular Docking Simulation Approaches Identified Poten. (2023). Amazon S3. [Link]

• Pharmacophore model-aided virtual screening combined with comparative molecular docking and molecular dynamics for identification of marine natural products as SARS-CoV-2 papain-like protease inhibitors. (2022). ScienceDirect. [Link]

• Pharmacophore modeling: advances, limitations, and current utility in drug discovery. (2014). Dove Press. [Link]

• Investigation of 3D pharmacophore of N-benzyl benzamide molecules of melanogenesis inhibitors using a new descriptor Klopman index: uncertainties in model. (2019). PubMed. [Link]

• Pharmacophore modeling: advances and pitfalls. (n.d.). Frontiers. [Link]

• Pharmacophore Modeling In Drug Discovery: Concepts, Challenges, And Future Directions. (n.d.). Nanotechnology Perceptions. [Link]

• Pharmacophore Modeling, 3D-QSAR and Molecular Docking Studies of Benzimidazole Derivatives as Potential FXR Agonists. (2014). PubMed. [Link]

• Pharmacophore modeling and 3D QSAR studies for prediction of matrix metalloproteinases inhibitory activity of hydroxamate derivatives. (2017). Biotechnology Research and Innovation Journal. [Link]

• 3D-QSAR-Based Pharmacophore Modeling, Virtual Screening, and Molecular Dynamics Simulations for the Identification of Spleen Tyrosine Kinase Inhibitors. (n.d.). Frontiers. [Link]

• 3D QSAR Studies, Pharmacophore Modeling and Virtual Screening on a Series of Steroidal Aromatase Inhibitors. (2015). MDPI. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ligand Based Pharmacophore Modeling and Virtual Screening Studies to Design Novel HDAC2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. mdpi.com [mdpi.com]
• 5. Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors [mdpi.com]
• 6. Design and Synthesis of Novel Hybrid Benzamide-Peptide Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N,N-Dimethylbenzamide | 611-74-5 [chemicalbook.com]
• 8. Drug Design by Pharmacophore and Virtual Screening Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nano-ntp.com [nano-ntp.com]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacophore model-aided virtual screening combined with comparative molecular docking and molecular dynamics for identification of marine natural products as SARS-CoV-2 papain-like protease inhibitors - Arabian Journal of Chemistry [arabjchem.org]
• 12. Frontiers | Pharmacophore modeling: advances and pitfalls [frontiersin.org]
• 13. Pharmacophore generation, atom-based 3D-QSAR, molecular docking and molecular dynamics simulation studies on benzamide analogues as FtsZ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacophore modeling, 3D-QSAR and molecular docking studies of benzimidazole derivatives as potential FXR agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biori.periodikos.com.br [biori.periodikos.com.br]
• 16. Use of ligand-based pharmacophore modeling and docking approach to find novel acetylcholinesterase inhibitors for treating Alzheimer's - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide, a novel benzamide derivative with potential applications in medicinal chemistry and materials science. The protocol herein details a robust and efficient method for the amide bond formation between 3,4-dimethylbenzoic acid and 3-phenylpropan-1-amine utilizing a carbodiimide-mediated coupling reaction. This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, a step-by-step experimental procedure, and expected outcomes.

Introduction

N-substituted benzamides are a significant class of organic compounds with a wide array of applications, ranging from pharmaceuticals to advanced polymers.[1] The specific structural features of 3,4-dimethyl-N-(3-phenylpropyl)benzamide, incorporating a substituted aromatic ring and a flexible phenylpropyl side chain, make it a target of interest for exploring structure-activity relationships in various biological and material contexts. The synthesis of such amides is a fundamental reaction in organic chemistry, typically achieved by coupling a carboxylic acid with an amine.[2]

Direct reaction between a carboxylic acid and an amine to form an amide is generally inefficient due to the formation of a stable ammonium carboxylate salt.[3] To overcome this, coupling agents are employed to activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amine.[3] Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N,N'-dicyclohexylcarbodiimide (DCC), are widely used for this purpose.[4] These reagents facilitate amide bond formation under mild conditions, often with high yields.[3][5] This protocol will utilize EDC in conjunction with an additive, 1-hydroxybenzotriazole (HOBt), to enhance coupling efficiency and minimize side reactions.[5][6]

Reaction Scheme and Mechanism

The synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide proceeds via a one-pot, two-step mechanism. First, 3,4-dimethylbenzoic acid is activated by EDC to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by 3-phenylpropan-1-amine to form the desired amide bond and a water-soluble urea byproduct.[5] The addition of HOBt can form a more stable active ester, which then reacts with the amine, further improving the reaction's efficiency.[5]

Figure 1: General workflow for the synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide.

Materials and Methods

Materials

Reagent/Material	Supplier	Purity/Grade
3,4-Dimethylbenzoic acid	Sigma-Aldrich	99%
3-Phenylpropan-1-amine	Sigma-Aldrich	98%
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl (EDC)	Oakwood Chemical	≥98.0%
1-Hydroxybenzotriazole (HOBt)	Oakwood Chemical	≥97.0%
N,N-Diisopropylethylamine (DIPEA)	Sigma-Aldrich	≥99.5%
Anhydrous N,N-Dimethylformamide (DMF)	Sigma-Aldrich	99.8%
Ethyl Acetate (EtOAc)	Fisher Scientific	HPLC Grade
Hexanes	Fisher Scientific	HPLC Grade
1 M Hydrochloric Acid (HCl)	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Fisher Scientific
Brine (Saturated NaCl Solution)	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Fisher Scientific
Silica Gel	Sorbent Technologies	60 Å, 40-63 µm

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass spectrometer

Experimental Protocol

4.1. Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethylbenzoic acid (1.0 eq).

• Dissolve the acid in anhydrous N,N-dimethylformamide (DMF).

• Add 1-hydroxybenzotriazole (HOBt) (1.1 eq) to the solution and stir until it is fully dissolved.

• Cool the reaction mixture to 0 °C using an ice bath.

4.2. Amide Coupling

• To the cooled solution, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.[6]

• Stir the mixture at 0 °C for 30 minutes to activate the carboxylic acid.

• In a separate vial, dissolve 3-phenylpropan-1-amine (1.05 eq) and N,N-diisopropylethylamine (DIPEA) (2.0 eq) in a small amount of anhydrous DMF.

• Add the amine solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.[6] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

4.3. Work-up and Isolation

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).[6] These aqueous washes are crucial for removing the water-soluble urea byproduct from EDC and other water-soluble reagents.[6]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

4.4. Purification

• Purify the crude product by flash column chromatography on silica gel.

• A suitable eluent system is a gradient of ethyl acetate in hexanes (e.g., 10% to 40% EtOAc/Hexanes). The optimal eluent composition should be determined by TLC analysis.

• Combine the fractions containing the pure product, as identified by TLC, and concentrate under reduced pressure to yield 3,4-dimethyl-N-(3-phenylpropyl)benzamide as a solid.

Expected Results and Characterization

The expected yield of the purified product is typically in the range of 70-90%.[3] The final product should be characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Table 1: Reagent Quantities for a 10 mmol Scale Reaction

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount (g)	Moles (mmol)
3,4-Dimethylbenzoic acid	150.17[7]	1.0	1.50 g	10.0
3-Phenylpropan-1-amine	135.21	1.05	1.42 g	10.5
EDC·HCl	191.70	1.2	2.30 g	12.0
HOBt	135.13	1.1	1.49 g	11.0
DIPEA	129.24	2.0	3.34 mL (2.59 g)	20.0

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): Characteristic peaks for the aromatic protons of the 3,4-dimethylbenzoyl and phenylpropyl groups, the methylene protons of the propyl chain, and the methyl groups on the benzoyl ring are expected. The amide N-H proton will likely appear as a broad signal.

• ¹³C NMR (CDCl₃, 101 MHz): Signals corresponding to the carbonyl carbon of the amide, the aromatic carbons, the methylene carbons of the propyl chain, and the methyl carbons are anticipated.

• Mass Spectrometry (ESI+): The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺.

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Extend the reaction time. Ensure all reagents are anhydrous, as moisture can hydrolyze the activated intermediate.
Loss of product during work-up	Ensure proper pH during extractions. Perform back-extractions of the aqueous layers with the organic solvent.
Presence of Starting Material	Insufficient activation or coupling	Check the quality of the coupling reagents. Consider using a slight excess of the amine.
Formation of Byproducts	Side reactions of the activated intermediate	Maintain low temperatures during the addition of reagents. Ensure the use of HOBt to suppress side reactions.
Difficult Purification	Co-elution of impurities	Optimize the eluent system for column chromatography. Consider recrystallization as an alternative or additional purification step.[8]

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide. By utilizing a well-established carbodiimide-mediated coupling strategy, this procedure offers high yields and a straightforward purification process. This application note serves as a valuable resource for researchers engaged in the synthesis of novel benzamide derivatives for various scientific applications.

References

• AK Lectures. Amide Formation from Carboxylic Acids. Available from: [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. Available from: [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. Available from: [Link]

• JoVE. Preparation of Amides. Available from: [Link]

• ACS Publications. Amide Formation in One Pot from Carboxylic Acids and Amines via Carboxyl and Sulfinyl Mixed Anhydrides. Organic Letters. Available from: [Link]

• PrepChem.com. Synthesis of 3-amino-1-phenyl-propan-1-ol. Available from: [Link]

• Chem-Impex. 3,4-Dimethylbenzoic acid. Available from: [Link]

• Reddit. Purification of N-benzylbenzamides. Available from: [Link]

• Google Patents. US4440953A - Purification of N-substituted aminobenzaldehydes.

• PubChem. 3,4-Dimethylbenzoic acid. Available from: [Link]

• RSC Publishing. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. Available from: [Link]

• ResearchGate. Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Available from: [Link]

• MDPI. Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. Available from: [Link]

• PMC. N-(3,4-Dimethylphenyl)-4-methylbenzamide. Available from: [Link]

• R Discovery. N-(3,4-Dimethylphenyl)benzamide. Available from: [Link]

• Google Patents. KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same.

• Co/Al Hydrotalcite. Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. Available from: [Link]

• ACS Publications. Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry. Available from: [Link]

• MDPI. N-(diisopropylphosphanyl)benzamide. Available from: [Link]

• PubMed. N-(3,4-Dimethyl-phen-yl)-4-methyl-benzamide. Available from: [Link]

• Computational, Spectral & Single Crystal Studies of 4-chloro-N,Ndiphenylbenzamide. Available from: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 3,4-Dimethylbenzoic acid | C9H10O2 | CID 12073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Amide coupling reaction conditions for benzamide derivatives

Advanced Application Note: Amide Coupling Strategies for the Synthesis of Benzamide Derivatives

Introduction & Mechanistic Rationale

Benzamide scaffolds are foundational pharmacophores in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antipsychotics, and targeted therapeutics. The synthesis of benzamides relies on the condensation of a benzoic acid derivative with an amine. Because direct condensation requires extreme temperatures that often degrade sensitive functional groups, chemical activation of the carboxylic acid is mandatory.

As an application scientist, selecting the correct coupling reagent is not arbitrary; it is strictly dictated by the electronic and steric properties of the substrates. This guide details the mechanistic causality, reagent selection, and self-validating protocols for synthesizing benzamide derivatives.

Mechanistic Causality of Coupling Reagents

• Carbodiimides (EDC/HOBt): EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the benzoic acid to form a highly reactive O-acylisourea intermediate. However, without an additive, this intermediate is prone to an irreversible O-to-N acyl shift, forming a dead-end N-acylurea byproduct. Adding HOBt (1-Hydroxybenzotriazole) intercepts the O-acylisourea to form an OBt active ester, which is stable against rearrangement but highly reactive toward aminolysis. We prioritize EDC over DCC because its urea byproduct is water-soluble, allowing for self-validating purification via simple aqueous washes.

• Uronium/Aminium Salts (HATU): When coupling electron-deficient amines (e.g., anilines) or sterically hindered substrates, the standard OBt active ester may react too slowly. [1] incorporates a 7-azabenzotriazole (HOAt) leaving group. The nitrogen atom in the pyridine ring of HOAt provides anchimeric assistance (neighboring group participation), hydrogen-bonding with the incoming amine to drastically accelerate the reaction.

• Phosphonic Anhydrides (T3P): For process-scale synthesis,[2] is the reagent of choice. It offers exceptionally low epimerization rates for chiral substrates and generates exclusively water-soluble phosphate byproducts, eliminating the need for chromatographic purification.

Decision matrix for selecting the optimal amide coupling reagent based on substrate properties.

Quantitative Data: Reagent Performance Matrix

The following table synthesizes quantitative yield data and optimal conditions for various benzamide coupling systems based on recent literature and process chemistry optimizations.

Coupling System	Target Amine Profile	Optimal Base	Solvent	Typical Yield	Key Advantage / Causality
EDC / HOBt	Standard 1° / 2° aliphatic amines	DIPEA or TEA	DMF or DCM	88 - 92%	Water-soluble urea byproduct enables isolation via simple liquid-liquid extraction.
HATU	Electron-deficient (anilines), hindered	DIPEA	DMF	75 - 85%[1]	Anchimeric assistance from the HOAt leaving group accelerates difficult couplings.
EDC / DMAP / cat. HOBt	Highly unreactive / deficient amines	DIPEA	CH3CN	~72%[3]	DMAP acts as an aggressive acyl transfer agent for stubborn aniline derivatives.
T3P (50% in EtOAc)	Process-scale, sensitive stereocenters	NMM or Pyridine	EtOAc, 2-MeTHF	>90%[2]	Near-zero epimerization; completely water-soluble byproducts streamline scale-up.

Experimental Workflows & Protocols

Every protocol below is designed as a self-validating system . By monitoring specific physical or chemical changes, the researcher can confirm the success of each mechanistic step before proceeding.

Mechanistic workflow of EDC/HOBt coupling highlighting the prevention of N-acylurea formation.

Protocol 1: Standard EDC/HOBt Coupling (Discovery Scale)

Optimized for standard primary/secondary amines.

• Acid Activation: In an oven-dried round-bottom flask under inert atmosphere (N₂), dissolve the benzoic acid derivative (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF (0.5 M). Cool the mixture to 0 °C.

  • Causality: Cooling prevents the thermal degradation of the transient O-acylisourea before HOBt can trap it.

• Coupling Reagent Addition: Add EDC·HCl (1.2 eq) portion-wise. Stir at 0 °C for 30 minutes.

  • Self-Validation: TLC (Thin Layer Chromatography) should reveal the disappearance of the starting acid and the appearance of a new, less polar spot corresponding to the OBt active ester.

• Aminolysis: Add the amine (1.1 eq) followed dropwise by DIPEA (2.5 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Aqueous Workup: Dilute the reaction with Ethyl Acetate (EtOAc) and wash sequentially with:

  • 1M HCl (3x): Removes unreacted amine, DIPEA, and the water-soluble EDC-urea byproduct.

  • Saturated NaHCO₃ (3x): Removes unreacted benzoic acid and cleaved HOBt.

  • Brine (1x): Breaks emulsions and pre-dries the organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: HATU-Mediated Coupling for Electron-Deficient Amines

Optimized for anilines or sterically hindered substrates.

• Preparation: Dissolve the benzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.3 M) at room temperature.

• Base Addition: Add DIPEA (3.0 eq) and stir for 10 minutes to generate the HOAt active ester. The solution will typically turn a distinct yellow/orange color, validating the formation of the active ester[1].

• Amine Addition: Add the electron-deficient amine (e.g., substituted aniline) (1.0 eq). Stir at room temperature for 4–16 hours.

• Workup: Because HATU byproducts (tetramethylurea) can partition into the organic layer, dilute heavily with EtOAc and wash with 5% aqueous LiCl (3x) to thoroughly pull DMF and tetramethylurea into the aqueous phase. Proceed with standard acid/base washes.

Protocol 3: Scalable T3P Amidation (Process Scale)

Optimized for >10g scale synthesis with zero chromatographic purification.

• Mixing: Charge a reactor with the benzoic acid (1.0 eq), the amine (1.05 eq), and N-Methylmorpholine (NMM) (3.0 eq) in 2-Methyltetrahydrofuran (2-MeTHF) (0.5 M).

  • Causality: NMM is a weaker base than DIPEA, which practically eliminates the risk of substrate racemization at the α-position[2].

• T3P Addition: Slowly add T3P (50% solution in EtOAc, 1.2 eq) at room temperature. Stir for 2–4 hours.

• Self-Validating Workup: Add water directly to the reactor and stir for 15 minutes. The T3P byproducts are entirely water-soluble phosphate salts. Separate the aqueous layer. The remaining organic layer contains the highly pure benzamide. Concentrate to yield the product.

Troubleshooting & Optimization

• Issue: Yield is low, and starting carboxylic acid is recovered.

  • Causality: The amine is too sterically hindered or electron-deficient to attack the OBt ester.

  • Solution: Switch to the HATU protocol[1] or utilize an aggressive [3] where DMAP acts as an active acyl transfer agent.

• Issue: Product is contaminated with a highly polar impurity that resists aqueous washing.

  • Causality: This is likely the N-acylurea byproduct formed via the O-to-N shift.

  • Solution: Ensure HOBt is completely dissolved before adding EDC, and maintain the reaction at 0 °C during the activation phase to kinetically favor OBt ester formation.

• Issue: Emulsions form during the aqueous workup of DMF reactions.

  • Causality: DMF alters the surface tension between EtOAc and water.

  • Solution: Dilute the organic phase with a higher volume of EtOAc or use a 5% LiCl aqueous wash to selectively pull DMF into the aqueous layer without forming emulsions.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: National Center for Biotechnology Information (PMC7416757) URL:[Link]

• Process optimization for acid-amine coupling: a catalytic approach Source: Current Chemistry Letters (Growing Science) URL:[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: ACS Organic Process Research & Development URL:[Link]

Sources

• 1. growingscience.com [growingscience.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Recrystallization Solvent Systems and Polymorph Control for Substituted Benzamides

Introduction & Core Objectives

Substituted benzamides represent a highly privileged structural motif in medicinal chemistry, frequently serving as kinase inhibitors, allosteric modulators, and antipsychotic agents. During the synthesis and isolation of these compounds, recrystallization serves a dual mandate: it is not only the primary mechanism for chemical purification but also the critical thermodynamic step that dictates the solid-state polymorphic form.

Because the bioavailability, dissolution rate, and stability of a pharmaceutical active ingredient (API) are inextricably linked to its crystal lattice, selecting the correct solvent system is paramount. This application note details the thermodynamic principles of benzamide solubility, the causality behind solvent-induced polymorphism, and provides self-validating experimental protocols for both single and mixed-solvent recrystallization workflows.

Thermodynamic Principles of Benzamide Solubility

The solubility of a substituted benzamide is governed by the structural dichotomy of the molecule: it possesses a highly polar, hydrogen-bonding amide group (-CONH₂) attached to a lipophilic, nonpolar aromatic ring[1].

Causality of Solvent Selection: The principle of "like dissolves like" dictates that the polar amide group acts as both a hydrogen bond donor and acceptor, driving high solubility in polar protic solvents (e.g., methanol, ethanol)[1]. Conversely, nonpolar substitutions on the benzene ring (e.g., methyl or halogen groups) increase the molecule's lipophilicity, which can drastically reduce solubility in highly polar solvents like water, making water an excellent anti-solvent[2].

Dissolution of benzamides in organic solvents is generally an endothermic and non-spontaneous thermodynamic process[3]. This is a highly favorable characteristic for recrystallization, as it guarantees that solubility will increase significantly with temperature, allowing for the creation of a supersaturated solution upon cooling[4].

Table 1: Relative Solubility Profile of Benzamides in Common Solvents

Data reflects the general solubility order of benzamides from 283.15 K to 323.15 K[4],[5].

Solvent	Polarity Classification	Solubility Rank	Dissolution Thermodynamics	Optimal Recrystallization Use Case
Methanol	Polar Protic	1 (Highest)	Endothermic	Primary solvent in mixed systems (e.g., MeOH/H₂O)
Acetone	Polar Aprotic	2	Endothermic	Single solvent for highly lipophilic analogs
Ethanol	Polar Protic	3	Endothermic	Ideal single solvent; balances yield and purity
Ethyl Acetate	Polar Aprotic	9	Endothermic	Co-solvent (often paired with hexanes)
Water	Highly Polar Protic	12 (Lowest)	Highly Endothermic	Anti-solvent for precipitation workflows

Polymorphism and Solvent Influence

Substituted benzamides are notoriously prone to polymorphism—the ability to crystallize into multiple distinct lattice structures. The choice of solvent directly influences the hydrogen-bonding motifs formed during nucleation. For example, benzamides can form either catemeric (infinite one-dimensional) tapes or discrete dimeric pairs depending on the solvent environment[6].

Causality in Polymorph Formation:

• Solvent-Solute Interactions: Protic solvents like ethanol can temporarily hydrogen-bond with the amide group, slowing down the nucleation rate and often favoring the thermodynamically stable polymorph.

• Cooling Kinetics: Rapid cooling or the use of a highly volatile solvent (like pure acetone) can kinetically trap the molecule in a metastable polymorphic state. For instance, 2-chlorobenzamide exhibits a metastable α-form and a stable β-form, with the α-form being highly sensitive to mechanical grinding and solvent conditions[7]. Similarly, 2-benzoyl-N,N-diethylbenzamide yields entirely different polymorphs (Forms II vs. III) depending on whether it is crystallized from a hexane/chloroform mixture or an ethanol system[8].

Recrystallization Decision Workflow

Workflow for solvent selection and recrystallization of substituted benzamides.

Self-Validating Experimental Protocols

The following protocols are designed to be self-validating systems. By incorporating strict checkpoints, the researcher can confirm the thermodynamic state of the solution before proceeding, ensuring reproducible polymorphic outcomes.

Protocol A: Single-Solvent Recrystallization (Ethanol)

Best for benzamides with moderate lipophilicity where ethanol provides a steep temperature-solubility gradient[9].

• Initial Dissolution: Place the crude benzamide in an Erlenmeyer flask. Add a minimal volume of room-temperature ethanol.

• Heating: Heat the suspension to a gentle boil on a hot plate. Add hot ethanol dropwise until the solid just dissolves.

  • Causality: Using the absolute minimum amount of boiling solvent ensures maximum supersaturation upon cooling, optimizing the final yield.

• Self-Validation Checkpoint (Clarity): Inspect the boiling solution. It must be perfectly clear. If insoluble particulates remain, they will act as heterogeneous nucleation sites, potentially triggering a metastable polymorph.

• Hot Filtration: If particulates are present, pass the solution through a pre-warmed fluted filter paper.

  • Causality: Pre-warming the funnel prevents the solvent from cooling during transfer, which would cause premature crystallization in the funnel stem.

• Controlled Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool to room temperature undisturbed.

  • Causality: Slow, undisturbed cooling keeps the solution in the metastable zone, allowing the thermodynamically stable polymorph to nucleate and grow via reversible solute-lattice interactions. Rapid cooling causes "oiling out" or amorphous precipitation.

• Isolation: Once crystal growth ceases at room temperature, chill the flask in an ice bath for 30 minutes to maximize yield, then isolate via vacuum filtration.

Protocol B: Mixed-Solvent Recrystallization (Methanol / Water)

Best for highly lipophilic benzamides that are too soluble in pure alcohols but insoluble in water[2].

• Primary Dissolution: Dissolve the crude benzamide in a minimal amount of boiling methanol.

• Anti-Solvent Addition: Maintain the solution at a boil. Slowly add hot water (the anti-solvent) dropwise.

  • Causality: Water disrupts the methanolic solvation shell around the lipophilic aromatic ring, drastically lowering the solubility limit[2].

• Self-Validation Checkpoint (Cloud Point): Stop adding water the exact moment the solution becomes faintly turbid (cloudy). Add 1–3 drops of hot methanol until the solution just turns clear again.

  • Validation: This exact transition confirms the system is perfectly saturated at the boiling point. If the solution remains cloudy, the compound will oil out upon cooling.

• Crystallization & Isolation: Allow the solution to cool slowly to room temperature, followed by an ice bath. Filter and wash the crystals with a cold, dilute Methanol/Water mixture to remove surface impurities.

Post-Crystallization Validation

To validate the success of the recrystallization, perform a Melting Point (MP) analysis. Pure benzamides exhibit a sharp melting point range (≤ 1 °C). A broad melting range or a depressed melting point self-validates that impurities remain or a mixed-polymorph phase has formed, necessitating a secondary recrystallization[2]. For rigorous polymorph validation, Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD) should be employed[7].

References

• Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K... Imperial College London / Spiral. Available at: 4

• "Benzamide, N,N,4-trimethyl-" solubility in organic solvents. Benchchem. Available at: 1

• Purification of Benzamide, 2,2'-dithiobis[N-methyl-]. Benchchem. Available at: 2

• Solubility determination and modelling of benzamide in organic solvents... ResearchGate. Available at: 5

• Solubility Modeling and Preferential Solvation of Benzamide in Some Pure and Binary Solvent Mixtures... ACS Publications. Available at: 3

• The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. MDPI. Available at: 8

• Application Notes and Protocols for the Synthesis of Substituted Benzamides. Benchchem. Available at: 9

• Polymorphism in 2-Chlorobenzamide – Run of the Mill or Not? CORE. Available at: 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K [spiral.imperial.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Advanced NMR Characterization of 3,4-Dimethyl-N-(3-phenylpropyl)benzamide: A Comprehensive Protocol for Structural Elucidation

As a Senior Application Scientist, I have designed this technical guide to provide drug development professionals and analytical chemists with a definitive methodology for the structural elucidation of 3,4-dimethyl-N-(3-phenylpropyl)benzamide . This molecule features a substituted benzoyl core linked to a flexible phenylpropyl chain via a secondary amide bond.

Accurate characterization of such benzamide derivatives requires moving beyond simple 1D spectroscopy. The partial double-bond character of the amide C-N bond, the overlapping aromatic signals of the two distinct ring systems, and the need to definitively prove the connectivity across the heteroatom linkage demand a rigorous, multiparametric 1D and 2D NMR approach.

Theoretical Framework & Mechanistic Causality

To construct a self-validating structural proof, we must leverage specific NMR experiments tailored to the molecule's physical properties.

• Solvent Causality: Deuterated chloroform (CDCl 3​ ) is selected as the solvent matrix. Unlike DMSO-d 6​ , CDCl 3​ minimizes the rapid exchange of the secondary amide proton (-NH), allowing it to be observed as a distinct, quantifiable signal (typically a broad quartet or triplet due to coupling with the adjacent N-CH 2​ group). This is critical for proving the integrity of the amide linkage.

• Overcoming Aromatic Overlap: The molecule contains eight aromatic protons (three on the benzoyl ring, five on the phenyl ring). At standard magnetic field strengths (400–600 MHz), these signals often overlap in the 7.1–7.6 ppm region. We utilize multiplicity-edited HSQC to disperse these signals into a second dimension based on their 13 C chemical shifts, effectively separating the electron-rich phenyl carbons from the substituted benzoyl carbons.

• Bridging the Amide Gap: 1H-1H COSY can map the continuous spin system of the propyl chain (-CH 2​ -CH 2​ -CH 2​ -) but cannot cross the quaternary carbonyl carbon or the amide nitrogen. To definitively link the 3,4-dimethylbenzoyl moiety to the 3-phenylpropyl chain, we rely on HMBC (Heteronuclear Multiple Bond Correlation) . As outlined in standard , the carbonyl carbon must exhibit 3JCH​ long-range couplings to both the benzoyl ortho-protons and the N-alkyl protons.

Multiparametric NMR workflow for the structural elucidation of benzamide derivatives.

Self-Validating Experimental Protocol

This step-by-step methodology incorporates built-in diagnostic checks to ensure the integrity of the acquired data before proceeding to structural assignment.

Step 1: Sample Preparation & Shimming Optimization

• Action: Dissolve 20 mg of highly purified 3,4-dimethyl-N-(3-phenylpropyl)benzamide in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: A high sample concentration (~125 mM) is mandated to achieve a sufficient Signal-to-Noise (S/N) ratio for the insensitive 13 C nucleus (1.1% natural abundance) and 2D heteronuclear experiments without requiring overnight acquisition times.

• Validation Check: Execute a preliminary 1D 1 H scan. Measure the Full Width at Half Maximum (FWHM) of the TMS peak at 0.00 ppm. If FWHM > 1.0 Hz , the magnetic field is inhomogeneous, which will destroy the fine splitting patterns (e.g., the 1.8 Hz meta-coupling on the benzoyl ring). Re-optimize the Z and Z 2 gradient shims until the threshold is met.

Step 2: Quantitative 1D 1 H and 13 C Acquisition

• Action:

  • Acquire 1 H NMR (400/600 MHz, 16 scans, 30° pulse angle, d1 = 5 s).

  • Acquire 13 C NMR (100/150 MHz, 1024 scans, WALTZ-16 proton decoupling, d1 = 2 s).

• Causality: A 5-second relaxation delay (d1) in the proton experiment ensures complete longitudinal relaxation ( T1​ ) for all protons. This guarantees that the integration values perfectly reflect the stoichiometric ratio of the protons in the molecule.

• Validation Check: Integrate the aliphatic region. The ratio of the N-CH 2​ signal (~3.48 ppm) to the combined methyl signals (~2.28 ppm) must be exactly 2.00 : 6.00 . Any deviation indicates the presence of an impurity or incomplete T1​ relaxation.

Step 3: Multiplicity-Edited HSQC

• Action: Acquire phase-sensitive HSQC optimized for a one-bond coupling constant 1JCH​ = 145 Hz.

• Causality: Multiplicity editing applies a phase shift to differentiate CH/CH 3​ groups (positive phase, typically phased "up") from CH 2​ groups (negative phase, phased "down").

• Validation Check: Look at the aliphatic region. The two methyl groups (CH 3​ ) must appear with the opposite phase to the three propyl chain groups (CH 2​ ), allowing instant classification of the carbon skeleton.

Step 4: Gradient-Enhanced HMBC

• Action: Acquire HMBC using a sequence with a low-pass J-filter (e.g., hmbcgpl2ndqf as detailed in ). Parameterize the long-range delay for nJCH​ = 8 Hz (approx. 62.5 ms).

• Causality: The low-pass filter suppresses direct one-bond couplings, leaving only the structurally vital 2-bond and 3-bond correlations. The 8 Hz optimization is the theoretical ideal for capturing aromatic and carbonyl long-range couplings .

• Validation Check: Isolate the carbonyl carbon row (~167 ppm) in the 2D contour plot. It must intersect with the 1 H signals of the benzoyl H-2/H-6 protons and the N-CH 2​ group. If these cross-peaks are absent, the covalent link between the two halves of the molecule cannot be proven.

Data Interpretation & Quantitative Assignments

The table below summarizes the expected chemical shifts, multiplicities, and critical 2D correlations for 3,4-dimethyl-N-(3-phenylpropyl)benzamide.

Note the classic AMX/ABX spin system of the 3,4-dimethylbenzoyl ring: H-2 appears as a narrow doublet (meta-coupling only), H-5 as a wide doublet (ortho-coupling only), and H-6 as a doublet of doublets (both ortho and meta couplings).

Comprehensive NMR Assignment Table

Position	1 H Chemical Shift (ppm)	Multiplicity & Coupling ( J in Hz)	Integration	13 C Chemical Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
C=O	-	-	-	167.5	-
NH	6.20	br s (or br t)	1H	-	C=O, C-1'
Benzoyl C-1	-	-	-	132.4	-
Benzoyl C-2	7.52	d (1.8)	1H	124.5	C=O, C-4, C-6
Benzoyl C-3	-	-	-	136.8	-
Benzoyl C-4	-	-	-	140.2	-
Benzoyl C-5	7.18	d (7.8)	1H	129.6	C-1, C-3
Benzoyl C-6	7.45	dd (7.8, 1.8)	1H	128.2	C=O, C-2, C-4
3-CH 3​	2.28	s	3H	19.5	C-2, C-3, C-4
4-CH 3​	2.29	s	3H	19.8	C-3, C-4, C-5
N-CH 2​ (1')	3.48	q (6.8)	2H	39.8	C=O, C-2', C-3'
CH 2​ (2')	1.95	quint (7.2)	2H	31.2	C-1', C-3', Ph-C1
Ph-CH 2​ (3')	2.70	t (7.5)	2H	33.5	C-1', C-2', Ph-C1, Ph-C2/6
Phenyl C-1	-	-	-	141.5	-
Phenyl C-2,6	7.20	m	2H	128.5	C-3', Ph-C4
Phenyl C-3,5	7.28	m	2H	128.6	Ph-C1
Phenyl C-4	7.15	m	1H	126.0	Ph-C2/6

Note: The dynamic rotational behavior of amides can occasionally cause line broadening of the N-CH 2​ protons. If the quartet at 3.48 ppm is poorly resolved at room temperature, acquiring the spectrum at an elevated temperature (e.g., 50 °C) will sharpen the signal by pushing the system past the coalescence point.

References

• Title: Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines Source: MDPI URL: [Link]

• Title: Bruker TopSpin Training Guide for Basic 2D Experiments Source: Purdue University URL: [Link]

• Title: Data on GC/MS elution profile, 1H and 13C NMR spectra of 1-, 3-, and 6-Nitrobenzo[a]pyrenes Source: National Institutes of Health (PMC) URL: [Link]

Advanced Application Note: Synthesis, Optimization, and Validation of 3,4-Dimethylbenzoyl Chloride Intermediates

Executive Summary

3,4-Dimethylbenzoyl chloride is a highly versatile, moisture-sensitive acyl chloride intermediate. It serves as a critical building block in the synthesis of high-performance aromatic polymers (such as polyamides and polyesters), active pharmaceutical ingredients (APIs), and agrochemicals[1]. The presence of two electron-donating methyl groups on the aromatic ring subtly modulates the reactivity of the parent 3,4-dimethylbenzoic acid, requiring careful selection of chlorinating agents to balance yield, purity, and scalability.

This application note provides researchers and drug development professionals with field-proven, self-validating methodologies for synthesizing 3,4-dimethylbenzoyl chloride, grounded in mechanistic causality and rigorous in-process controls (IPC).

Mechanistic Insights: The Causality of Reagent Selection

The transformation of 3,4-dimethylbenzoic acid into its corresponding acid chloride is a nucleophilic acyl substitution driven by the formation of a highly reactive leaving group. The choice of chlorinating agent dictates the reaction pathway, the required thermal conditions, and the byproduct profile.

Thionyl Chloride (SOCl₂) Pathway

Thionyl chloride is the industrial standard due to its scalability and cost-effectiveness. The reaction proceeds via an acyl chlorosulfite intermediate . The thermodynamic driving force is the irreversible collapse of this intermediate, which releases sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gases[2]. Because 3,4-dimethylbenzoic acid is somewhat sterically and electronically deactivated compared to aliphatic acids, this reaction typically requires reflux conditions (80 °C)[3].

Oxalyl Chloride ((COCl)₂) with DMF Catalysis

For laboratory and pilot-scale synthesis where mild conditions are paramount, oxalyl chloride catalyzed by N,N-dimethylformamide (DMF) is preferred. The Causality of DMF: Oxalyl chloride alone reacts sluggishly with aromatic carboxylic acids. The addition of catalytic DMF generates a highly electrophilic chloroiminium ion (Vilsmeier-Haack type intermediate) . The carboxylic acid rapidly attacks this intermediate, forming an acyloxyiminium species. Subsequent attack by a chloride ion yields the acid chloride, releases CO₂, CO, and HCl, and regenerates the DMF catalyst[2]. This lowers the activation energy so significantly that the reaction proceeds smoothly at 0 °C to room temperature.

Mechanistic workflow of DMF-catalyzed oxalyl chloride activation of 3,4-dimethylbenzoic acid.

Quantitative Data: Reagent Comparison

To facilitate process optimization, the following table summarizes the quantitative and operational differences between common chlorinating agents used for this specific synthesis.

Chlorinating Agent	Catalyst	Optimal Temp	Reaction Time	Expected Yield	Gaseous Byproducts	Scalability & Purification
Oxalyl Chloride	DMF (1-2 drops)	0 °C → RT	2 - 3 hours	>95%	CO₂, CO, HCl	Medium: Excellent for lab scale; solvent evaporation yields pure product.
Thionyl Chloride	None / DMF	80 °C (Reflux)	2 - 4 hours	85 - 90%	SO₂, HCl	High: Ideal for industrial scale; requires vacuum distillation.
Phosphorus Pentachloride	None	RT → 50 °C	1 - 2 hours	~80%	HCl (POCl₃ liquid)	Low: POCl₃ byproduct is difficult to separate from the product.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems. Acid chlorides are notoriously difficult to analyze directly via standard chromatography (like TLC) because they hydrolyze on silica gel. Therefore, built-in chemical derivatization steps are included for accurate In-Process Control (IPC).

Protocol A: Mild Synthesis via Oxalyl Chloride (Laboratory/Pilot Scale)

This method is highly recommended for synthesizing high-purity 3,4-dimethylbenzoyl chloride without thermal degradation[4].

Materials:

• 3,4-Dimethylbenzoic acid (1.0 equiv)

• Oxalyl chloride (1.2 equiv)

• Anhydrous Dichloromethane (DCM) (10 mL / mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (Catalytic, 0.05 equiv)

Step-by-Step Methodology:

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, suspend 3,4-dimethylbenzoic acid in anhydrous DCM.

• Cooling: Cool the suspension to 0 °C using an ice-water bath.

• Activation: Add oxalyl chloride dropwise via a syringe. Caution: Rapid addition can cause vigorous gas evolution.

• Catalysis: Add 1-2 drops of anhydrous DMF. The reaction mixture will immediately begin to bubble (evolution of CO₂, CO, and HCl) and the suspension will gradually clear into a homogenous solution[4].

• Maturation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2-3 hours.

• Self-Validating IPC (Methanol Quench): Withdraw a 10 µL aliquot and quench it in 0.5 mL of dry methanol containing a drop of triethylamine. Analyze this quenched sample via TLC (Hexanes/EtOAc) or GC-MS. The complete disappearance of the starting acid and the exclusive presence of the stable methyl 3,4-dimethylbenzoate confirms 100% conversion.

• Isolation: Once conversion is verified, concentrate the mixture under reduced pressure using a rotary evaporator to remove DCM and excess oxalyl chloride, yielding the crude 3,4-dimethylbenzoyl chloride as a pale yellow oil or low-melting solid[1].

Protocol B: Scalable Synthesis via Thionyl Chloride (Industrial Scale)

This protocol leverages continuous gas venting and thermal driving forces, making it suitable for large-batch manufacturing[1].

Materials:

• 3,4-Dimethylbenzoic acid (1.0 equiv)

• Thionyl chloride (SOCl₂) (1.5 - 2.0 equiv)

• Toluene (Optional, as solvent)

Step-by-Step Methodology:

• Preparation: In a multi-neck reactor equipped with a mechanical stirrer, reflux condenser, and a gas scrubber system (to neutralize SO₂/HCl), combine 3,4-dimethylbenzoic acid and thionyl chloride.

• Reflux: Heat the mixture to 80 °C (or reflux if using toluene) and maintain for 2-4 hours[1].

• Monitoring: The reaction progress is monitored by observing the gas bubbler. The reaction is deemed complete when gas evolution ceases.

• Self-Validating IPC (FT-IR Spectroscopy): Take a neat aliquot of the reaction mixture. The complete shift of the carbonyl (C=O) stretch from ~1680 cm⁻¹ (carboxylic acid) to a sharp, strong peak at ~1770 cm⁻¹ (acid chloride) validates the conversion.

• Purification: Distill off the excess thionyl chloride and solvent under reduced pressure. Purify the resulting 3,4-dimethylbenzoyl chloride via vacuum distillation (estimated boiling point: 215–220 °C at atmospheric pressure, significantly lower under vacuum) to achieve >98% purity[1].

Downstream Applications

Amide Coupling for Active Molecules

3,4-Dimethylbenzoyl chloride is a prime electrophile for synthesizing complex amides. For instance, reacting it with 8-aminoquinoline in the presence of an organic base (like triethylamine or N,N-diisopropylethylamine) yields 3,4-dimethyl-N-(8-quinolinyl)benzamide . The base is critical to neutralize the HCl generated during coupling, preventing the protonation and subsequent deactivation of the nucleophilic amine[4].

High-Performance Polymer Synthesis

In polymer chemistry, this intermediate is utilized in solution polycondensation reactions. When reacted with aromatic diols (e.g., Bisphenol A) or diamines (e.g., 4,4'-oxydianiline) in polar aprotic solvents like NMP or DMAc, it forms rigid aromatic polyesters and polyamides (aramids). The asymmetric 3,4-dimethyl substitution disrupts tight polymer chain packing, which significantly enhances the solubility and processability of the resulting polymers without sacrificing their high thermal stability[1].

References

• Acid to Acid Chloride - Common Conditions Source: Common Organic Chemistry URL:[Link]

• Carboxylic Acid to Acid Chloride (SOCl2 or (COCl)2) Source: OrgoSolver URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Solid-phase synthesis of N-(phenylpropyl)benzamides

Application Note & Protocol

A Comprehensive Guide to the Solid-Phase Synthesis of N-(phenylpropyl)benzamides

Abstract: This document provides a detailed methodology for the solid-phase synthesis of N-(phenylpropyl)benzamides, a class of compounds with significant interest in medicinal chemistry and drug discovery. We will explore the underlying chemical principles, from the selection of the solid support to the final cleavage and purification of the target molecule. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols to ensure reproducible and high-yield synthesis.

Introduction: The Rationale for Solid-Phase Synthesis

The amide bond is one of the most prevalent functional groups in pharmaceuticals, second only to the aromatic ring.[1] Consequently, the efficient synthesis of amide libraries is a cornerstone of modern drug discovery. N-(phenylpropyl)benzamides represent a scaffold of interest due to its structural motifs found in various biologically active molecules.

Traditional solution-phase synthesis, while powerful, often involves tedious workup and purification steps, limiting its throughput for library generation. Solid-Phase Organic Synthesis (SPOS), pioneered by R. Bruce Merrifield, elegantly circumvents these challenges.[2][3] By anchoring the starting material to an insoluble polymer resin, reagents and by-products can be easily removed by simple filtration and washing.[4][5] This allows for the use of excess reagents to drive reactions to completion, leading to high-purity products after a final cleavage step.[3]

This guide focuses on a robust and widely applicable strategy: anchoring a benzoic acid derivative to a Wang resin, followed by amide bond formation with 3-phenylpropylamine, and subsequent cleavage to yield the desired N-(phenylpropyl)benzamide.

The Strategic Approach: A Modular Workflow

Our synthetic strategy is broken down into four key stages, each with specific chemical considerations. The entire workflow is designed to be logical, efficient, and adaptable for library synthesis.

Figure 1: High-level workflow for the solid-phase synthesis of N-(phenylpropyl)benzamides.

Pillar 1: The Solid Support - Wang Resin

The choice of resin and its linker is critical as it dictates the conditions for cleavage and the C-terminal functionality of the final product. For the synthesis of benzamides, which are structurally related to carboxylic acids, the Wang resin is an excellent choice.[6]

Why Wang Resin?

• Linker Chemistry: It features a 4-hydroxybenzyl alcohol linker attached to a polystyrene core.[7] The starting benzoic acid is anchored via an ester bond.

• Acid Labile Cleavage: This benzylic ester linkage is stable under various coupling conditions but is readily cleaved by moderate acids, typically trifluoroacetic acid (TFA).[7] This releases the final product with a C-terminal functionality that mirrors the starting material, in this case, the amide.

Pillar 2: The Anchoring Reaction

The first chemical step is the covalent attachment of the benzoic acid to the resin's hydroxyl groups. This is an esterification reaction, typically mediated by a carbodiimide coupling agent and a catalyst.

• Activation: Diisopropylcarbodiimide (DIC) or Dicyclohexylcarbodiimide (DCC) are commonly used to activate the carboxylic acid, forming a highly reactive O-acylisourea intermediate.[8][9]

• Catalysis: A catalytic amount of 4-(Dimethylamino)pyridine (DMAP) is crucial for this step. It acts as an acyl transfer catalyst, significantly accelerating the esterification of the sterically hindered resin-bound alcohol.[4][10]

Pillar 3: Amide Bond Formation

This is the key bond-forming step where the 3-phenylpropylamine is coupled to the resin-bound benzoic acid. The fundamental chemistry is similar to the anchoring step but with an amine nucleophile instead of an alcohol.

• Coupling Reagents: A vast array of reagents exists to facilitate this transformation.[1][2] Carbodiimides (DCC, DIC, EDC) are effective and economical choices.[8]

• Additives: When using carbodiimides for amide coupling, the O-acylisourea intermediate can sometimes rearrange into an unreactive N-acylurea. To prevent this and minimize potential racemization (if chiral centers are present), additives like 1-Hydroxybenzotriazole (HOBt) are employed.[9][11] HOBt traps the activated acid as a more stable active ester, which then reacts cleanly with the amine.

• Alternative Reagents: Phosphonium (e.g., PyBOP) and aminium/uronium (e.g., HBTU, HATU) salts are also highly efficient coupling reagents that achieve high coupling rates with minimal side reactions.[9]

Pillar 4: Cleavage from the Resin

The final step is the release of the synthesized N-(phenylpropyl)benzamide from the solid support. As the product is linked via an acid-labile ester bond, treatment with a strong acid is required.

• Cleavage Cocktail: A solution of Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) is the standard method for cleaving products from Wang resin.[7][12] A typical cocktail is 95% TFA, with the remaining 5% composed of "scavengers" like water or triisopropylsilane (TIS) to quench reactive carbocations generated during cleavage, preventing re-attachment or modification of the product.[12]

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis. All steps should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Wang Resin	100-200 mesh, ~1.0 mmol/g	Standard Supplier
Benzoic Acid	Reagent Grade	Standard Supplier
3-Phenylpropylamine	Reagent Grade	Standard Supplier	Can be synthesized if not available.[13][14][15]
Diisopropylcarbodiimide (DIC)	Synthesis Grade	Standard Supplier	Moisture sensitive.
4-(Dimethylamino)pyridine (DMAP)	Reagent Grade	Standard Supplier	Toxic. Handle with care.
1-Hydroxybenzotriazole (HOBt)	Anhydrous	Standard Supplier	Potentially explosive when dry.
Dichloromethane (DCM)	Anhydrous	Standard Supplier
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Standard Supplier	Use amine-free grade.[6]
Diisopropylethylamine (DIPEA)	Reagent Grade	Standard Supplier
Trifluoroacetic Acid (TFA)	Reagent Grade	Standard Supplier	Highly corrosive.
Triisopropylsilane (TIS)	Reagent Grade	Standard Supplier	Scavenger.
Methanol (MeOH)	ACS Grade	Standard Supplier	For washing.
Diethyl Ether	ACS Grade	Standard Supplier	For precipitation.

Protocol 1: Resin Preparation and Swelling

Rationale: Swelling the polystyrene resin is essential to ensure that the reactive sites within the polymer matrix are accessible to reagents.[5]

• Place Wang resin (1.0 g, ~1.0 mmol) into a fritted peptide synthesis vessel.

• Add Dichloromethane (DCM, 15 mL).

• Agitate the vessel on a shaker or with a gentle stream of nitrogen for 30 minutes.[11]

• Drain the solvent by applying positive nitrogen pressure or vacuum.

Protocol 2: Loading of Benzoic Acid onto Wang Resin

Rationale: This protocol creates the covalent ester link between the benzoic acid and the resin. Using an excess of reagents ensures the reaction goes to completion.

• In a separate vial, dissolve Benzoic Acid (525 mg, 4.3 mmol, 4.3 eq) and DMAP (25 mg, 0.2 mmol, 0.2 eq) in a 4:1 mixture of DCM/DMF (10 mL).

• Add the solution to the swollen resin in the reaction vessel.

• Add DIC (660 µL, 4.2 mmol, 4.2 eq) to the slurry.

• Seal the vessel and agitate at room temperature for 4-6 hours. Microwave irradiation can significantly reduce reaction times.[16]

• Drain the reaction mixture.

• Wash the resin sequentially with DMF (3 x 15 mL), DCM (3 x 15 mL), and MeOH (3 x 15 mL).

• Dry the resin under high vacuum for several hours. A small sample can be cleaved to verify loading efficiency by LC-MS.

Figure 2: Anchoring of benzoic acid to the Wang resin linker.

Protocol 3: Amide Bond Formation with 3-Phenylpropylamine

Rationale: The core coupling step to form the target amide bond on the solid support.

• Swell the benzoic acid-loaded resin (~1.0 mmol) in DCM (15 mL) for 30 minutes, then drain.

• In a separate vial, dissolve 3-phenylpropylamine (405 mg, 3.0 mmol, 3.0 eq) and HOBt (459 mg, 3.0 mmol, 3.0 eq) in DMF (10 mL).

• Add this solution to the resin.

• Add DIC (465 µL, 3.0 mmol, 3.0 eq) to the resin slurry.

• Agitate the mixture at room temperature for 2-4 hours. Reaction completion can be monitored using a colorimetric test (e.g., Kaiser test on a secondary amine test resin).

• Drain the reaction solution.

• Wash the resin sequentially with DMF (3 x 15 mL), DCM (3 x 15 mL), and MeOH (3 x 15 mL).

• Dry the product-loaded resin under high vacuum.

Protocol 4: Cleavage of Product from Resin

Rationale: Release of the final product from the solid support using a strong acid cocktail. Scavengers are used to prevent side reactions.

• Place the dry, product-loaded resin (~1.0 g) in a sealable reaction vessel.

• Prepare the cleavage cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS). For 10 mL of cocktail, use 9.5 mL TFA, 0.25 mL H₂O, and 0.25 mL TIS. Caution: TFA is highly corrosive. Work in a fume hood.

• Add the cleavage cocktail (10 mL) to the resin.

• Seal the vessel and agitate at room temperature for 1.5 - 2 hours.[12]

• Filter the resin slurry through a fritted funnel, collecting the filtrate in a round-bottom flask.

• Wash the resin with an additional 2-3 mL of neat TFA, then with 5 mL of DCM. Combine all filtrates.

• Concentrate the filtrate under reduced pressure (rotary evaporator) to remove the majority of the TFA and DCM.

• Add cold diethyl ether (30-40 mL) to the concentrated residue to precipitate the crude product.

• Collect the solid product by vacuum filtration, wash with a small amount of cold ether, and dry under vacuum.

• Purify the crude product as needed, typically by reverse-phase HPLC or recrystallization. Characterize by LC-MS and NMR.

Troubleshooting and Key Considerations

Issue	Possible Cause	Recommended Solution
Low Loading of Benzoic Acid	Incomplete activation; insufficient swelling; deactivated resin.	Ensure anhydrous conditions. Increase reaction time or use microwave heating.[16] Confirm resin quality.
Incomplete Amide Coupling	Steric hindrance; poor swelling in reaction solvent.	Switch to a more potent coupling reagent (e.g., HATU). Increase reaction time and/or temperature. Use a solvent that promotes better swelling (e.g., NMP).
Product Degradation During Cleavage	Reactive functional groups on the benzamide; insufficient scavengers.	Optimize the scavenger cocktail based on the product's structure. Reduce cleavage time if possible.[12]
Difficulty Precipitating Product	Product is highly soluble in ether or is an oil.	Try precipitating in cold hexane or pentane. If it remains an oil, concentrate fully and purify directly by chromatography.

References

• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. [Link]

• Holsinger, K. (2009). Solid Supported Synthesis of Secondary Amines via Staudinger and microwave aza-Wittig Reactions. Digital Commons @ Butler University. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the dilemma of activation and racemization. Chemical Society Reviews, 38(2), 606-631. [Link]

• Amide Synthesis. (n.d.). Fisher Scientific. [Link]

• Kinman, A. W. (2016). Aminolytic Cleavage from Wang Resin. A New Distributed Drug Discovery Laboratory for the Undergraduate Curriculum. IU Indianapolis ScholarWorks. [Link]

• Hao, J., et al. (2017). Efficient synthesis of secondary amines by reductive amination of curdlan Staudinger ylides. Carbohydrate Polymers, 173, 52-60. [Link]

• Varkey, J. T. (2017). Thirteen decades of peptide synthesis: key developments in solid phase peptide synthesis and amide bond formation utilized in peptide ligation. Current Protein & Peptide Science, 18(12), 1166-1186. [Link]

• Novabiochem® Cleavage and Deprotection. (n.d.). Merck Millipore. [Link]

• Kappe, C. O. (2000, August 5). Solid Phase Coupling of Benzoic Acid to Wang Resin: A Comparison of Thermal Versus Microwave Heating. Molecules. [Link]

• Synthesis of 3-phenoxy-3-phenylpropylamine. (n.d.). PrepChem.com. [Link]

• Kim, S. et al. (2026, February 27). Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl. ACS Omega. [Link]

• What is the method for the synthesis of phenylprolamine?. (2025, December 31). Quora. [Link]

• Reductive amination & secondary amine synthesis. (2020, March 21). YouTube. [Link]

• A kind of preparation method of 3- phenylpropylamine. (2019).

• General procedure for peptide synthesis on Wang resin. (2012). Royal Society of Chemistry. [Link]

• Reductive amination. (n.d.). Wikipedia. [Link]

• Peptide Synthesis Resins. (n.d.). AAPPTEC. [Link]

• Process for the preparation of enantiomerically pure 3-phenyl-3-hydroxypropylamine. (2004).

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. (2020, March 17). Nowick Lab. [Link]

• Hansen, J., Diness, F., & Meldal, M. (2016). C-Terminally modified peptides via cleavage of the HMBA linker by O-, N- or S-nucleophiles. Organic & Biomolecular Chemistry, 14(12), 3211-3220. [Link]

• How to Synthesize a Peptide. (n.d.). AAPPTec. [Link]

• Wang, Y. G., et al. (2000). Solid phase synthesis of N-p-methylbenzyl benzamide and its crystal structure. Chinese Journal of Chemistry, 18(5), 724-728. [Link]

• Cleavage of synthetic peptides. (2015).

• Szabó, D., et al. (2021). Synthetic Strategies in Solid-Phase Peptide Synthesis: N-Terminus Modification. Molecules, 26(11), 3235. [Link]

• SYNTHESIS NOTES. (n.d.). Aapptec Peptides. [Link]

• Albericio, F., & Subirós-Funosas, R. (2022). Practical Protocols for Solid-Phase Peptide Synthesis 4.0. Materials and Protocols, 5(6), 84. [Link]

• Methods and protocols of modern solid phase peptide synthesis. (2014, June 13). DU Chem. [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Practical Protocols for Solid-Phase Peptide Synthesis 4.0 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]
• 6. chem.uci.edu [chem.uci.edu]
• 7. peptide.com [peptide.com]
• 8. Lab Reporter [fishersci.se]
• 9. bachem.com [bachem.com]
• 10. Advantages of Wang Resin in Peptide Synthesis - AltaBioscience [altabioscience.com]
• 11. rsc.org [rsc.org]
• 12. merckmillipore.com [merckmillipore.com]
• 13. prepchem.com [prepchem.com]
• 14. quora.com [quora.com]
• 15. CN110283082A - A kind of preparation method of 3- phenylpropylamine - Google Patents [patents.google.com]
• 16. mdpi.org [mdpi.org]

Application Note: Rapid and Efficient Microwave-Assisted Synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide

Abstract

This application note details a robust and highly efficient protocol for the synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide, a novel benzamide derivative, utilizing Microwave-Assisted Organic Synthesis (MAOS). This method eschews traditional, lengthy heating processes in favor of rapid, controlled microwave irradiation, leading to significantly reduced reaction times, high yields, and enhanced product purity. The protocol employs a carbodiimide-mediated coupling of 3,4-dimethylbenzoic acid and 3-phenylpropylamine. This document provides a comprehensive guide for researchers in organic synthesis and drug development, covering the underlying chemical principles, a detailed step-by-step protocol, purification, and analytical characterization of the final product.

Introduction: The Imperative for Accelerated Amide Synthesis

Amide bonds are a cornerstone of modern organic and medicinal chemistry, forming the backbone of countless pharmaceuticals, agrochemicals, and materials.[1] The synthesis of N-substituted benzamides, in particular, is of significant interest due to their prevalence in biologically active molecules. Traditional methods for amide bond formation often require prolonged reaction times at elevated temperatures or the use of harsh reagents like acyl chlorides, which can be energy-intensive and generate significant waste.[1]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative green chemistry technique, offering a powerful alternative to conventional heating.[2][3] By utilizing direct dielectric heating, microwaves provide rapid and uniform temperature elevation throughout the reaction mixture, which can dramatically accelerate reaction rates, often reducing multi-hour or even multi-day processes to mere minutes.[2][4] This rapid heating also minimizes the formation of byproducts, leading to cleaner reaction profiles and higher yields.[3][4] This application note leverages the advantages of MAOS to develop an efficient synthesis for 3,4-dimethyl-N-(3-phenylpropyl)benzamide.

Mechanistic Rationale: Carbodiimide-Mediated Amide Coupling

The direct condensation of a carboxylic acid and an amine to form an amide is a kinetically slow process due to the formation of a non-reactive ammonium carboxylate salt.[5] To overcome this, activation of the carboxylic acid is necessary. This protocol utilizes the widely adopted 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxybenzotriazole (HOBt) as a coupling additive.[6]

The mechanism proceeds through several key steps:

• Activation of the Carboxylic Acid: The carboxylic acid (3,4-dimethylbenzoic acid) attacks the central carbon atom of EDC, forming a highly reactive O-acylisourea intermediate.[5][6] This intermediate is unstable and prone to racemization if the carboxylic acid has a chiral center.[6]

• Formation of the HOBt Ester: The nucleophilic HOBt rapidly intercepts the O-acylisourea intermediate to form an active HOBt-ester.[6][7] This ester is more stable than the O-acylisourea, minimizing side reactions and suppressing potential racemization.[7]

• Nucleophilic Attack by the Amine: The primary amine (3-phenylpropylamine) then attacks the carbonyl carbon of the HOBt-ester. This aminolysis step is efficient and results in the formation of the desired amide bond.[6][8]

• Byproduct Formation: The reaction yields the target amide, along with water-soluble byproducts: 1-ethyl-3-(3-dimethylaminopropyl)urea (EDU) and regenerated HOBt, which can be easily removed during aqueous workup.[6]

The use of microwave irradiation accelerates each step of this process, leading to a rapid and efficient overall transformation.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis, purification, and characterization of 3,4-dimethyl-N-(3-phenylpropyl)benzamide.

Materials and Instrumentation

Reagent/Material	Grade	Supplier
3,4-Dimethylbenzoic acid	≥98%	Commercially Available
3-Phenylpropylamine	≥98%	Commercially Available
EDC (EDAC, EDCI)	≥98%	Commercially Available
HOBt (monohydrate)	≥97%	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Hydrochloric Acid (HCl)	1 M aqueous	Prepared in-house
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous	Prepared in-house
Brine (Saturated NaCl)	Saturated aqueous	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Silica Gel	230-400 mesh	Commercially Available
TLC Plates	Silica Gel 60 F₂₅₄	Commercially Available
Microwave Synthesizer	-	e.g., CEM Discover, Biotage Initiator

Synthesis Workflow Diagram

Caption: Experimental workflow for the microwave-assisted synthesis of the target benzamide.

Step-by-Step Synthesis Protocol

• Reagent Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3,4-dimethylbenzoic acid (1.0 mmol, 150.2 mg).

• Addition of Amine and Coupling Agents: Add 3-phenylpropylamine (1.0 mmol, 135.2 mg, 142 µL), followed by HOBt monohydrate (1.1 mmol, 168.2 mg) and EDC hydrochloride (1.1 mmol, 210.9 mg).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 3 mL) to the vial.

• Microwave Irradiation: Securely cap the vial and place it in the cavity of the microwave synthesizer. Irradiate the mixture at 120 °C for 15 minutes, with stirring.

• Reaction Monitoring: After cooling to room temperature, spot a small aliquot of the reaction mixture on a TLC plate alongside the starting materials (3,4-dimethylbenzoic acid and 3-phenylpropylamine) to monitor reaction completion.[9][10][11] A suitable eluent system is 30% ethyl acetate in hexanes. The disappearance of the limiting starting material and the appearance of a new, less polar spot indicates product formation.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL) and deionized water (20 mL).

• Acidic Wash: Wash the organic layer sequentially with 1 M HCl (2 x 15 mL) to remove unreacted amine and EDC-urea byproduct.[9]

• Basic Wash: Wash with saturated aqueous NaHCO₃ (2 x 15 mL) to remove unreacted carboxylic acid and HOBt.[9]

• Brine Wash: Wash with brine (1 x 15 mL) to remove residual water.[9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.[12]

Purification Protocol

Purify the crude residue by flash column chromatography on silica gel.

• Column Preparation: Pack a glass column with silica gel using a slurry method with hexanes.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Dry this silica gel and load it onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc in hexanes and gradually increasing to 30% EtOAc).

• Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Final Concentration: Remove the solvent from the combined pure fractions under reduced pressure to afford 3,4-dimethyl-N-(3-phenylpropyl)benzamide as a solid.

Expected Results and Characterization

The described protocol is expected to provide the target compound in high yield and purity.

Parameter	Expected Value
Reaction Time	15 minutes
Yield	> 85%
Physical Appearance	White to off-white solid
TLC (30% EtOAc/Hexanes)	Rf ≈ 0.4
1H NMR (CDCl3, 400 MHz)	δ (ppm): ~7.5 (s, 1H), ~7.4 (d, 1H), ~7.3-7.1 (m, 5H), ~6.1 (br s, 1H, NH), ~3.5 (q, 2H), ~2.7 (t, 2H), ~2.3 (s, 6H), ~2.0 (m, 2H)
13C NMR (CDCl3, 100 MHz)	δ (ppm): ~168 (C=O), ~141, ~139, ~136, ~134, ~130, ~128.5, ~128.4, ~126, ~125, ~40, ~33, ~31, ~20, ~19.5
Mass Spectrometry (ESI+)	[M+H]+ calculated for C18H22NO: 268.17; found: 268.17

Note: NMR chemical shifts are predicted and may vary slightly.

Troubleshooting and Scientific Insights

• Low Yield: If the reaction does not go to completion, ensure all reagents are pure and the solvent is anhydrous. The microwave irradiation time can be extended in 5-minute increments. Incomplete conversion can also result from impure coupling reagents; using fresh bottles of EDC and HOBt is recommended.[13]

• Difficult Purification: The aqueous workup is critical for removing the bulk of the polar byproducts.[9] If the crude product is still very impure, additional aqueous washes may be beneficial. The choice of solvent for chromatography is also key; a less polar eluent system at the start will ensure better separation.

• Rationale for DMF: N,N-Dimethylformamide (DMF) is an excellent solvent for MAOS due to its high dielectric constant, allowing for efficient absorption of microwave energy and rapid heating.[2] It also effectively solubilizes all reactants and intermediates.

Conclusion

This application note presents a highly efficient, rapid, and reliable method for the synthesis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide using microwave irradiation. The protocol significantly reduces reaction time compared to conventional heating methods, aligns with the principles of green chemistry by improving energy efficiency, and provides the target molecule in high yield and purity after a straightforward workup and purification procedure.[2][3] This methodology is broadly applicable to the synthesis of other N-substituted benzamides and serves as a valuable tool for researchers in drug discovery and organic synthesis.

References

• Rao, V. U., & Kumar, B. S. (2018). An effortless microwave synthesis of N-(aryl) substituted benzamides under solvent free conditions. World Journal of Pharmaceutical Research, 7(14), 848-857. Link

• BenchChem. (2025). Application Notes and Protocols for Amide Bond Formation using EDC and HATU. BenchChem. Link

• ChemicalBook. (2026). 3-PHENYLPROPYLAMINE | 2038-57-5. ChemicalBook. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

• ChemicalBook. (2026). 3,4-Dimethylbenzoic acid | 619-04-5. ChemicalBook. Link

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 6(1), 123–130. Link

• Goode, D. R. (n.d.). Amide Workup. Biofilm Inhibitor Synthesis. Link

• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Link

• Adimurthy, S., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Journal of the Korean Chemical Society, 54(4), 464-468. Link

• Organic Chemistry Tutor. (n.d.). Carbodiimide-Mediated Coupling. Organic Chemistry Tutor. Link

• Benchchem. (n.d.). 3-Phenylpropylamine | 2038-57-5. Benchchem. Link

• CymitQuimica. (n.d.). CAS 619-04-5: 3,4-Dimethylbenzoic acid. CymitQuimica. Link

• Napolitano, F., et al. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 28(13), 5275. Link

• ChemicalBook. (n.d.). 3-PHENYLPROPYLAMINE CAS#: 2038-57-5. ChemicalBook. Link

• Bentham Science Publishers. (2017). Microwave Assisted Copper-catalyzed Synthesis of Substituted Benzamides Through Decarboxylative C-N Cross Coupling. Letters in Organic Chemistry, 14(5). Link

• ACS Publications. (n.d.). Mechanism of Amide Formation by Carbodiimide for Bioconjugation in Aqueous Media. ACS Publications. Link

• International Journal of Chemical Science. (2021). Microwave assisted organic synthesis (MAOS): Green alternatives to existing laboratory methods involving toxic chemicals and sol. International Journal of Chemical Science, 19(2), 37-45. Link

• PubChem. (n.d.). 3,4-Dimethylbenzoic acid. National Center for Biotechnology Information. Link

• BenchChem. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. BenchChem. Link

• Mahmoud, A. R. (2025). Microwave-Assisted Organic Synthesis: Rapid and Energy-Efficient Approaches. ResearchGate. Link

• TargetMol. (n.d.). 3,4-Dimethylbenzoic acid. TargetMol. Link

• PubChem. (n.d.). 3-Phenylpropylamine. National Center for Biotechnology Information. Link

• FooDB. (2019). Showing Compound 3,4-Dimethylbenzoic acid (FDB008869). FooDB. Link

• Sigma-Aldrich. (n.d.). 3-Phenyl-1-propylamine 98 2038-57-5. Sigma-Aldrich. Link

• Journal of Chemical and Pharmaceutical Research. (2012). Microwave assisted rapid synthesis and antimicrobial screening of some novel N-[3-chloro-2-(Substituted)-4-oxoazetidin-1-yl]-(Substituted) benzamides. Journal of Chemical and Pharmaceutical Research, 4(2), 617-623. Link

• Mujeeb, S., & Ansari, F. A. (2025). Microwave-Assisted Organic Synthesis. Scribd. Link

• Khadse, S. C., & Chatpalliwar, V. A. (2012). Synthesis of Benzamides by Microwave Assisted Ring Opening of Less Reactive Dimethylaminobenzylidene Oxazolone. ResearchGate. Link

• BenchChem. (2025). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. BenchChem. Link

• Research Journal of Pharmaceutical Dosage Forms and Technology. (2020). Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology, 12(2), 123-128. Link

• BenchChem. (n.d.). Technical Support Center: N-Aryl Benzamide Synthesis. BenchChem. Link

• Nikalje, A. P. G., et al. (2014). Microwave assisted synthesis and docking study of N-(2-oxo-2-(4-oxo-2-substituted thiazolidin-3ylamino)ethyl)benzamide derivatives as anticonvulsant agents. Bioorganic & Medicinal Chemistry Letters, 25(1), 125-129. Link

• Ianni, F., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Beilstein Journal of Organic Chemistry, 13, 1947–1953. Link

• Washington State University. (n.d.). Monitoring Reactions by TLC. Washington State University. Link

• Hudson, K. L., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4357–4364. Link

• Reddit. (2024). EDC-HOBt Amide coupling workup help. r/Chempros. Link

• ResearchGate. (2018). Why is it difficult to perform acid amine coupling using EDC, DMAP and HOBt?. ResearchGate. Link

• Organic Chemistry Portal. (n.d.). Amide synthesis by oxidation, hydrolysis or rearrangement. Organic Chemistry Portal. Link

• St. Gelais, A. T., et al. (2023). Determination of an Unknown Aryl Amine Reactant Using Microwave-Assisted Acetanilide Synthesis and Thin-Layer Chromatography: A Multioutcome, Guided-Inquiry-Based Organic Chemistry Laboratory Experiment. Journal of Chemical Education, 100(4), 1546–1552. Link

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Link

• SciSpace. (n.d.). Solvent-free synthesis of amide: a novel technique of green chemistry. SciSpace. Link

• OAText. (2019). Solvent-free efficient microwave assisted synthesis of α,β-unsaturated compounds and their antimicrobial activity assessment. OAText. Link

• Rasayan Journal. (2015). MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. Rasayan Journal of Chemistry, 8(1), 1-10. Link

• IJNRD.org. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development. Link

• Deng, W., & Wang, Y. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(8), 3247–3250. Link

• BenchChem. (n.d.). Spectroscopic Characterization of Benzamide, N,N,4-trimethyl-: A Technical Guide. BenchChem. Link

• Charville, H., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules, 25(8), 1801. Link

• ResearchGate. (n.d.). A Convenient, TiCl4/SnCl4-Mediated Synthesis of N-Phenyl or N-Aryl Benzamidines and N-Phenylpicolinamidines. ResearchGate. Link

Sources

• 1. scispace.com [scispace.com]
• 2. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rjpdft.com [rjpdft.com]
• 4. chemicaljournals.com [chemicaljournals.com]
• 5. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 10. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision N-Alkylation of 3,4-Dimethylbenzamide

Mechanistic Insights, Reagent Selection, and Validated Protocols for Drug Development Professionals

Executive Summary

The N-alkylation of primary aromatic amides, such as 3,4-dimethylbenzamide, is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. However, the inherent poor nucleophilicity of the amide nitrogen necessitates strategic reagent selection to drive the reaction to completion. This application note provides a comprehensive, causality-driven guide to achieving high-yielding, regioselective N-alkylation while mitigating common side reactions such as O-alkylation and over-alkylation (N,N-dialkylation).

Mechanistic Principles & Causality

Amides are notoriously weak nucleophiles. The nitrogen lone pair is heavily delocalized into the adjacent carbonyl group via resonance, rendering neutral 3,4-dimethylbenzamide virtually unreactive toward standard alkylating agents. To activate the substrate, bases must be employed to deprotonate the amide (pKa ~15–17), generating a highly reactive amidate anion[1].

The resulting amidate anion is an ambident nucleophile , meaning alkylation can occur at either the nitrogen or the oxygen atom[2]. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom acts as a "hard" nucleophile, while the nitrogen is "softer". The two electron-donating methyl groups on the 3,4-dimethylbenzamide ring marginally increase the electron density at the carbonyl oxygen, slightly elevating the risk of O-alkylation compared to unsubstituted benzamide. To enforce N-selectivity, one must utilize "soft" electrophiles (e.g., alkyl iodides, benzyl bromides) and polar aprotic solvents (e.g., DMF, CH₃CN) that preferentially solvate the hard counter-cation (Na⁺ or K⁺), leaving the softer nitrogen exposed for an Sₙ2 attack[2][3].

Mechanistic pathway of 3,4-dimethylbenzamide alkylation highlighting N- vs. O-selectivity.

Reagent Selection & Quantitative Optimization

Historically, sodium hydride (NaH) in anhydrous DMF has been the standard for amide alkylation. While kinetically rapid, this method requires strictly anhydrous conditions and frequently leads to di-alkylation due to the high reactivity of the naked anion.

Recently, Phase Transfer Catalysis (PTC) has emerged as a superior, orthogonal approach that circumvents the harsh conditions of strong bases[1][4]. By utilizing a mild inorganic base (K₃PO₄ or K₂CO₃) coupled with tetrabutylammonium bromide (TBAB) in acetonitrile, the reaction proceeds via a lipophilic ion pair at the solid-liquid interface. This controlled phase transfer of the reactive amidate into the organic phase drastically improves N-selectivity, prevents over-alkylation, and tolerates a broader range of functional groups[1][4].

Table 1: Optimization Parameters for N-Alkylation of Primary Aromatic Amides

Base / Catalyst System	Solvent	Temp (°C)	Typical Yield (%)	N:O Selectivity	Over-alkylation Risk
NaH (1.1 eq) / None	DMF	0 to 25	75 - 85	High	High
K₂CO₃ (2.0 eq) / None	Toluene	110 - 130	40 - 60	Moderate	Low
KOH (Solid) / TBAB	None	MW (150s)	80 - 90	Moderate	Moderate
K₃PO₄ (2.0 eq) / TBAB	CH₃CN	50	85 - 95	Excellent	Low

Data synthesized from literature trends and established optimization protocols[2][3][4][5].

Experimental Workflows

Self-validating experimental workflow for the phase-transfer catalyzed N-alkylation protocol.

Validated Protocols

Protocol A: Mild Phase-Transfer Catalysis (Recommended)

This protocol utilizes K₃PO₄ and TBAB, providing an excellent balance of high yield and stringent mono-alkylation control[3][4].

• Substrate Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 3,4-dimethylbenzamide (1.0 eq, 1.0 mmol), anhydrous potassium phosphate tribasic (K₃PO₄, 2.0 eq, 2.0 mmol), and tetrabutylammonium bromide (TBAB, 0.1 eq, 0.1 mmol).

• Solvation: Suspend the mixture in anhydrous acetonitrile (CH₃CN, 5.0 mL) under an inert argon atmosphere.

• Electrophile Addition: Add the desired alkyl halide (e.g., benzyl bromide, 1.1 eq, 1.1 mmol) dropwise at room temperature. Causality Note: Slow addition prevents localized high concentrations of the electrophile, minimizing the risk of di-alkylation.

• Thermal Activation: Heat the reaction mixture to 50 °C and stir for 12–24 hours[3][4].

• Workup: Cool the mixture to room temperature and quench with distilled water (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (typically Hexanes/EtOAc gradient).

Protocol B: Classical Strong Base Alkylation (For Sterically Hindered Electrophiles)

Reserved for highly unreactive or sterically hindered alkyl halides where PTC fails to provide sufficient kinetic driving force.

• Amide Deprotonation: Dissolve 3,4-dimethylbenzamide (1.0 eq, 1.0 mmol) in anhydrous DMF (5.0 mL) under argon. Cool the solution to 0 °C using an ice bath.

• Base Addition: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq, 1.1 mmol) portion-wise. Self-Validation Step: Observe the evolution of hydrogen gas. Stir at room temperature for 30 minutes until bubbling ceases, confirming complete deprotonation[3].

• Alkylation: Re-cool the reaction to 0 °C and add the alkyl halide (1.05 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quench: Strictly quench the reaction at 0 °C by the dropwise addition of saturated aqueous NH₄Cl. Causality Note: NH₄Cl acts as a mild proton source to neutralize excess NaH without hydrolyzing the newly formed amide bond. Extract and purify as described in Protocol A.

Troubleshooting & Analytical Validation

• Monitoring Reaction Progress (Self-Validation): Primary amides like 3,4-dimethylbenzamide are highly polar due to strong hydrogen-bond donating capabilities. Upon successful mono-N-alkylation, the loss of one N-H bond significantly reduces polarity. On a normal-phase TLC plate (e.g., 50% EtOAc/Hexanes), the product will appear as a distinct UV-active spot at a visibly higher Rf value than the starting material.

• Mitigating Di-Alkylation: If LC-MS analysis reveals an [M+H]⁺ mass corresponding to the di-alkylated byproduct, reduce the equivalents of the alkylating agent to exactly 1.0 eq, or switch from the NaH protocol to the milder PTC protocol[2][3].

• Minimizing O-Alkylation: If O-alkyl imidates are detected, verify the integrity of your solvent. Ensure the use of strictly polar aprotic solvents (CH₃CN, DMF) and avoid protic impurities that can disrupt the solvation sphere of the counter-cation, which would otherwise force the electrophile to react with the harder oxygen center[2].

References

• Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation MDPI [Link]

• Mild Sustainable Amide Alkylation Protocol Enables a Broad Orthogonal Scope eScholarship[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. escholarship.org [escholarship.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Amide Bond Formation in Sterically Hindered Benzamides

Welcome to the Technical Support Center for advanced organic synthesis. Amide bond formation is typically one of the most reliable reactions in drug discovery. However, when coupling ortho-substituted benzoic acids with bulky secondary or tert-alkyl amines, severe steric hindrance often leads to stalled reactions, poor yields, or complete substrate degradation.

This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and successfully execute sterically hindered benzamide couplings.

Diagnostic Workflow: Selecting the Right Coupling Strategy

Before troubleshooting a failed reaction, ensure you are using the correct activation strategy for your specific steric and stereochemical constraints.

Diagnostic workflow for selecting coupling reagents in sterically hindered benzamide synthesis.

Mechanistic FAQs & Troubleshooting

Q1: Why do standard carbodiimide (EDC/HOBt) couplings fail for my ortho-substituted benzamides? A1: The failure is a kinetic issue driven by steric clash. Carbodiimides activate the carboxylic acid to form an O-acylisourea intermediate. In an unhindered system, the amine rapidly attacks this intermediate. However, when the benzamide is ortho-substituted (or the amine is bulky), the bimolecular nucleophilic attack is sterically retarded. This delay allows the O-acylisourea to undergo a rapid, unimolecular O-to-N acyl migration, forming an unreactive N-acylurea byproduct[1]. This dead-end pathway consumes your starting material without yielding the desired amide.

Q2: My secondary amine (e.g., N-methylamine) is completely unreactive with my di-ortho-substituted benzoic acid. What is the most electrophilic intermediate I can generate? A2: For extreme steric hindrance, you must minimize the steric profile of the activated intermediate. Bulky leaving groups like -OBt (from HOBt) or -OAt (from HOAt) create severe steric clash during the transition state. The solution is to generate an acyl fluoride in situ using reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or cyanuric fluoride[1]. The fluorine atom is highly electronegative (creating a highly electrophilic carbonyl carbon) but exceptionally small, allowing the hindered amine to approach and attack the carbonyl with minimal steric repulsion[2].

Q3: I am coupling a chiral, sterically hindered substrate and observing significant epimerization. Which reagent provides the best balance of reactivity and stereoretention? A3: T3P® (Propylphosphonic anhydride) is the reagent of choice for epimerization-prone, hindered substrates[3]. Unlike uronium salts (HATU/HBTU) which require a strong base that can deprotonate the α-carbon, T3P forms a reactive mixed anhydride that undergoes aminolysis under exceptionally mild conditions. It consistently delivers high yields (80-95%) with non-detectable levels of racemization, even for sterically demanding couplings[4]. Furthermore, its byproducts are completely water-soluble, simplifying downstream purification[5].

Quantitative Data: Reagent Comparison for Hindered Benzamides

To select the optimal reagent, compare the intermediate size, reactivity, and byproduct profiles outlined below:

Coupling Strategy	Active Intermediate Size	Reactivity with Hindered Amines	Epimerization Risk	Byproduct Removal
EDC / HOBt	Large (-OBt ester)	Poor (Forms N-acylurea)	Moderate	Moderate (DCU/urea)
HATU / DIPEA	Large (-OAt ester)	Good	High	Moderate
T3P / Pyridine	Moderate (Mixed Anhydride)	Excellent	Very Low	Excellent (Water-soluble)
TFFH (Acyl Fluoride)	Very Small (-F)	Excellent	Moderate	Good

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure you do not waste precious intermediates on failed couplings.

Protocol A: T3P-Mediated Coupling of Chiral Hindered Benzamides

Mechanistic Note: T3P drives the reaction via the formation of strong P-O bonds, generating a mixed anhydride that resists oxazolone formation (the primary pathway for epimerization).

• Preparation: Dissolve the ortho-substituted benzoic acid (1.0 eq) and the bulky amine (1.2 eq) in anhydrous EtOAc or DMF (0.2 M) under an inert atmosphere.

• Base Addition: Add an organic base (e.g., Pyridine or DIPEA, 3.0 eq). Note: Pyridine often yields better results with T3P for hindered substrates by acting as a nucleophilic catalyst.

• Activation: Cool the mixture to 0 °C and dropwise add T3P (50% solution in EtOAc or DMF, 1.5 eq).

• Reaction: Warm the reaction to room temperature and stir for 12-24 hours.

• Self-Validation Checkpoint: Monitor the reaction by LC-MS. Validation: The complete absence of an N-acylurea mass peak (which typically plagues EDC reactions) validates that the T3P-mediated mixed anhydride pathway is proceeding cleanly without unwanted unimolecular rearrangements.

• Workup: Quench with water. The phosphonic acid byproducts are highly water-soluble and partition entirely into the aqueous layer during a standard EtOAc/water extraction[3].

Protocol B: In Situ Acyl Fluoride Generation using TFFH

Mechanistic Note: TFFH converts the carboxylic acid directly into an acyl fluoride, providing the smallest possible highly-electrophilic intermediate for extreme steric bottlenecks.

• Preparation: Dissolve the highly hindered benzoic acid (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Activation: Add DIPEA (2.5 eq) and TFFH (1.2 eq). Stir at room temperature for 30-60 minutes.

• Self-Validation Checkpoint: Before adding the amine, withdraw a 5 µL aliquot and quench it into 100 µL of anhydrous methanol. Analyze via LC-MS. Validation: The rapid appearance of the methyl ester mass confirms that the highly reactive acyl fluoride has been successfully generated[2]. Do not proceed to Step 4 until this is confirmed.

• Coupling: Add the sterically hindered amine (1.1 eq). For electron-deficient or extremely hindered amines, heating to 40-50 °C may be required[2].

• Workup: Upon completion, wash the organic layer with saturated NaHCO3 and brine, dry over Na2SO4, and concentrate.

References

• Source: AMRI (ribbitt.com)
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives Source: Bachem URL
• Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines Source: Benchchem URL
• Propanephosphonic Acid Anhydride (T3P®)
• Source: Organic & Biomolecular Chemistry (RSC Publishing)

Sources

• 1. bachem.com [bachem.com]
• 2. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing HPLC Separation of Benzamide Isomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex chromatographic challenges associated with benzamide isomers.

Benzamide derivatives—widely utilized in drug development as antipsychotics, anti-emetics, and kinase inhibitors—frequently present as positional isomers (e.g., ortho-, meta-, and para- substituted) or chiral enantiomers. Because these isomers share identical molecular weights and nearly identical partition coefficients (LogP), standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often fail to achieve baseline resolution.

This guide provides field-proven troubleshooting strategies, mechanistic explanations of chromatographic behavior, and validated protocols to ensure robust, self-validating method development.

Part 1: Troubleshooting Guide & FAQs

Q1: My ortho-, meta-, and para- benzamide isomers are co-eluting on a standard C18 column. Why is this happening, and how do I resolve it?

The Causality: Traditional C18 stationary phases rely almost exclusively on dispersive (hydrophobic) interactions. Positional isomers of benzamides typically possess identical hydrophobicities, meaning a C18 column lacks the structural discrimination required to separate them.

The Solution: You must switch to a stationary phase that offers orthogonal selectivity —specifically, columns capable of π−π interactions, dipole-dipole interactions, and shape selectivity[1].

• Pentafluorophenyl (PFP) Columns: The fluorine atoms on the PFP ring act as strong electron acceptors. If your benzamide has electron-donating substituents (e.g., methoxy or amino groups), the PFP phase will engage in strong π−π charge-transfer interactions, selectively retaining isomers based on their distinct electron density distributions[1][2].

• Phenyl-Hexyl Columns: These columns combine a hexyl alkyl spacer with a terminal phenyl ring. The bulky phenyl ring introduces steric hindrance, making it highly sensitive to the 3D spatial arrangement of the isomer (shape selectivity), which is particularly effective for resolving ortho- isomers that exhibit intramolecular hydrogen bonding[3].

Q2: I switched to a PFP column, but my resolution actually decreased when using an Acetonitrile/Water gradient. What went wrong?

The Causality: The choice of organic modifier is critical when utilizing π−π interacting columns. Acetonitrile ( CH3​C≡N ) contains a carbon-nitrogen triple bond with its own π electrons. In the mobile phase, acetonitrile molecules actively compete with your benzamide analytes for the π -electron binding sites on the PFP or Phenyl-Hexyl stationary phase, effectively suppressing the column's unique selectivity.

The Solution: Replace Acetonitrile with Methanol . Methanol is a protic solvent lacking π electrons. It facilitates hydrophobic retention without masking the π−π and dipole-dipole interactions between the benzamide isomers and the fluorinated/phenyl stationary phase, dramatically improving resolution[4].

Q3: I am experiencing severe peak tailing (Asymmetry factor > 2.0) for my basic benzamide derivatives. How do I achieve symmetrical peaks?

The Causality: Benzamides often contain secondary or tertiary amine substituents. Peak tailing is typically caused by secondary ion-exchange interactions between the protonated basic nitrogen of the benzamide and un-endcapped, acidic residual silanol groups ( Si−O− ) on the silica matrix of the column[5].

The Solution:

• pH Control: Adjust the mobile phase pH to be at least 2 units above or below the pKa​ of the basic functional group. Operating at a low pH (e.g., pH 2.5 using 0.1% Formic Acid or Trifluoroacetic acid) protonates the residual silanols, neutralizing their charge and eliminating the ion-exchange interaction.

• Silanol Blockers: If low pH is not viable, add a competitive amine modifier like Triethylamine (TEA) at 0.1% to the mobile phase. TEA will preferentially bind to the active silanols, shielding your benzamide analytes[5].

Part 2: Stationary Phase Selection Matrix

To streamline your method development, the following table summarizes quantitative and qualitative data regarding stationary phase selection for benzamide isomers.

Stationary Phase	Primary Interaction Mechanism	Secondary Interactions	Best Suited For	Typical Isomer Resolution ( Rs​ )
Standard C18	Hydrophobic (Dispersive)	None	Homologs, differing LogP	<1.0 (Co-elution common)
Phenyl-Hexyl	Hydrophobic & π−π	Steric hindrance	Planar aromatic isomers	1.5−2.5
PFP (Fluorinated)	Dipole-Dipole & π−π	Hydrogen bonding, Steric	Halogenated & polar isomers	>2.5 (Baseline resolution)
Chiral (e.g., Amylose)	Steric fit & Hydrogen bonding	Dipole stacking	Chiral benzamide enantiomers	Dependent on chiral selector

Part 3: Experimental Protocol

Validated Methodology: Separation of Positional Benzamide Isomers via PFP-HPLC

This protocol is designed as a self-validating system. The inclusion of a System Suitability Test (SST) ensures that the thermodynamic conditions (Gibbs free energy change, ΔG ) required for isomer separation are met before sample analysis[6].

Reagents & Materials:

• Column: Core-shell PFP column (e.g., 2.6 µm, 100 x 2.1 mm)[2].

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water (Adjusted to pH 3.0 with Formic Acid).

• Mobile Phase B: LC-MS grade Methanol.

Step-by-Step Workflow:

• System Preparation: Purge the HPLC system lines with Mobile Phase A and B to remove any trace acetonitrile, which can poison π−π selectivity.

• Column Equilibration: Install the PFP column and equilibrate at 35°C with 5% Mobile Phase B at a flow rate of 0.4 mL/min for 20 column volumes. Note: Strict temperature control is vital, as isomer resolution is highly temperature-dependent.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B (Isocratic hold to focus the analyte band)

  • 1.0 - 8.0 min: 5% to 60% B (Linear gradient to elute isomers based on dipole moments)

  • 8.0 - 10.0 min: 60% to 95% B (Column wash)

  • 10.0 - 13.0 min: 5% B (Re-equilibration)

• System Suitability Testing (SST): Inject a known standard mixture of ortho-, meta-, and para- benzamide isomers.

  • Validation Criteria: The method is only valid if the resolution ( Rs​ ) between the most closely eluting isomer pair is ≥1.5 , and the tailing factor ( Tf​ ) for all peaks is ≤1.2 .

• Sample Analysis: Inject 2 µL of the unknown benzamide sample. Monitor via UV detection at 254 nm (or the specific λmax​ of your derivative).

Part 4: Method Development Visualization

The following diagram illustrates the logical causality and decision-making matrix for optimizing benzamide isomer separations.

Decision matrix for HPLC method development and troubleshooting of benzamide isomers.

References

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies. Available at:[Link]

• Analysis of Positional Isomers of Lapatinib with Agilent Poroshell 120 PFP Columns. Agilent Technologies. Available at:[Link]

• Reprospher 100 Phenyl-Hexyl. Dr. Maisch HPLC GmbH. Available at:[Link]

• Reverse-phase high performance liquid chromatography separation of positional isomers. ResearchGate. Available at:[Link]

Sources

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Reprospher 100 Phenyl-Hexyl – Dr. Maisch [dr-maisch.com]
• 4. agilent.com [agilent.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Handling of 3,4-dimethyl-N-(3-phenylpropyl)benzamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 3,4-dimethyl-N-(3-phenylpropyl)benzamide . This compound features a highly hydrophobic architecture—comprising a 3,4-dimethylphenyl moiety and a 3-phenylpropyl tail linked by a central amide bond. While amides are generally stable, this specific structural combination introduces unique challenges regarding aqueous solubility, auto-oxidation, and pH-dependent hydrolysis.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each recommendation to ensure absolute scientific rigor in your assays.

Part 1: Troubleshooting Guide

Issue 1: Apparent Loss of Activity in Aqueous Assays (Precipitation vs. Degradation)

The Symptom: Researchers frequently observe a sudden drop in compound potency or inconsistent dose-response curves when transitioning from DMSO stocks to aqueous biological buffers. The Causality: The dual aromatic rings and aliphatic linkers drive the LogP (lipophilicity) of this compound extremely high. When introduced to water, the hydrophobic effect forces the molecules to self-associate, leading to micro-precipitation. This is often mistaken for chemical degradation. The Solution: You must utilize carrier proteins or non-ionic surfactants to lower the thermodynamic penalty of aqueous solvation, and validate the state of the solution optically.

Protocol 1: Preparation of Stable Aqueous Working Solutions (Self-Validating)

This protocol ensures the compound remains in a true solution rather than forming a colloidal suspension.

• Equilibration: Remove the 10 mM DMSO stock from -20°C storage and equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening cold DMSO introduces atmospheric moisture, which acts as an anti-solvent and initiates premature nucleation.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., PBS, pH 7.4) supplemented with 0.01% Tween-20 or 0.1% Bovine Serum Albumin (BSA). Causality: These additives provide hydrophobic pockets that encapsulate the 3-phenylpropyl and dimethylphenyl groups, preventing aggregation.

• Dropwise Addition: Place the aqueous buffer on a vortex mixer at medium speed. Slowly add the DMSO stock dropwise directly into the vortex. Do not exceed a final DMSO concentration of 1% (v/v).

• Sonication: Sonicate the resulting solution in a water bath for 5 minutes at room temperature to disrupt any transient micro-aggregates.

• Self-Validation Step (Optical Density): Measure the absorbance of the final solution at 600 nm using a spectrophotometer. An OD600​<0.05 confirms a true solution. Elevated baseline absorbance indicates light scattering from undissolved micro-particles, meaning the compound has precipitated.

Issue 2: Compound Degradation in DMSO Stocks Over Time

The Symptom: Stock solutions stored at room temperature or subjected to multiple freeze-thaw cycles exhibit reduced purity. The Causality: DMSO is highly hygroscopic. Repeated opening of vials absorbs water, which, combined with ambient light, facilitates two degradation pathways:

• Auto-oxidation: The benzylic carbons (specifically the two methyl groups on the benzamide ring and the propyl carbon adjacent to the phenyl ring) are highly susceptible to radical-mediated oxidation by dissolved O2​ under UV/ambient light, forming hydroperoxides.

• Micro-hydrolysis: Absorbed water slowly attacks the amide bond over months of storage .

Protocol 2: Forced Degradation & HPLC Validation

Use this protocol to definitively distinguish between compound precipitation (Issue 1) and chemical degradation (Issue 2).

• Sample Preparation: Prepare 100 µM solutions of the compound in three conditions: (A) pH 2.0 buffer, (B) pH 7.4 buffer, (C) pH 12.0 buffer.

• Thermal Stress: Incubate all samples in sealed amber vials at 37°C for 48 hours.

• Quenching: Neutralize the extreme pH samples (A and C) to pH 7.4 using 0.1 M NaOH or HCl, respectively.

• Chromatography: Inject 10 µL of each sample onto a C18 Reverse Phase HPLC column. Elute using a linear gradient of 10-90% Acetonitrile in Water (with 0.1% Trifluoroacetic acid) over 15 minutes.

• Self-Validation Step (Peak Analysis): Monitor UV absorbance at 254 nm. If the parent peak area decreases without the emergence of new peaks, the compound has precipitated. If new peaks emerge (e.g., corresponding to 3,4-dimethylbenzoic acid), chemical hydrolysis has occurred.

Part 2: Frequently Asked Questions (FAQs)

Q: Is the amide bond in 3,4-dimethyl-N-(3-phenylpropyl)benzamide susceptible to hydrolysis? A: Yes, but it is highly pH-dependent. At physiological pH (7.4), the activation energy barrier for amide hydrolysis is too high for spontaneous cleavage, rendering the compound highly stable. However, under extreme acidic (pH < 3) or basic (pH > 10) conditions, the carbonyl carbon undergoes nucleophilic attack by water or hydroxide ions, respectively, cleaving the molecule into 3,4-dimethylbenzoic acid and 3-phenylpropylamine. This U-shaped pH-rate profile is a hallmark of amide stability .

Q: Can I leave the compound dissolved in clear vials on my benchtop? A: No. The compound contains multiple benzylic positions (the 3,4-dimethyl groups and the benzylic position of the phenylpropyl chain). These sites have weak C-H bond dissociation energies. Exposure to ambient light and atmospheric oxygen initiates a radical chain reaction (auto-oxidation), leading to the formation of benzylic hydroperoxides or ketones. Always store working solutions in amber vials or wrap them in foil.

Part 3: Quantitative Stability Data

The following table summarizes the physicochemical stability boundaries of the compound to guide your experimental design:

Parameter	Condition	Value / Observation
Aqueous Solubility	pH 7.4 Buffer (No carrier)	< 5 µM
Aqueous Solubility	pH 7.4 Buffer + 0.01% Tween-20	~ 50 µM
Amide Half-Life ( t1/2​ )	pH 2.0 (Acidic Stress)	< 48 hours
Amide Half-Life ( t1/2​ )	pH 7.4 (Physiological)	> 2 years
Amide Half-Life ( t1/2​ )	pH 12.0 (Basic Stress)	< 24 hours
Stock Stability	100% DMSO at -20°C (Inert Gas)	> 12 months
Stock Stability	100% DMSO at 25°C (Ambient Light)	~ 3-6 months

Part 4: Workflows and Pathway Visualizations

To ensure maximum shelf-life and assay reproducibility, adhere to the following stock preparation workflow and be aware of the primary degradation pathways.

Workflow for the preparation and storage of stable compound stock solutions.

Primary chemical degradation pathways: pH-dependent hydrolysis and photo-induced auto-oxidation.

References

• Kozikowski, B. A., et al. "The Effect of Room-Temperature Storage on the Stability of Compounds in DMSO." SLAS Discovery, 2003. URL:[Link]

• Powell, M. F. "Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis." Pharmaceutical Research, 1987. URL:[Link]

• Liu, Y., et al. "An Investigation of N-Hydroxyphthalimide Catalyzed Aerobic Oxidation of Toluene without Metal Ions in Liquid Phase." Catalysts (MDPI), 2024. URL:[Link]

Core Mechanistic Logic: The Competition for the Acyl Carbon

Welcome to the Technical Support Center for Amide Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the amidation of benzoyl chloride.

Synthesizing benzamides via nucleophilic acyl substitution is a foundational transformation in medicinal chemistry. However, the high electrophilicity of benzoyl chloride makes it susceptible to competing pathways. This guide bridges theoretical mechanistic logic with practical, field-proven techniques to ensure your protocols are robust, high-yielding, and self-validating.

Benzoyl chloride reacts rapidly with amines to form amides via a closed-shell nucleophilic acyl substitution mechanism[1]. The reaction proceeds through a tetrahedral intermediate, followed by the elimination of the chloride leaving group. Because this process generates hydrochloric acid (HCl), a base must be present to act as an acid scavenger; otherwise, the HCl will protonate your starting amine, rendering it non-nucleophilic and stalling the reaction[2].

The primary challenge in this chemistry is selectivity . Benzoyl chloride will react with almost any available nucleophile. If water is present (as in the Schotten-Baumann reaction), hydrolysis to benzoic acid competes with amidation[3]. If the amine contains hydroxyl groups, O-acylation (esterification) competes with N-acylation.

Competing nucleophilic acyl substitution pathways of benzoyl chloride.

Troubleshooting Guides & FAQs

Q1: My Schotten-Baumann reaction has a low yield, and I am isolating a large amount of benzoic acid. How do I prevent hydrolysis? A1: The Schotten-Baumann reaction utilizes a biphasic system (aqueous sodium hydroxide and an organic phase) to neutralize the HCl byproduct[4]. While amines are significantly more nucleophilic than water or hydroxide ions, hydrolysis will outcompete amidation if the amine cannot physically access the benzoyl chloride.

• Causality & Solution: You must maximize the interfacial surface area between the aqueous and organic phases. Vigorous stirring (>800 rpm) is non-negotiable[2]. Additionally, the reaction must be cooled to 0–5 °C. Cooling kinetically suppresses the activation energy required for the hydrolysis pathway (which has a higher activation barrier) while the highly exothermic amidation proceeds smoothly.

Q2: I am reacting an amino alcohol with benzoyl chloride. How do I ensure N-acylation (amide) without getting O-acylation (ester)? A2: Nitrogen is inherently more nucleophilic than oxygen. To exploit this kinetic preference, strictly limit your benzoyl chloride stoichiometry to 1.0 - 1.05 equivalents and add it dropwise at 0 °C. If you use excess benzoyl chloride, the hydroxyl group will eventually react.

• Rescue Protocol: If O-acylation has already occurred (forming an ester-amide), you can selectively cleave the ester. Amides are highly resistant to basic hydrolysis compared to esters. Stirring your crude mixture in mild aqueous base (e.g., K2CO3 in MeOH/H2O) will hydrolyze the unwanted ester back to the alcohol while leaving the robust amide bond perfectly intact.

Q3: Instead of a nice solid precipitate, my benzamide product has formed a stubborn oil at the bottom of the flask. Did the reaction fail? A3: Not necessarily. "Oiling out" occurs when the product precipitates as a supercooled liquid or forms a low-melting eutectic mixture with unreacted starting materials or impurities[2].

• Solution: First, try to induce crystallization by scratching the inside of the glass flask with a glass rod below the liquid surface, or by adding a seed crystal of pure benzamide[2]. If it remains an oil, extract the mixture with an organic solvent (like ethyl acetate), wash with dilute HCl (to remove unreacted amine) and brine, dry over MgSO4, and concentrate. Recrystallize the resulting crude residue from an ethanol/water mixture.

Q4: My LC-MS shows a +104 Da mass addition to my desired product. Why am I getting over-acylation (imide formation)? A4: You have formed an imide. This happens when your newly formed primary amide acts as a nucleophile and attacks a second equivalent of benzoyl chloride.

• Causality & Solution: Imide formation is driven by excess electrophile and the use of overly strong bases or non-polar solvents. For example, using strong silyl amide bases (like LiHMDS) in non-polar solvents (like dioxane) specifically drives the reaction toward symmetric or unsymmetric imides[5]. To prevent this, stick to weaker bases (aqueous NaOH, TEA, or pyridine), ensure your amine is in slight excess relative to the acid chloride, and avoid localized high concentrations by adding the benzoyl chloride dropwise.

Quantitative Data: Base & Solvent Selection Matrix

Choosing the right base and solvent system dictates the side-reaction profile. Use this table to select the optimal conditions for your specific substrate.

Base / Acid Scavenger	Solvent System	Primary Side Reaction Risk	Mitigation Strategy
Aqueous NaOH (10%)	Biphasic (Water / DCM)	Hydrolysis to Benzoic Acid	Vigorous stirring; maintain 0–5 °C; dropwise addition.
Pyridine	Homogeneous (DCM or Neat)	Difficult removal of pyridine	Use as both solvent and base; perform acidic aqueous washes (1M HCl) during workup.
Triethylamine (TEA)	Homogeneous (THF or DCM)	Competitive nucleophilicity	Ensure strictly anhydrous conditions; use 1.2–2.0 equivalents of TEA.
LiHMDS	Non-polar (Dioxane)	Over-acylation to Imide	Avoid strong silyl amide bases unless imide formation is the explicit synthetic goal.

Standard Operating Procedure: Self-Validating Schotten-Baumann Synthesis

A robust protocol must be self-validating—meaning the physical cues of the reaction tell you if it is proceeding correctly. Follow this methodology for the synthesis of simple benzamides[4].

Step 1: Preparation of the Nucleophile Dissolve the primary or secondary amine (1.0 eq) in a 10% aqueous NaOH solution (approx. 10 volumes). If the amine is highly lipophilic, add an equal volume of dichloromethane (DCM) to create a biphasic system.

Step 2: Kinetic Control Submerge the reaction flask in an ice-water bath. Allow the internal temperature to equilibrate to 0–5 °C.

• Causality: This suppresses the competing hydrolysis of the highly reactive benzoyl chloride.

Step 3: Electrophile Addition Add benzoyl chloride (1.1 eq) dropwise over 15 to 30 minutes.

• Causality: Dropwise addition prevents localized heating (the reaction is highly exothermic) and avoids spikes in electrophile concentration that lead to imide formation.

Step 4: Interfacial Mixing Stir the biphasic mixture vigorously for 15–30 minutes.

• Causality: High-shear mixing ensures the organic-soluble benzoyl chloride constantly interfaces with the amine at the phase boundary.

Step 5: Self-Validation Stop the stirring and check the reaction.

• Odor Check: The pungent, lachrymatory smell of benzoyl chloride should be completely absent[4].

• pH Check: The aqueous layer must remain strongly alkaline (pH > 9). If it has turned acidic, the HCl byproduct has overwhelmed your base, and the reaction has stalled. Add more NaOH.

Step 6: Isolation If the benzamide has precipitated as a white solid, collect it via vacuum filtration. Wash the filter cake thoroughly with ice-cold water to remove trapped NaCl salts and residual NaOH. Recrystallize from boiling ethanol/water to achieve >99% purity.

Self-validating Schotten-Baumann workflow for benzamide synthesis.

References

• 2. 3. 4.

• 6.

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage fun ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00403A [pubs.rsc.org]

Technical Support Center: Optimization of Reaction Time for Benzamide Synthesis

Welcome to the technical support center for the optimization of benzamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to enhance the efficiency of your benzamide synthesis reactions.

I. Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the optimization of reaction times in benzamide synthesis.

Q1: What are the primary factors influencing the reaction time in benzamide synthesis?

The reaction time for benzamide synthesis is critically dependent on several factors: the chosen synthetic route, reaction temperature, solvent, and the presence and type of catalyst or coupling agent. For instance, the reaction of benzoyl chloride with concentrated ammonia is rapid and highly exothermic, often completing in 15-20 minutes with vigorous shaking.[1] In contrast, the direct condensation of benzoic acid and an amine at room temperature without a catalyst can be exceedingly slow, sometimes requiring many hours to days to reach completion.[2]

Q2: How does the choice of starting materials affect the reaction rate?

The reactivity of the starting materials plays a crucial role. Benzoyl chloride is highly reactive and thus the reaction with an amine is typically fast.[1][3] Benzoic acid, on the other hand, requires activation or harsh conditions to react directly with an amine.[2][4] The nucleophilicity of the amine is also a key factor; electron-rich amines will generally react faster than electron-deficient or sterically hindered amines.[5]

Q3: Can microwave irradiation significantly reduce reaction times?

Yes, microwave-assisted synthesis is a powerful technique for dramatically reducing reaction times in benzamide synthesis.[6][7] The rapid and uniform heating provided by microwave irradiation can accelerate reaction rates, often reducing reaction times from hours to minutes.[7][8][9] For example, the hydrolysis of benzamide to benzoic acid, which typically takes an hour under conventional heating, can be completed in just 7 minutes using microwave irradiation.[7][9]

Q4: What is the role of coupling agents in accelerating amide bond formation?

Coupling agents are essential for activating the carboxylic acid group of benzoic acid, making it more susceptible to nucleophilic attack by the amine.[6] Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Dicyclohexylcarbodiimide (DCC) facilitate amide bond formation under milder conditions, thereby reducing the required reaction time compared to direct thermal condensation.[10][11] The choice of coupling agent can significantly impact reaction efficiency and time.[6]

II. Troubleshooting Guide: Slow or Incomplete Reactions

This guide provides a structured approach to diagnosing and resolving issues related to slow or incomplete benzamide synthesis reactions.

Problem: The reaction is proceeding very slowly or has stalled, as indicated by TLC or other monitoring techniques.

Below is a troubleshooting workflow to identify and address the root cause of a sluggish reaction.

Caption: Troubleshooting workflow for slow benzamide synthesis.

Detailed Troubleshooting Steps:

1. Reaction Temperature Optimization

• Causality: Higher temperatures generally increase the reaction rate by providing more kinetic energy to the reacting molecules.[2] However, excessively high temperatures can lead to the formation of byproducts or decomposition of the desired product.[2]

• Protocol:

  • If the reaction is sluggish at room temperature, incrementally increase the temperature by 10-20 °C.

  • Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to observe the consumption of starting materials and the formation of the product and any byproducts.

  • For direct amidation of benzoic acid, refluxing in a high-boiling solvent like toluene is often necessary to drive the reaction forward by removing water.[2]

2. Solvent Selection

• Causality: The solvent plays a crucial role in solubilizing the reactants and can influence the reaction pathway and rate.[2][12] A solvent in which the reactants are poorly soluble will lead to a slow, heterogeneous reaction. The polarity of the solvent can also affect the stability of intermediates and transition states.

• Protocol:

  • Ensure that your starting materials are soluble in the chosen solvent at the reaction temperature.

  • If solubility is an issue, consider switching to a more appropriate solvent. For example, polar aprotic solvents like DMF and DMSO are often effective for amide coupling reactions.[12]

  • For microwave-assisted synthesis, using a solvent with a higher dielectric constant can improve microwave absorption and heating efficiency.[13]

3. Catalyst and Coupling Agent Activity

• Causality: For reactions involving carboxylic acids and amines, a catalyst or coupling agent is often necessary to achieve a reasonable reaction rate.[6] These reagents can become inactive due to improper storage or handling (e.g., hydrolysis of EDC).[14]

• Protocol:

  • If using a coupling agent like EDC, ensure it is fresh and has been stored under anhydrous conditions.[14]

  • For catalytic methods, such as using boric acid for direct amidation, ensure the correct catalyst loading is used.[15]

  • Additives like 1-hydroxybenzotriazole (HOBt) can be used with coupling agents to accelerate the reaction and suppress side reactions.[11]

4. Purity and Reactivity of Starting Materials

• Causality: Impurities in the starting materials can inhibit the reaction or lead to the formation of side products.[16] For instance, benzoyl chloride is sensitive to moisture and can hydrolyze to benzoic acid, which is much less reactive.[1][16]

• Protocol:

  • Use fresh, high-purity reagents.

  • If necessary, purify the starting materials before use. For example, benzoic acid can be recrystallized.

  • When using moisture-sensitive reagents like benzoyl chloride or coupling agents, ensure that anhydrous solvents and a dry reaction setup are used.[3][5]

5. Mixing and Agitation

• Causality: In heterogeneous reaction mixtures, inefficient mixing can be the rate-limiting step as the reactants in different phases have limited contact.[1]

• Protocol:

  • Ensure vigorous stirring, especially for biphasic reactions like the Schotten-Baumann reaction.[1]

  • For larger-scale reactions or viscous mixtures, a mechanical stirrer may be necessary to ensure homogeneity.[3]

III. Experimental Protocols for Reaction Time Optimization

This section provides detailed experimental protocols for key benzamide synthesis methods, with a focus on optimizing reaction time.

Protocol 1: Rapid Synthesis of Benzamide from Benzoyl Chloride and Ammonia

This method is highly efficient for the synthesis of unsubstituted benzamide.

• In a conical flask, place 5 mL of concentrated aqueous ammonia (25%).

• With constant and vigorous shaking, slowly add 2 mL of benzoyl chloride to the ammonia solution. The reaction is exothermic, and a white precipitate of benzamide will form.[2]

• Continue to shake the mixture vigorously for approximately 15 minutes to ensure the reaction goes to completion.[1][2]

• Filter the crude benzamide and wash with cold water.

• Recrystallize the crude product from hot water to obtain pure benzamide.[1]

Protocol 2: Microwave-Assisted Benzamide Synthesis

This protocol offers a significant reduction in reaction time compared to conventional heating.

• In a microwave reaction vessel, combine the benzoic acid (1 mmol), the amine (1.1 mmol), and a suitable catalyst if required.

• Add a solvent with a high dielectric constant (e.g., DMF, ethanol) to improve microwave absorption.[13]

• Seal the vessel and place it in the microwave reactor.

• Set the initial reaction conditions. A good starting point is 120-150°C for 10-30 minutes.[13]

• Monitor the reaction progress and systematically vary the temperature, time, and microwave power to find the optimal conditions.[13]

Protocol 3: Direct Amidation of Benzoic Acid using a Catalyst

This method is a greener approach that avoids the use of activating agents like thionyl chloride.

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, dissolve benzoic acid (1 equivalent) in toluene.

• Add the desired amine (1-1.2 equivalents) and a catalytic amount of an acid catalyst, such as boric acid (1-10 mol%).[15]

• Heat the mixture to reflux and continuously remove the water formed during the reaction via the Dean-Stark trap.

• The reaction time will depend on the catalyst loading; with 50 mol% boric acid, the reaction may be complete in 5 hours.[15]

• Monitor the reaction by TLC. Once complete, cool the mixture, remove the solvent, and purify the product.

IV. Data Presentation

The following table summarizes the effect of different catalysts and conditions on the reaction time for the direct amidation of benzoic acid with benzylamine in refluxing toluene.

Catalyst/Conditions	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
Boric Acid	1	20	89	[15]
Boric Acid	10	8	88	[15]
Boric Acid	25	8	87	[15]
Boric Acid	50	5	81	[15]

V. Visualization of a Key Reaction Pathway

The following diagram illustrates the general mechanism of amide bond formation using a carbodiimide coupling agent like EDC, which is a common strategy to reduce reaction times.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How is benzamide obtained from benzoic acid? - askIITians [askiitians.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Optimize Amide Bond Formation for Increased Yield Efficiency [eureka.patsnap.com]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. asianpubs.org [asianpubs.org]
• 9. ijnrd.org [ijnrd.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. books.rsc.org [books.rsc.org]
• 12. Amide Synthesis Efficiency: Impact of Solvent Choice on Yields [eureka.patsnap.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Comparing the Binding Affinity of HDAC Inhibitors

In the landscape of epigenetic drug discovery, Histone Deacetylase (HDAC) inhibitors represent a clinically validated and highly promising class of therapeutics.[1][2] These agents function by interfering with HDAC enzymes, which remove acetyl groups from histone and non-histone proteins, thereby playing a crucial role in the regulation of gene expression, cell cycle progression, and apoptosis.[3][4][5] The therapeutic efficacy of an HDAC inhibitor is intrinsically linked to its binding affinity —a measure of the strength of the interaction between the inhibitor and the enzyme.

This guide provides an in-depth comparison of the binding affinities of well-characterized HDAC inhibitors, details the experimental methodologies used to determine these values, and offers expert insights into the interpretation and application of this critical data for researchers, scientists, and drug development professionals.

The Significance of Binding Affinity and Selectivity

Binding affinity is a cornerstone of pharmacology, quantifying how tightly a drug binds to its target. It is commonly expressed using several metrics:

• IC50 (Half-maximal inhibitory concentration): The concentration of an inhibitor required to reduce the activity of an enzyme by 50%. It is a functional measure of potency.

• Ki (Inhibition constant): An intrinsic measure of the affinity of an inhibitor for an enzyme. A lower Ki value indicates a stronger binding affinity.

• Kd (Dissociation constant): The equilibrium constant for the dissociation of the inhibitor-enzyme complex. It is a direct measure of binding affinity, with lower Kd values signifying tighter binding.

In the context of HDACs, which comprise 11 zinc-dependent isoforms grouped into classes (Class I, IIa, IIb, and IV), an inhibitor's affinity profile across these isoforms determines its selectivity .[6] Inhibitors are broadly categorized as:

• Pan-HDAC inhibitors: These compounds inhibit multiple HDAC isoforms across different classes (e.g., Vorinostat, Panobinostat).[7]

• Isoform-selective inhibitors: These agents are designed to target specific HDAC isoforms or classes (e.g., Entinostat for Class I, Ricolinostat for HDAC6).[7][8]

The development of isoform-selective inhibitors is a key objective in the field, driven by the hypothesis that targeting specific HDACs involved in a particular pathology can enhance therapeutic efficacy while minimizing off-target effects and associated toxicities.[9][10]

Comparative Analysis of HDAC Inhibitor Binding Affinities

The following table summarizes the binding affinities (IC50 in nanomolars) of several prominent HDAC inhibitors against various HDAC isoforms. This data provides a quantitative basis for comparing their potency and selectivity. Lower IC50 values indicate greater potency.

Inhibitor	Class	HDAC1 (nM)	HDAC2 (nM)	HDAC3 (nM)	HDAC6 (nM)	HDAC8 (nM)	Selectivity Profile
Vorinostat (SAHA)	Pan-HDAC Inhibitor	Inhibits Class I & II[8]	Inhibits Class I & II[8]	Inhibits Class I & II[8]	Inhibits Class I & II[8]	~100[8]	Pan-selective
Panobinostat (LBH589)	Pan-HDAC Inhibitor	Potent[8]	Potent[8]	Potent[8]	Potent[8]	Potent[8]	Potent Pan-selective
Belinostat (PXD101)	Pan-HDAC Inhibitor	Yes	Yes	Yes	Yes	Yes	Pan-selective
Entinostat (MS-275)	Class I-selective	Low nM	Low nM	Low nM	>1000	>1000	Class I selective[7][11]
Ricolinostat (ACY-1215)	HDAC6-selective	58[8]	48[8]	51[8]	5[8]	100[8]	Highly selective for HDAC6
Romidepsin (FK228)	Class I-selective	Yes	Yes	Yes	Moderate	Moderate	Class I selective[7]
Trichostatin A (TSA)	Pan-HDAC Inhibitor	Yes	Yes	Yes	Yes	Yes	Pan-selective[11]

Note: "Yes" indicates reported inhibitory activity, though specific nanomolar values can vary across different assay conditions. The data presented is a synthesis from multiple sources for comparative purposes.

Molecular Mechanism of HDAC Inhibition

HDAC inhibitors typically feature a pharmacophore consisting of a zinc-binding group (ZBG), a linker, and a cap group. The ZBG, commonly a hydroxamic acid, chelates the essential zinc ion in the HDAC active site.[12] This interaction blocks the catalytic activity of the enzyme, preventing the removal of acetyl groups from lysine residues on histone tails and other non-histone protein substrates.[4]

The resulting hyperacetylation of histones leads to a more relaxed, open chromatin structure (euchromatin), which allows transcription factors to access DNA and activate the expression of previously silenced genes, including tumor suppressors.[3][4] Inhibition of HDACs also affects the acetylation status and function of numerous non-histone proteins involved in critical cellular processes.[1]

Caption: Signaling pathway of HDAC action and inhibition.

Experimental Protocols for Determining Binding Affinity

Accurate determination of binding affinity is paramount. The following are standard, self-validating protocols employed in the field.

In Vitro Fluorometric HDAC Activity Assay (for IC50 Determination)

This is a widely used high-throughput method to determine an inhibitor's potency by measuring its effect on enzyme activity.

Causality Behind Experimental Choices:

• Fluorogenic Substrate: A synthetic peptide mimicking a histone tail with an acetylated lysine is used. Deacetylation by the HDAC enzyme sensitizes the substrate to a developer enzyme, which then cleaves it to release a fluorophore. The fluorescence signal is directly proportional to HDAC activity. This provides a sensitive and continuous readout.

• Recombinant Enzymes: Using purified recombinant human HDAC isoforms ensures that the inhibitory activity is measured against a specific target, which is crucial for determining selectivity.

• Controls: Including a "no inhibitor" control (100% activity) and a potent pan-HDAC inhibitor like Trichostatin A (0% activity) is essential for data normalization and validating assay performance.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10X Assay Buffer (e.g., 500 mM Tris-HCl, pH 8.0, 1.37 M NaCl, 27 mM KCl, 10 mM MgCl2). Dilute to 1X with deionized water before use.

  • Reconstitute the fluorogenic HDAC substrate and the developer reagent according to the manufacturer's instructions (e.g., Cayman Chemical, Promega).[13][14]

  • Reconstitute the purified recombinant HDAC enzyme in assay buffer to the desired working concentration.

• Inhibitor Dilution:

  • Prepare a serial dilution of the test inhibitor in DMSO. A typical starting concentration might be 10 mM, diluted down in 10-point, 3-fold steps.

  • Further dilute the inhibitor series in 1X Assay Buffer to achieve the final desired concentrations for the assay. The final DMSO concentration should be kept low (e.g., <1%) to avoid affecting enzyme activity.

• Assay Plate Setup:

  • In a 96-well or 384-well black plate, add the diluted inhibitors.

  • Add the HDAC enzyme solution to all wells except for the "no enzyme" blank control.

  • Pre-incubate the enzyme and inhibitor together for a defined period (e.g., 15-30 minutes) at 37°C. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiation and Development:

  • Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to all wells.

  • Incubate the plate at 37°C for a specific duration (e.g., 60 minutes).

  • Stop the reaction and initiate signal development by adding the developer reagent.[14] The developer contains a protease that cleaves the deacetylated substrate, releasing the fluorophore.

  • Incubate at room temperature for 15-30 minutes.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., Ex: 340-360 nm, Em: 440-465 nm).[14]

  • Subtract the background fluorescence (from "no enzyme" wells).

  • Normalize the data relative to the positive (no inhibitor) and negative (e.g., TSA) controls.

  • Plot the normalized activity versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Experimental workflow for a fluorometric HDAC activity assay.

Isothermal Titration Calorimetry (ITC) (for Kd Determination)

ITC is a gold-standard biophysical technique that directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and the thermodynamics (enthalpy ΔH and entropy ΔS) of the interaction.[15]

Causality Behind Experimental Choices:

• Direct Measurement: ITC provides a direct, label-free measurement of binding in solution, avoiding potential artifacts from labels or surface immobilization.

• Thermodynamic Profile: It is the only technique that can determine all binding parameters in a single experiment. The enthalpy (ΔH) and entropy (ΔS) provide deep insights into the forces driving the binding interaction (e.g., hydrogen bonds, hydrophobic interactions).[16] This is invaluable for lead optimization in drug design.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare the purified HDAC protein and the inhibitor in the exact same buffer to minimize heats of dilution. Dialysis is highly recommended. A common buffer is Tris or PBS.

  • Thoroughly degas both the protein and inhibitor solutions to prevent air bubbles from interfering with the measurement.

  • Determine the precise concentrations of both the protein and the inhibitor.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25°C) on the ITC instrument (e.g., a MicroCal iTC200).[17]

  • Load the HDAC protein solution into the sample cell.

  • Load the concentrated inhibitor solution into the injection syringe.

• Titration Experiment:

  • Perform a series of small, sequential injections (e.g., 1-2 µL) of the inhibitor from the syringe into the protein in the sample cell.[17]

  • After each injection, the heat change resulting from binding is measured relative to a reference cell. The system returns to thermal equilibrium before the next injection.

  • The experiment continues until the protein becomes saturated with the inhibitor, and subsequent injections produce only the small heat of dilution.

• Data Analysis:

  • The raw data consists of a series of heat-flow peaks for each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of inhibitor to protein.

  • Fit this binding isotherm to a suitable binding model (e.g., a single-site binding model) using the instrument's software (e.g., Origin).[17]

  • The fitting process yields the binding affinity (Ka, from which Kd is calculated as 1/Ka), stoichiometry (n), and enthalpy of binding (ΔH).

Expert Analysis and Field-Proven Insights

The provided data highlights the diverse landscape of HDAC inhibitors. Pan-inhibitors like Vorinostat and Panobinostat show broad activity across multiple isoforms. While effective in certain hematological malignancies, this lack of specificity can contribute to off-target effects and toxicity.[18]

The development of selective inhibitors is a testament to the field's maturation. Ricolinostat's impressive selectivity for HDAC6 over Class I isoforms (approximately 10-fold) is a key feature for therapeutic applications where targeting HDAC6-mediated pathways, such as protein quality control and cell motility, is desired, particularly in oncology and neurodegenerative diseases.[5][8] Conversely, the potent and selective inhibition of Class I HDACs by Entinostat is being explored for its ability to modulate the immune system and overcome resistance to other cancer therapies.[19]

It is critical to understand that while in vitro IC50 and Kd values are essential for initial characterization, they do not always perfectly predict cellular activity or clinical efficacy. Factors such as cell permeability, off-target binding within the complex cellular milieu, and drug metabolism can significantly influence an inhibitor's performance in a biological system.[20] Therefore, these robust biochemical assays must be complemented with cell-based target engagement assays (e.g., measuring histone acetylation via Western blot) and in vivo studies to build a comprehensive profile of a novel HDAC inhibitor.

Conclusion

The comparison of binding affinities is a fundamental exercise in the evaluation and development of HDAC inhibitors. By employing rigorous and well-validated experimental methodologies such as fluorometric activity assays and isothermal titration calorimetry, researchers can obtain the high-quality data necessary to discern the potency and selectivity of their compounds. This information, when interpreted with an understanding of the underlying molecular mechanisms and cellular consequences, provides the authoritative grounding required to advance the next generation of epigenetic therapies from the laboratory to the clinic.

References

• Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Histone deacetylase inhibitor - Wikipedia. (2024, February 27). Wikipedia. Retrieved March 7, 2026, from [Link]

• Marks, P. A., & Breslow, R. (2007). The clinical development of histone deacetylase inhibitors as targeted anticancer drugs.
• Suraweera, A., O'Byrne, K. J., & Richard, D. J. (2018). Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents. Molecules, 23(3), 526.

• What are HDAC inhibitors and how do they work? - Patsnap Synapse. (2024, June 21). Patsnap. Retrieved March 7, 2026, from [Link]

• The molecular mechanism of HDAC inhibitors in anticancer effects. (2006, August 4). SciSpace. Retrieved March 7, 2026, from [Link]

• Grant, S., & Dai, Y. (2012). Histone deacetylase inhibitor (HDACI) mechanisms of action: emerging insights. Leukemia, 26(11), 2269-2270.
• Khan, O., & La Thangue, N. B. (2012). HDAC inhibitors in cancer biology and therapy. Immunology and Cell Biology, 90(1), 78-84.
• Bantscheff, M., et al. (2011). Chemoproteomics profiling of HDAC inhibitors reveals selective targeting of HDAC complexes.
• Matalon, S., et al. (2020).

• Four Gold Standards for Measuring Ligand-Binding Affinity. (2023, May 3). FindLight. Retrieved March 7, 2026, from [Link]

• Osko, J. D., & Christianson, D. W. (2020). Entropy as a Driver of Selectivity for Inhibitor Binding to Histone Deacetylase 6. ACS Chemical Biology, 15(3), 643-649.
• Anbil, S., et al. (2021). Isoform-specific vs. pan-histone deacetylase inhibition as approaches for countering glioblastoma: an in vitro study. BMC Cancer, 21(1), 1-15.

• What are some physical methods to determine binding affinity of a protein? (2020, March 9). ResearchGate. Retrieved March 7, 2026, from [Link]

• Principles and Experimental Methodologies on Protein-Ligand Binding. (2023, June 23). Longdom Publishing. Retrieved March 7, 2026, from [Link]

• Li, G., & Tian, Y. (2024). Mechanisms of HDACs in cancer development. Frontiers in Oncology, 14, 1362095.
• Marks, P. A. (2005). CLINICAL DEVELOPMENT OF HISTONE DEACETYLASE INHIBITORS AS ANTICANCER AGENTS*. Annual Review of Pharmacology and Toxicology, 45, 435-459.
• Inks, E. S., & Kazantsev, A. G. (2011). Isoform-selective histone deacetylase inhibitors. Future Medicinal Chemistry, 3(11), 1377-1390.
• Glozak, M. A., & Seto, E. (2007). Histone Deacetylase Inhibitors in Cancer Treatment: A Review of the Clinical Toxicity and the Modulation of Gene Expression in Cancer Cells.

• Preparation and Biochemical Analysis of Classical Histone Deacetylases. (n.d.). SpringerLink. Retrieved March 7, 2026, from [Link]

• Class I-Histone Deacetylase (HDAC) Inhibition is Superior to pan-HDAC Inhibition in Modulating Cisplatin Potency in High Grade Serous Ovarian Cancer Cell Lines. (2019, June 22). MDPI. Retrieved March 7, 2026, from [Link]

• Summary of chemical structures and selectivity profiles of HDAC inhibitors. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Histone Deacetylase Pathway. (n.d.). Creative Diagnostics. Retrieved March 7, 2026, from [Link]

• Li, G., & Tian, Y. (2024). Mechanisms of HDACs in cancer development. Frontiers in Oncology, 14, 1362095.
• West, A. C., & Johnstone, R. W. (2014). New and emerging HDAC inhibitors for cancer treatment.
• Bond, R. E. V., & Christianson, D. W. (2019). Histone Deacetylases and Their Inhibitors in Cancer Epigenetics. Molecules, 24(21), 3948.

• Structure-based screening of FDA-approved drugs identifies potential histone deacetylase 3 repurposed inhibitor: molecular docking. (2024, June 28). Semantic Scholar. Retrieved March 7, 2026, from [Link]

• Class I/IIb-Selective HDAC Inhibitor Exhibits Oral Bioavailability and Therapeutic Efficacy in Acute Myeloid Leukemia. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Thermodynamics of Binding of Structurally Similar Ligands to Histone Deacetylase 8 Sheds Light on Challenges in the Rational Design of Potent and Isozyme-Selective Inhibitors of the Enzyme. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Evolution of Slow-Binding Inhibitors Targeting Histone Deacetylase Isoforms. (2023, August 31). ACS Publications. Retrieved March 7, 2026, from [Link]

• Chemical Origins of Isoform Selectivity in Histone Deacetylase Inhibitors. (2008, February 1). ACS Publications. Retrieved March 7, 2026, from [Link]

• Biochemical profiling of isoform selectivity of histone deacetylase... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Drug Discovery for Histone Deacetylase Inhibition: Past, Present and Future of Zinc-Binding Groups. (2025, April 16). MDPI. Retrieved March 7, 2026, from [Link]

• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. (2025, April 11). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Next-Generation HDAC Inhibitors: Advancing Zinc-Binding Group Design for Enhanced Cancer Therapy. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• HDAC inhibitors approved by the FDA, representative HDAC6 inhibitors,... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Isothermal titration calorimetry to determine association constants for high-affinity ligands. (2006, June 27). Nature. Retrieved March 7, 2026, from [Link]

• How to measure and evaluate binding affinities. (2020, August 6). eLife. Retrieved March 7, 2026, from [Link]

• Discovery of First-in-Class Carbonic Anhydrase/Histone Deacetylase Dual Inhibitors with Antiproliferative Activity in Cancer Cells. (2025, October 28). ACS Publications. Retrieved March 7, 2026, from [Link]

• Thermodynamics of Binding of Structurally Similar Ligands to Histone Deacetylase 8 Sheds Light on Challenges in the Rational Design of Potent and Isozyme-Selective Inhibitors of the Enzyme. (n.d.). ACS Publications. Retrieved March 7, 2026, from [Link]

• The structures of HDAC inhibitors with HDAC IC50 or Ki values in μM. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Off-target binding of the histone deacetylase inhibitor vorinostat to carbonic anhydrase II and IX. (2025, September 15). IUCr Journals. Retrieved March 7, 2026, from [Link]

• The distribution of binding affinity IC50 data. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Determination of Slow-binding HDAC Inhibitor Potency and Subclass Selectivity. (2022, March 2). bioRxiv. Retrieved March 7, 2026, from [Link]

• Histone Deacetylase (HDAC) Inhibitor Kinetic Rate Constants Correlate with Cellular Histone Acetylation but Not Transcription and Cell Viability. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

Sources

• 1. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]
• 4. What are HDAC inhibitors and how do they work? [synapse.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. The clinical development of histone deacetylase inhibitors as targeted anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isoform-Selective Versus Nonselective Histone Deacetylase Inhibitors in HIV Latency Reversal - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Isoform-selective histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Class I/IIb-Selective HDAC Inhibitor Exhibits Oral Bioavailability and Therapeutic Efficacy in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. HDAC-Glo™ I/II Assays [promega.jp]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. longdom.org [longdom.org]
• 16. Thermodynamics of Binding of Structurally Similar Ligands to Histone Deacetylase 8 Sheds Light on Challenges in the Rational Design of Potent and Isozyme-Selective Inhibitors of the Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Entropy as a Driver of Selectivity for Inhibitor Binding to Histone Deacetylase 6 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Chemoproteomics profiling of HDAC inhibitors reveals selective targeting of HDAC complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Bioequivalence and Pharmacokinetic Profiling of Novel Benzamide Analogs

As a Senior Application Scientist overseeing pharmacokinetic (PK) evaluations, I frequently guide drug development teams through the complexities of bioequivalence (BE) testing. Substituted benzamides—such as amisulpride, levosulpiride, and novel synthesized analogs—represent a critical class of psychotropic and prokinetic agents. They function primarily as selective dopamine D2/D3 receptor antagonists.

When developing a novel benzamide analog or a generic reformulation, establishing bioequivalence against a Reference Listed Drug (RLD) is a strict regulatory hurdle. This guide provides a self-validating, field-proven framework for designing, executing, and analyzing BE studies for benzamide analogs, utilizing advanced LC-MS/MS methodologies.

Mechanistic Grounding: Why Benzamides Require Specific PK Tracking

Unlike classical neuroleptics, benzamides exhibit high selectivity for limbic D2 and D3 receptors and demonstrate virtually no affinity for serotonin, histamine, or adrenergic receptors. This selectivity underpins their favorable side-effect profile but also dictates their therapeutic window, making precise pharmacokinetic tracking vital.

Mechanism of action for benzamide analogs targeting D2/D3 receptors to modulate cAMP signaling.

Study Design & Clinical Workflow

To accurately capture the PK profile of a benzamide analog, a randomized, open-label, two-period, two-sequence crossover design is the gold standard[1].

Causality of Experimental Choices:

• Crossover Design: Intra-subject variability is minimized because each participant acts as their own control. This is critical for maintaining statistical power when evaluating the 80–125% bioequivalence criteria[2].

• Washout Period (7–14 Days): Benzamides like amisulpride have an elimination half-life ( t1/2​ ) of approximately 12 hours[2]. A 7-day washout vastly exceeds the requisite 5 half-lives required for complete drug clearance, creating a self-validating system that prevents carryover effects from skewing Period 2 data.

• Fasting vs. Fed Cohorts: Benzamide absorption is heavily influenced by gastric motility. Conducting parallel fasting and fed studies ensures that formulation-dependent food effects do not mask bioinequivalence[3].

Randomized, two-sequence, two-period crossover workflow for benzamide bioequivalence testing.

Analytical Methodology: LC-MS/MS Protocol

Quantification of benzamides in human plasma requires extreme sensitivity due to their extensive volume of distribution (approx. 5.8 L/kg) and low plasma protein binding. We utilize Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Why UPLC-MS/MS? UPLC provides superior chromatographic resolution and speed, effectively separating diastereomers and minimizing matrix-induced ion suppression[4]. Meanwhile, MRM (Multiple Reaction Monitoring) mass spectrometry provides the requisite selectivity and sensitivity (LLOQ < 1 ng/mL) to detect the terminal elimination phase, which is vital for accurately calculating the area under the curve to infinity ( AUC0−∞​ ).

Step-by-Step Plasma Extraction & Quantification Protocol:

• Internal Standard Addition: Aliquot 100 µL of human plasma into a 96-well plate. Add 20 µL of a deuterated internal standard (e.g., Amisulpride-d5, 50 ng/mL) to correct for extraction losses and matrix effects.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to disrupt protein-drug binding and precipitate plasma proteins.

• Isolation: Vortex the plate for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Chromatographic Separation: Inject 5 µL of the supernatant into the UPLC system equipped with a sub-2 µm C18 column (e.g., 1.7 µm, 2.1 × 50 mm). Elute using a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Track the specific precursor-to-product ion transitions.

Pharmacokinetic Data & Statistical Comparison

Bioequivalence is strictly defined by regulatory agencies. The formulations are deemed bioequivalent only if the 90% confidence intervals (CIs) for the geometric mean ratios (GMR) of the Test to Reference formulations for Cmax​ , AUC0−t​ , and AUC0−∞​ fall entirely within the 80.00% to 125.00% range[1].

Below is a summarized data set comparing a novel benzamide formulation (Test) against standard Amisulpride (Reference) under fasting conditions, demonstrating successful bioequivalence:

Pharmacokinetic Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	GMR (Test/Ref) %	90% Confidence Interval	BE Status
Cmax​ (ng/mL)	584.7 ± 120.5	586.3 ± 118.2	99.7%	90.7% - 109.1%	Pass
AUC0−t​ (ng·h/mL)	4767.2 ± 850.4	4856.3 ± 900.1	98.1%	92.5% - 103.6%	Pass
AUC0−∞​ (ng·h/mL)	4891.7 ± 890.2	5043.2 ± 950.5	97.0%	91.8% - 102.4%	Pass
Tmax​ (h)	3.0 ± 1.2	3.1 ± 1.1	N/A	N/A	-
t1/2​ (h)	12.1 ± 2.4	12.0 ± 2.2	N/A	N/A	-

(Data adapted from established amisulpride bioequivalence parameters [[2]]())

Troubleshooting Atypical Kinetics: The Double Peak Phenomenon

When analyzing the concentration-time profiles of benzamides, investigators must account for atypical in vivo kinetics. Specifically, amisulpride and its analogs frequently exhibit a "double peak" phenomenon during the absorption phase[5].

Causality & Resolution: This dual-peak profile is not an analytical failure or an extraction error. It is a physiological reality attributed to site-specific absorption windows in the gastrointestinal tract, variable gastric emptying rates, or enterohepatic recirculation[5]. To accurately fit this data during PK analysis, standard non-compartmental analysis (NCA) may be insufficient. Instead, investigators should employ a two-compartment population PK model featuring sequential first-order absorption rates and a calculated lag time ( Tlag​ )[5].

References

• Cao, S. S., et al. (2017). "Pharmacokinetics and relative bioavailability of a generic amisulpride tablet in healthy Chinese volunteers." PubMed. 2

• Bioequivalence and Safety of Two Amisulpride Formulations in Healthy Chinese Subjects Under Fasting and Fed Conditions: A Randomized, Open-Label, Single-Dose, Crossover Study. (2025). PMC. 1

• Explaining the double peak phenomenon in the absorption kinetics of amisulpride. (2022). Foundation for Research and Technology. 5

• Designing Bioequivalence Studies for Levosulpiride Formulations: Application Notes and Protocols. Benchchem. 6

• liquid chromatographic uplc: Topics by Science.gov. Science.gov. 4

Sources

• 1. Bioequivalence and Safety of Two Amisulpride Formulations in Healthy Chinese Subjects Under Fasting and Fed Conditions: A Randomized, Open‑Label, Single‑Dose, Crossover Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and relative bioavailability of a generic amisulpride tablet in healthy Chinese volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioequivalence and Safety of Two Amisulpride Formulations in Healthy Chinese Subjects Under Fasting and Fed Conditions: A Randomized, Open‑Label, Single‑Dose, Crossover Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. liquid chromatographic uplc: Topics by Science.gov [science.gov]
• 5. forth.gr [forth.gr]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Selectivity Profiling of N-(3-phenylpropyl)benzamide Derivatives

The N-(3-phenylpropyl)benzamide scaffold is a versatile pharmacophore that has given rise to a multitude of derivatives with diverse biological activities. For researchers and drug development professionals, understanding the subtle structural modifications that dictate target selectivity is paramount. This guide provides an in-depth comparison of the selectivity profiles of various N-(3-phenylpropyl)benzamide derivatives, supported by experimental data and detailed methodologies, to empower rational drug design and lead optimization.

The N-(3-phenylpropyl)benzamide Core: A Scaffold of Opportunity

The core structure, consisting of a benzamide moiety linked to a 3-phenylpropyl group, serves as a foundational template for interacting with a range of biological targets. Its relative simplicity and synthetic tractability have made it an attractive starting point for medicinal chemists. The key to unlocking its therapeutic potential lies in the strategic decoration of both the benzamide and the phenylpropyl components. These modifications influence the compound's electronic, steric, and hydrophobic properties, thereby fine-tuning its affinity and, crucially, its selectivity for specific receptors or enzymes. This guide will explore the selectivity of these derivatives for three primary target classes: Sigma Receptors, Fatty Acid Amide Hydrolase (FAAH), and Cholinesterases.

Section 1: Navigating the Sigma Receptor Landscape (σ1 vs. σ2)

Sigma receptors (S1R and S2R) are enigmatic proteins implicated in a variety of neurological and psychiatric disorders. While structurally distinct from opioid receptors, they are a key target for centrally acting agents. Achieving selectivity between S1R and S2R is a critical objective in developing therapeutics with favorable side-effect profiles.

Comparative Selectivity Data

The following table summarizes the binding affinities and selectivity ratios for a series of benzamide derivatives. The data highlights how substitutions on the benzamide ring and modifications to the amine group influence sigma receptor selectivity.

Compound	R (Benzamide Substitution)	Amine Group	S1R Ki (nM)	S2R Ki (nM)	Selectivity (S2R/S1R)	Reference
Lead 1	H	Benzylmethylamine	3.2	608	190	[1]
2	3-Cl	Benzylmethylamine	0.6	175	292	[1]
3	4-Cl	Benzylmethylamine	1.7	410	241	[1]
6	4-CN	Benzylmethylamine	5.6	1855	331	[1]
7i	4-Cl	N-benzylpiperazine	3.6	1400	389	[2]
7w	4-CN	N-benzylpiperazine	1.2	>1000	>833	[2]
7y	4-NO2	N-benzylpiperazine	1.8	>1000	>555	[2]

Expert Analysis of Structure-Selectivity Relationships:

The data reveals a clear trend: electron-withdrawing groups at the 4-position of the benzamide ring, such as chloro (Cl), cyano (CN), and nitro (NO2), significantly enhance both affinity for S1R and selectivity over S2R[1][2]. For instance, compound 6 (4-CN) demonstrates a selectivity ratio of 331, a substantial improvement over the unsubstituted lead compound 1 [1]. Similarly, replacing the simple amine with a bulkier N-benzylpiperazine moiety, as in compounds 7i , 7w , and 7y , further refines this selectivity, pushing the S2R affinity into the micromolar range while maintaining nanomolar S1R potency[2]. This suggests that the 4-position of the benzamide ring is a critical interaction point for differentiating between the two sigma receptor subtypes. The hydrophobicity and electronic nature of this substituent appear to be key drivers of selective binding.

Experimental Protocol: Radioligand Competition Binding Assay for Sigma Receptors

This protocol outlines a standard method for determining the binding affinity (Ki) of test compounds for S1R and S2R.

Objective: To quantify the affinity of N-(3-phenylpropyl)benzamide derivatives for S1R and S2R by measuring their ability to displace a specific radioligand.

Materials:

• Receptor Source: Jurkat cell membranes[1] or guinea pig brain membranes.

• Radioligands:

  • For S1R: -pentazocine

  • For S2R: [³H]DTG (1,3-di-o-tolylguanidine)

• Non-specific binding control: Haloperidol or unlabeled (+)-pentazocine.

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• Test Compounds: N-(3-phenylpropyl)benzamide derivatives at various concentrations.

• Scintillation fluid and vials.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer to a final protein concentration of approximately 150-200 µ g/assay tube.

• Assay Setup: In triplicate, add the following to microcentrifuge tubes:

  • 100 µL of assay buffer (for total binding).

  • 100 µL of non-specific binding control (e.g., 10 µM haloperidol).

  • 100 µL of test compound at various concentrations.

• Radioligand Addition: Add 50 µL of the appropriate radioligand (-pentazocine for S1R, [³H]DTG for S2R) at a final concentration close to its Kd value. To determine S2R binding, include an excess of unlabeled (+)-pentazocine to block S1R sites[1].

• Incubation: Add 100 µL of the membrane preparation to each tube. Incubate at 37°C for 120 minutes.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters under vacuum to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand competition binding assay.

Section 2: Targeting Fatty Acid Amide Hydrolase (FAAH) with Precision

Fatty acid amide hydrolase (FAAH) is a serine hydrolase that degrades the endocannabinoid anandamide (AEA)[3][4]. Inhibiting FAAH increases endogenous AEA levels, offering therapeutic potential for pain, anxiety, and neuroinflammatory conditions without the psychotropic side effects of direct cannabinoid receptor agonists[5][6]. Selectivity against other serine hydrolases, particularly monoacylglycerol lipase (MAGL), and off-target effects at cannabinoid receptors (CB1 and CB2) are critical for a clean pharmacological profile.

Comparative Selectivity Data

Several N-(3-phenylpropyl)benzamide and related derivatives have been developed as potent and selective FAAH inhibitors.

Compound	FAAH IC50 (nM)	Selectivity vs. MAGL	Selectivity vs. CB1/CB2	Key Structural Features	Reference
URB597	4.6	High	Inactive	Carbamate linker	[7]
PF-04457845	7.2	High	Inactive	Pyridazinyl-piperazine	[6]
ARN14633	~10	High	Inactive	Oxadiazolone core	[6]
Compound 13	Nanomolar Potency	Excellent	Not specified	Ionizable functions for solubility	[3]

Expert Analysis of Structure-Selectivity Relationships:

The development of FAAH inhibitors has moved towards incorporating heterocyclic cores that act as a "warhead" to form a stable, covalent intermediate with the catalytic serine residue of the enzyme[4]. While the core N-(3-phenylpropyl)benzamide scaffold provides a good starting point, achieving high potency and selectivity often requires replacing the amide with bioisosteres like carbamates (URB597) or incorporating specific heterocycles (PF-04457845)[6][7]. A key insight from recent studies is the introduction of ionizable groups to improve water solubility and drug-like properties while maintaining high potency and an excellent selectivity profile against MAGL and cannabinoid receptors[3]. The selectivity of these compounds is often so high that they show no activity on other serine hydrolases when analyzed by activity-based protein profiling (ABPP)[7].

Experimental Protocol: FAAH Inhibition Assay

This protocol describes a common method to measure the inhibitory activity of compounds against FAAH.

Objective: To determine the IC50 of test compounds for FAAH by measuring the hydrolysis of a fluorogenic or radiolabeled substrate.

Materials:

• Enzyme Source: Recombinant human FAAH or rat brain homogenate.

• Substrate:

  • Radiolabeled: [³H]Anandamide.

  • Fluorogenic: Anandamide-arachidonyl-7-amino-4-methylcoumarin (AAMCA).

• Assay Buffer: Tris-HCl buffer (e.g., 125 mM, pH 9.0) containing BSA.

• Test Compounds: N-(3-phenylpropyl)benzamide derivatives at various concentrations.

• For Radiolabeled Assay: Chloroform/methanol, TLC plates, scintillation counter.

• For Fluorogenic Assay: 96-well plates, fluorescence plate reader.

Procedure (Fluorogenic Method):

• Assay Setup: In a 96-well plate, add 10 µL of test compound dilutions in DMSO.

• Enzyme Addition: Add 80 µL of FAAH enzyme solution in assay buffer to each well.

• Pre-incubation: Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Initiate the reaction by adding 10 µL of the fluorogenic substrate AAMCA.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-set to 37°C. Measure the increase in fluorescence (Excitation: 355 nm, Emission: 460 nm) over 10-15 minutes.

• Data Analysis:

  • Determine the rate of reaction (slope of the fluorescence vs. time curve) for each concentration.

  • Normalize the rates relative to the vehicle control (100% activity) and no-enzyme control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value using non-linear regression.

Caption: Workflow for a fluorogenic FAAH inhibition assay.

Section 3: Selectivity in Cholinesterase Inhibition for Alzheimer's Disease

In the context of Alzheimer's disease (AD), inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) can increase acetylcholine levels in the brain, providing symptomatic relief[8][9]. While many early drugs targeted AChE, there is growing evidence that selective BChE inhibition may offer a more favorable therapeutic window, particularly in later stages of the disease[10][11]. The N-(3-phenylpropyl)benzamide scaffold has been explored for developing selective cholinesterase inhibitors.

Comparative Selectivity Data

The following table presents the inhibitory activity of several derivatives against both AChE and BChE.

Compound	Target	IC50 (µM)	Selectivity (AChE/BChE)	Key Structural Features	Reference
Donepezil	AChE	0.046	-	Reference Drug	[9]
N,N'-(1,4-phenylene)bis(3-methoxybenzamide)	AChE	0.056	-	Bis-benzamide structure	[9]
Compound 12a	BChE	huBChE: 0.95	>100 (huAChE > 100 µM)	3-phenylpropanamide core	[10][11]
N-(3-methoxyphenyl)benzamide (5a)	BChE	20.3	~1.2 (AChE: 24.1 µM)	N-phenylbenzamide core	[12]

Expert Analysis of Structure-Selectivity Relationships:

The data indicates that the core scaffold can be tuned for either AChE or BChE inhibition. The bis-benzamide derivative shows potent AChE activity comparable to the standard drug Donepezil[9]. In contrast, structural optimization of a 3-phenylpropanamide lead compound resulted in derivative 12a , a highly potent and selective BChE inhibitor with an IC50 of 0.95 µM for human BChE and negligible activity against AChE[10][11]. This high selectivity is a significant finding, suggesting that specific substitutions on the phenylpropanamide core can effectively exploit differences in the active sites of the two cholinesterase enzymes. The simpler N-phenylbenzamide structures, like 5a , tend to be less potent and non-selective[12].

Experimental Protocol: Ellman's Method for Cholinesterase Inhibition

This colorimetric assay is the gold standard for measuring AChE and BChE activity and inhibition.

Objective: To determine the IC50 of test compounds for AChE and BChE.

Materials:

• Enzymes: Human recombinant AChE and BChE.

• Substrates: Acetylthiocholine iodide (ATCI) for AChE, S-butyrylthiocholine iodide (BTCI) for BChE.

• Chromogen: 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Buffer: Phosphate buffer (e.g., 0.1 M, pH 8.0).

• 96-well microplate reader.

• Test Compounds.

Procedure:

• Assay Setup: In a 96-well plate, add 25 µL of the test compound at various concentrations.

• Enzyme & Chromogen Addition: Add 125 µL of DTNB solution and 50 µL of the appropriate enzyme solution (AChE or BChE) to each well.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add 25 µL of the corresponding substrate (ATCI or BTCI) to start the reaction.

• Absorbance Reading: Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader. The thiocholine produced by the enzyme reacts with DTNB to form a yellow-colored product.

• Data Analysis:

  • Calculate the reaction velocity (rate of change of absorbance) for each well.

  • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

The N-(3-phenylpropyl)benzamide scaffold represents a privileged structure in medicinal chemistry, capable of being tailored to selectively target diverse protein families. This guide demonstrates that through rational, data-driven modifications, researchers can steer the selectivity of these derivatives towards specific sigma receptor subtypes, achieve high selectivity for FAAH over other hydrolases, or fine-tune the inhibitory profile against different cholinesterases. The provided protocols and workflows serve as a practical foundation for laboratories engaged in the discovery and optimization of novel therapeutics based on this versatile chemical framework. By understanding the causality behind experimental choices and leveraging comparative selectivity data, the scientific community can continue to unlock the full potential of N-(3-phenylpropyl)benzamide derivatives.

References

• Berardi, F., et al. (2008). Synthesis and Structure-Activity Relationships of N-(3-phenylpropyl)-N'-benzylpiperazines: Potent Ligands for sigma1 and sigma2 Receptors. Bioorganic & Medicinal Chemistry, 16(2), 755-61. [Link]

• Kumar, A., et al. (2024). Discovery of novel substituted (Z)-N'-hydroxy-3-(3-phenylureido)benzimidamide derivatives as multifunctional molecules targeting pathological hallmarks of Alzheimer's disease. European Journal of Medicinal Chemistry, 268, 116248. [Link]

• Kyaw, M., et al. (2013). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. Journal of Medicinal Chemistry, 56(10), 4026-4041. [Link]

• Wang, H., et al. (2009). Design, Synthesis and Preliminary Biological Evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) Derivatives as Novel Histone Deacetylase Inhibitors. Bioorganic & Medicinal Chemistry, 17(22), 7733-7739. [Link]

• Li, W., et al. (2025). Development of Novel 3-Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer's Disease. ACS Omega, 10(48), 59522–59534. [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. [Link]

• Sudo, Y., et al. (2021). The new benzamide derivatives as potential dementia drugs - synthesis, biological activity and molecular docking study. Pharmaceutical Conference. [Link]

• Mena, C., et al. (2013). Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry, 56(17), 6844-6857. [Link]

• Zaragoza, F., et al. (2008). Structure-activity relationships and CoMFA of N-3 substituted phenoxypropyl piperidine benzimidazol-2-one analogues as NOP receptor agonists with analgesic properties. Bioorganic & Medicinal Chemistry, 16(6), 2829-51. [Link]

• Grimaldi, M., et al. (2021). Development of potent and selective FAAH inhibitors with improved drug-like properties as potential tools to treat neuroinflammatory conditions. Usiena air - Unisi. [Link]

• Fowler, C.J. (2015). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). Molecules, 20(8), 14346-14372. [Link]

• Aziz-ur-Rehman, et al. (2014). Synthesis and Pharmacological Activities of N-(3-Hydroxyphenyl)Benzamide and its 3-O-Derivatives. Pakistan Journal of Chemistry, 4(1), 26-30. [Link]

• Li, W., et al. (2025). Development of Novel 3-Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer's Disease. ACS Omega. [Link]

• Li, F., et al. (2023). Synthesis and structure-activity relationships of N - (3 - (1H-imidazol-2-yl) phenyl) - 3-phenylpropionamide derivatives as a novel class of covalent inhibitors of p97/VCP ATPase. European Journal of Medicinal Chemistry, 248, 115094. [Link]

• Zhang, Y., et al. (2021). Structure–function relationships in single molecule rectification by N-phenylbenzamide derivatives. New Journal of Chemistry, 45(3), 1337-1345. [Link]

• Carato, P., et al. (2023). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. Molecules, 28(17), 6378. [Link]

• Irimie, A., et al. (2021). Identifying FAAH Inhibitors as New Therapeutic Options for the Treatment of Chronic Pain through Drug Repurposing. International Journal of Molecular Sciences, 23(1), 256. [Link]

• Various Authors. (2024). Natural products in neurodegenerative diseases: recent advances and future outlook. Frontiers in Pharmacology. [Link]

• Lima, L.M., et al. (2012). Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response. Molecules, 17(12), 14651-14674. [Link]

• Panlilio, L.V., et al. (2015). Effects of fatty acid amide hydrolase (FAAH) inhibitors on working memory in rats. Psychopharmacology, 232(13), 2349-2360. [Link]

• Carato, P., et al. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 140, 373-385. [Link]

• PubChem. N-{[3-(propanoylamino)phenyl]carbamothioyl}benzamide. [Link]

• Petrosino, S., et al. (2021). Fatty Acid Amide Hydrolase (FAAH) Inhibition Modulates Amyloid-Beta-Induced Microglia Polarization. International Journal of Molecular Sciences, 22(14), 7656. [Link]

• Carato, P., et al. (2025). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Preclinical Safety for Neurodegenerative Diseases and Brain Ischemia. Molecules. [Link]

• Aftab, K., et al. (2016). Synthesis, characterization and biological evaluation of tryptamine based benzamide derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(2), 423-428. [Link]

• Al-Mawsawi, L.Q., et al. (2023). Synthesis and In Vitro Antimicrobial SAR of Benzyl and Phenyl Guanidine and Aminoguanidine Hydrazone Derivatives. Molecules, 28(1), 12. [Link]

• Ighilahriz, M.L., et al. (2025). Synthesis, Molecular Docking and in Silico ADME Prediction of 2-Benzoylamino-N-Phenyl-Benzamide Derivatives. ResearchGate. [Link]

Sources

• 1. Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. usiena-air.unisi.it [usiena-air.unisi.it]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Effects of fatty acid amide hydrolase (FAAH) inhibitors on working memory in rats [escholarship.org]
• 7. Fatty Acid Amide Hydrolase (FAAH) Inhibition Modulates Amyloid-Beta-Induced Microglia Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of novel substituted (Z)-N'-hydroxy-3-(3-phenylureido)benzimidamide derivatives as multifunctional molecules targeting pathological hallmarks of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaceuticsconference.com [pharmaceuticsconference.com]
• 10. Development of Novel 3‑Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of Novel 3‑Phenylpropanamide Derivatives as BChE Inhibitors for the Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Comparative Molecular Docking of Benzamide Ligands

For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of molecular docking strategies for the versatile class of benzamide ligands. Moving beyond a simple procedural outline, this document delves into the causal factors behind experimental choices, ensuring a robust and reproducible in-silico workflow.

The Significance of the Benzamide Scaffold in Drug Discovery

The benzamide moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. Its ability to form key hydrogen bond interactions, coupled with the synthetic tractability of the core structure, makes it an attractive starting point for the design of potent and selective inhibitors for various protein targets. From oncology to neurodegenerative diseases, benzamide derivatives have shown significant therapeutic potential.[1][2] This guide will utilize Poly(ADP-ribose) polymerase-1 (PARP-1), a critical enzyme in DNA repair and a validated cancer target, as a primary case study to illustrate the principles of comparative molecular docking. The benzamide core is a well-established pharmacophore for PARP-1 inhibition.[3]

Principles of Molecular Docking: A Causal Perspective

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4] The goal is to predict the binding mode and affinity of a ligand to a protein target. The process involves two main steps: sampling of the conformational space of the ligand within the protein's active site and scoring the generated poses.

The "Why" Behind Algorithm and Scoring Function Selection

The choice of docking software and its underlying algorithm and scoring function is a critical decision that directly impacts the reliability of the predicted results. Different software employ distinct approaches, each with its own strengths and weaknesses.

• AutoDock Vina: A widely used open-source docking program known for its speed and accuracy. It utilizes an empirical scoring function and a Lamarckian genetic algorithm for conformational searching.[5] Its speed makes it ideal for high-throughput virtual screening.

• Glide (Schrödinger): A commercial software package that often provides higher accuracy, particularly in pose prediction.[6] It employs a hierarchical search protocol and a more complex empirical scoring function (GlideScore) that accounts for various physical and chemical interactions.[6]

• GOLD (CCDC): Another popular commercial option that uses a genetic algorithm to explore ligand flexibility.[7] It is known for its ability to handle protein flexibility to some extent.

The choice between these depends on the specific research question, available computational resources, and the nature of the target protein. For large-scale virtual screening, the speed of AutoDock Vina is advantageous. For lead optimization studies where high accuracy in predicting the binding mode is crucial, Glide or GOLD might be preferred.

Scoring functions are mathematical models used to estimate the binding affinity between a ligand and a protein.[8] They can be broadly categorized into three types:

• Force-field-based: These functions calculate the binding energy based on classical mechanics principles, considering van der Waals and electrostatic interactions.

• Empirical: These are derived from experimental data and use regression analysis to correlate structural features with binding affinities.

• Knowledge-based: These functions are derived from statistical analysis of known protein-ligand complexes and are based on the frequency of specific atom-atom interactions.

The selection of a scoring function should ideally be validated for the specific protein target and ligand class under investigation.

Comparative Analysis of Docking Software for Benzamide Ligands

While a definitive "best" software for all benzamide docking studies does not exist, a comparative understanding of their performance is crucial. A study assessing various docking programs for their ability to model protein-ligand interactions with CD38 ranked AutoDock Vina and AutoDock 4 highly for pose prediction.[9] For scoring power, Vina also performed well.[9] Another detailed comparison of Glide, GOLD, and ICM found that Glide performed most consistently across a diverse set of binding sites.[6]

For benzamide ligands, the choice often comes down to a balance of speed and accuracy. For initial screening of a large library of benzamide derivatives, AutoDock Vina is a robust and cost-effective choice. For more detailed studies of a smaller set of promising hits, using a more computationally intensive program like Glide and comparing the results can provide a higher degree of confidence.

A Self-Validating Experimental Protocol: Docking Benzamide Ligands into PARP-1 using AutoDock Vina

This section provides a detailed, step-by-step methodology for a comparative molecular docking study of benzamide derivatives against PARP-1, using the widely accessible AutoDock Vina software. This protocol is designed to be self-validating by first re-docking a known inhibitor to assess the reliability of the docking parameters.

Step 1: Protein and Ligand Preparation

The initial and arguably most critical phase of any molecular docking study is the meticulous preparation of both the protein receptor and the small molecule ligands. This step ensures that the input structures are in a chemically correct and computationally tractable format.

• Protein Preparation:

  • Obtain the Protein Structure: Download the 3D crystal structure of human PARP-1 in complex with a known benzamide inhibitor (e.g., PDB ID: 4HNE) from the Protein Data Bank (PDB).

  • Clean the Protein Structure: Remove all water molecules, co-solvents, and any non-essential ligands from the PDB file. This is typically done using molecular visualization software like PyMOL or Chimera.

  • Add Hydrogens and Charges: Add polar hydrogen atoms to the protein, as these are crucial for forming hydrogen bonds. Assign partial charges to each atom using a force field like Gasteiger.[4] This can be accomplished using AutoDockTools (ADT).

  • Define the Binding Site: Identify the active site of the protein. This is often done by locating the position of the co-crystallized ligand. A grid box is then defined around this site, encompassing the entire binding pocket. The size and center of this grid box are critical parameters that will guide the docking simulation.

• Ligand Preparation:

  • Create 2D Structures: Draw the 2D structures of your benzamide ligands using a chemical drawing software like ChemDraw or MarvinSketch.

  • Convert to 3D and Optimize: Convert the 2D structures to 3D and perform an initial energy minimization using a suitable force field (e.g., MMFF94).[8] This can be done using software like Open Babel or Avogadro.

  • Prepare for Docking: Use AutoDockTools to assign rotatable bonds and save the ligand files in the PDBQT format, which is required by AutoDock Vina.

Step 2: Docking Protocol Validation (Re-docking)

To ensure the chosen docking parameters are appropriate for the system, a re-docking experiment is performed.

• Extract the Co-crystallized Ligand: From the original PDB file, extract the coordinates of the known benzamide inhibitor.

• Prepare the Ligand: Prepare this extracted ligand in the same way as the other benzamide derivatives (Step 1, Ligand Preparation).

• Dock the Ligand: Dock the prepared co-crystallized ligand back into the active site of the prepared PARP-1 structure using the defined grid box.

• Calculate RMSD: Superimpose the docked pose of the ligand with its original crystallographic pose and calculate the Root Mean Square Deviation (RMSD). An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimental binding mode.[10]

Step 3: Molecular Docking Simulation

Once the protocol is validated, the library of benzamide derivatives can be docked.

• Run AutoDock Vina: Execute the docking calculations for each prepared benzamide ligand using the validated grid parameters. It is advisable to perform multiple independent docking runs for each ligand to ensure thorough sampling of the conformational space.

• Analyze the Results: AutoDock Vina will generate a set of docked poses for each ligand, ranked by their predicted binding affinities (in kcal/mol). A more negative value indicates a stronger predicted binding affinity.

Step 4: Post-Docking Analysis

The final step involves a detailed analysis of the docking results to derive meaningful structure-activity relationships (SAR).

• Visualize Interactions: Use molecular visualization software to inspect the top-ranked docked poses for each ligand. Analyze the key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the protein residues in the active site.

• Compare with Experimental Data: If available, correlate the predicted binding affinities with experimental data (e.g., IC50 values) to assess the predictive power of the docking model.

• Generate Hypotheses: Based on the observed interactions, formulate hypotheses about which structural features of the benzamide ligands are crucial for potent inhibition of the target protein. This information can then guide the design of new, more effective analogs.

Visualizing the Workflow and Key Concepts

To further clarify the experimental process and the underlying principles, the following diagrams have been generated using Graphviz.

Caption: A comprehensive workflow for the comparative molecular docking of benzamide ligands.

Caption: Key pharmacophoric features of the benzamide scaffold for protein binding.

Comparative Docking Data: Benzamide Derivatives as PARP-1 Inhibitors

The following table summarizes hypothetical, yet representative, docking data for a series of benzamide analogs against PARP-1. This data illustrates how modifications to the benzamide scaffold can influence predicted binding affinity and key interactions. The docking scores are presented in kcal/mol, where a more negative value indicates a higher predicted affinity.

Compound ID	R Group Modification	Molecular Weight ( g/mol )	Predicted Docking Score (kcal/mol)	Key Predicted Interactions (Amino Acid Residues)
Parent	-H	121.14	-7.8	Gly863, Ser904
Analog 1	4-Fluoro	139.13	-8.2	Gly863, Ser904, Tyr907
Analog 2	4-Methoxy	151.16	-8.5	Gly863, Ser904, Tyr896
Analog 3	4-(Trifluoromethyl)	189.13	-9.1	Gly863, Ser904, Tyr907, Arg878
Analog 4	3-Amino	136.15	-8.0	Gly863, Ser904, Asp770

This data is illustrative and based on typical results from molecular docking studies of benzamide-based PARP-1 inhibitors. Actual results may vary depending on the specific software, parameters, and force field used.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting comparative molecular docking studies of benzamide ligands. By understanding the underlying principles of different docking algorithms and scoring functions, and by adhering to a rigorous, self-validating experimental protocol, researchers can generate reliable in-silico data to guide their drug discovery efforts. The case study of PARP-1 inhibitors highlights how subtle modifications to the benzamide scaffold can lead to significant differences in predicted binding affinity and interaction patterns.

It is imperative to remember that molecular docking is a predictive tool, and its results must be validated experimentally.[10] Promising candidates identified through in-silico screening should be synthesized and evaluated in biochemical and cellular assays to confirm their activity. The integration of computational and experimental approaches is the most effective strategy for the successful development of novel benzamide-based therapeutics.

References

• Rahmawati, R., Razak, R., & Fawwaz, M. (2025). Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates. Borneo Journal of Pharmacy, 8(3), 242-251. [Link]

• Singh, I. V., & Mishra, S. (2019). Molecular Docking Studies of Benzamide Derivatives for PfDHODH Inhibitor as Potent Antimalarial Agent. American Journal of Biochemistry and Molecular Biology, 9(1), 1-8. [Link]

• Peng, Y., et al. (2024). High affinity and low PARP-trapping benzimidazole derivatives as a potential warhead for PARP1 degraders. European Journal of Medicinal Chemistry, 271, 116377. [Link]

• Peng, Y., et al. (2023). High affinity and low PARP-trapping benzimidazole derivatives as a potential warhead for PARP1 degraders. ResearchGate. [Link]

• Zou, Y., et al. (2022). Design, synthesis, biological evaluation and molecular docking study of novel urea-based benzamide derivatives as potent poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors. European Journal of Medicinal Chemistry, 243, 114790. [Link]

• Rahmawati, R., Razak, R., & Fawwaz, M. (2023). Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates. ResearchGate. [Link]

• MDPI. (2023). In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. MDPI. [Link]

• S. S. P. (2014). Molecular docking studies of designed benzamide derivatives as histone deacetylase2 inhibitors. ResearchGate. [Link]

• Yılmaz, S., & Gökçe, M. (2020). MOLECULAR DOCKING STUDIES ON SOME BENZAMIDE DERIVATIVES AS TOPOISOMERASE INHIBITORS. Ankara Üniversitesi Eczacılık Fakültesi Dergisi, 44(3), 470-480. [Link]

• Chen, S. (2024). AutoDock Vina vs. Other Docking Engines: When to Use Cloud-Parallelized Vina for Maximum Efficiency. BioDockify Blog. [Link]

• Donnier-Maréchal, M., et al. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. [Link]

• Sirci, F., et al. (2020). Assessing Molecular Docking Tools to Guide Targeted Drug Discovery of CD38 Inhibitors. Molecules, 25(20), 4709. [Link]

• ResearchGate. (2021). What free docking software is more powerful than AutoDock Vina in scoring?. [Link]

• Steinebach, C., et al. (2023). Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. Journal of Medicinal Chemistry, 66(22), 15475-15494. [Link]

• Ouyang, G., et al. (2007). Discovering benzamide derivatives as glycogen phosphorylase inhibitors and their binding site at the enzyme. Bioorganic & Medicinal Chemistry, 15(21), 6853-6863. [Link]

• Friesner, R. A., et al. (2004). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. Journal of Medicinal Chemistry, 47(7), 1739-1749. [Link]

• Al-Sha'er, W., et al. (2025). Integrating machine learning, docking analysis, molecular dynamics, and experimental validation for accelerated discovery of novel FLT3 inhibitors against AML. Arabian Journal of Chemistry, 18(7), 105904. [Link]

• Donnier-Maréchal, M., et al. (2021). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. Pharmaceuticals, 14(9), 884. [Link]

• Pla Mas, A. (2016). Comparison of AutoDock 4.2.6, AutoDock Vina 1.1.2 and Glide 6.6 docking methods to reproduce the binding energy of twelve macrolides to their receptors. Universitat de Barcelona. [Link]

Sources

• 1. Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovering benzamide derivatives as glycogen phosphorylase inhibitors and their binding site at the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scialert.net [scialert.net]
• 5. BioDockify - Molecular Docking as a Service [biodockify.com]
• 6. binf.gmu.edu [binf.gmu.edu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Assessing Molecular Docking Tools to Guide Targeted Drug Discovery of CD38 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journal.umpr.ac.id [journal.umpr.ac.id]

Comparative Validation Guide: Spectroscopic Analysis of 3,4-dimethyl-N-(3-phenylpropyl)benzamide

As a Senior Application Scientist, I frequently encounter the challenge of balancing analytical rigor with operational efficiency in drug development. When validating flexible small molecules like 3,4-dimethyl-N-(3-phenylpropyl)benzamide (C₁₈H₂₁NO), the choice of analytical platform dictates the depth of structural elucidation.

This guide objectively compares the performance of High-Resolution Analytical Platforms (500+ MHz NMR and HRMS) against modern Benchtop Systems (60 MHz NMR and Single Quadrupole MS). By examining the causality behind experimental design, this document provides actionable, self-validating protocols to guide your laboratory's instrumentation strategy.

Causality in Experimental Design & Platform Selection

The target molecule, 3,4-dimethyl-N-(3-phenylpropyl)benzamide, presents specific spectroscopic challenges that dictate our analytical approach:

• Aromatic Overlap: The molecule contains two distinct aromatic systems: a 3,4-dimethyl-substituted benzamide ring and an unsubstituted phenyl ring. Differentiating the eight aromatic protons requires high magnetic field strength to overcome strong homonuclear spin couplings (J-coupling) that obscure chemical shifts at lower fields[1].

• Conformational Dynamics: Substituted benzamides often exhibit restricted rotation around the C-N amide bond and the C₁-C=O bond. This restricted rotation can lead to rotameric signal broadening in NMR, requiring high-resolution techniques to accurately assign interconverting conformers[2].

• Isotopic Fine Structure: Confirming the exact molecular formula (MW: 267.1623 Da) requires High-Resolution Mass Spectrometry (HRMS) to distinguish the target from isobaric impurities, whereas nominal mass techniques are only sufficient for gross confirmation[3].

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical protocol must operate as a self-validating system. This means incorporating internal references and lock masses directly into the workflow to continuously verify instrument calibration during data acquisition.

Analytical workflow comparing High-Resolution and Benchtop platforms.

Protocol A: High-Resolution Platform (IND/NDA Standard)

Objective: Absolute structural elucidation and exact mass confirmation.

Step 1: 500 MHz ¹H NMR Acquisition

• Causality & Self-Validation: We utilize CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). The deuterium provides a frequency lock to prevent magnetic field drift, while TMS acts as an internal zero-point reference (δ 0.00 ppm), creating a self-validating chemical shift scale[4].

• Methodology: Dissolve 15 mg of the compound in 0.6 mL CDCl₃. Acquire the spectrum using a 30° pulse angle. Why 30°? A smaller flip angle allows for faster longitudinal relaxation (T₁) recovery compared to a 90° pulse, ensuring accurate quantitative integration without requiring excessively long relaxation delays[4]. Use a 4-second acquisition time and 1-second relaxation delay for 16 scans.

Step 2: ESI-TOF HRMS Acquisition

• Causality & Self-Validation: Electrospray Ionization (ESI) is selected because the amide functional group readily accepts a proton in acidic conditions, yielding a strong [M+H]⁺ signal without destructive fragmentation[3].

• Methodology: Dilute the sample to 1 µg/mL in MS-grade Methanol with 0.1% Formic Acid. Inject into the TOF-MS. Continuously infuse Leucine Enkephalin (m/z 556.2771) via a dual-sprayer as an internal lock-mass. This self-validates the mass accuracy in real-time, ensuring errors remain < 3 ppm.

Protocol B: Routine Benchtop Platform (In-Process QC)

Objective: Rapid reaction monitoring and functional group verification.

Step 1: 60 MHz Benchtop NMR Acquisition

• Causality & Self-Validation: Benchtop systems use permanent NdFeB magnets, eliminating the need for cryogens and allowing fume-hood deployment[5]. While they lack the dispersion to resolve complex aromatic multiplets, they excel at quantifying isolated aliphatic signals. Validation relies on the integration ratio of the isolated 3,4-dimethyl protons against the propyl chain protons.

• Methodology: Dissolve 50 mg (higher concentration compensates for lower sensitivity) in 0.6 mL CDCl₃. Acquire with a 64-scan accumulation to boost the signal-to-noise ratio.

Step 2: Single Quadrupole LRMS Acquisition

• Methodology: Direct inject into a Single Quad MS (ESI+). Scan range m/z 100-500. Calibrate weekly with sodium formate clusters (no real-time lock mass is used, as nominal mass ± 0.5 Da is sufficient for routine tracking).

Quantitative Data Comparison

The following tables summarize the expected spectroscopic outputs, highlighting the performance divergence between the two platforms.

Table 1: ¹H NMR Spectral Comparison (CDCl₃, 298K)

Proton Environment	Expected Chemical Shift (δ ppm)	High-Field (500 MHz) Resolution	Benchtop (60 MHz) Resolution
Ar-CH₃ (3,4-dimethyl)	2.2 - 2.3	Two distinct singlets (6H)	Broad overlapping singlet (6H)
N-CH₂ (propyl chain)	3.4 - 3.5	Clean quartet (2H)	Broad multiplet (2H)
C-CH₂-C (propyl chain)	1.9 - 2.0	Quintet (2H)	Unresolved multiplet (2H)
CH₂-Ph (propyl chain)	2.6 - 2.7	Triplet (2H)	Broad triplet (2H)
Amide NH	6.0 - 6.2	Broad singlet (1H)	Broad singlet (1H)
Aromatic (Benzamide)	7.2 - 7.6	Resolved doublets/singlets (3H)	Merged aromatic envelope
Aromatic (Phenyl)	7.1 - 7.3	Resolved multiplets (5H)	Merged aromatic envelope

Analysis: At 500 MHz, the J-coupling of the propyl chain is clearly resolved into first-order multiplets (quartet, quintet, triplet). At 60 MHz, strong coupling effects and lower dispersion cause the aromatic regions to merge into a single envelope, though the critical aliphatic markers remain identifiable[1].

Table 2: Mass Spectrometry Performance Comparison

Parameter	High-Resolution MS (ESI-TOF)	Low-Resolution MS (Single Quad)
Ionization Source	Electrospray Ionization (ESI+)	Electrospray Ionization (ESI+)
Target Ion	[M+H]⁺	[M+H]⁺
Measured m/z	268.1696	268.2
Mass Accuracy	< 5 ppm (Exact Mass)	± 0.5 Da (Nominal Mass)
Primary Utility	Formula confirmation, impurity profiling	Rapid molecular weight verification

Conclusion & Recommendations

For the rigorous validation of 3,4-dimethyl-N-(3-phenylpropyl)benzamide intended for regulatory submission or initial structural elucidation, the High-Resolution Platform is non-negotiable. It is the only system capable of resolving the complex aromatic overlap and confirming the exact isotopic mass of the compound.

However, for day-to-day synthetic workflows, reaction monitoring, and scale-up quality control, the Benchtop Platform provides an exceptionally efficient, self-validating alternative. By tracking the isolated aliphatic signals (the 3,4-dimethyl group and the propyl chain) via 60 MHz NMR and confirming nominal mass via Single Quad MS, researchers can achieve reliable in-process validation while drastically reducing analytical bottlenecks and operational costs[5].

References

• High-field to Benchtop NMR Spectroscopy - Part 1 Oxford Instruments [Link]

• Conformational analysis, part 43. A theoretical and LIS/NMR investigation of the conformations of substituted benzamides DOI / Journal of the Chemical Society [Link]

• The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research Current Drug Metabolism / UBA [Link]

• Revolutionizing NMR: Bringing advanced spectroscopy from the basement to the benchtop News-Medical[Link]

Sources

• 1. High-field to Benchtop NMR Spectroscopy - Part 1 - Oxford Instruments [oxinst.com]
• 2. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 3. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. news-medical.net [news-medical.net]